1-Bromo-2-methyl-2-butene

Core Science & Biosynthesis

An In-depth Technical Guide to 1-Bromo-2-methyl-2-butene: Chemical Structure and Stereoisomers

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Bromo-2-methyl-2-butene, a halogenated alkene with the chemical formula C₅H₉Br, is a molecule of interest in organic synthesis due to its potential as a building block for more complex structures. This technical guide provides a comprehensive overview of its chemical structure, stereoisomerism, and available physicochemical data. Due to a scarcity of experimentally determined data in publicly accessible literature, this document primarily relies on computed values and analogous experimental protocols. All quantitative data is presented in tabular format for clarity. Furthermore, this guide includes a logical diagram illustrating the stereoisomers and a plausible synthetic pathway.

Chemical Structure and Stereoisomerism

1-Bromo-2-methyl-2-butene possesses a central carbon-carbon double bond, with a bromine atom attached to the first carbon and a methyl group on the second carbon of the butene chain. The presence of the double bond restricts rotation, giving rise to geometric isomerism. Specifically, the molecule can exist as two distinct stereoisomers: (E)-1-bromo-2-methyl-2-butene and (Z)-1-bromo-2-methyl-2-butene.[1][2] The "(E)" designation (from the German entgegen, meaning opposite) indicates that the higher priority groups on each carbon of the double bond are on opposite sides. The "(Z)" designation (from the German zusammen, meaning together) indicates that the higher priority groups are on the same side. In this case, the priority is determined by the atomic number of the atoms directly attached to the double bond carbons. The molecule does not contain a chiral center, and therefore, does not exhibit optical isomerism.

The chemical structures of the (E) and (Z) isomers are depicted in the diagram below.

Figure 1: Chemical structures of (E) and (Z) stereoisomers of 1-bromo-2-methyl-2-butene.

Physicochemical Data

Property	(E)-1-bromo-2-methyl-2-butene	(Z)-1-bromo-2-methyl-2-butene
Molecular Formula	C₅H₉Br	C₅H₉Br
Molecular Weight	149.03 g/mol	149.03 g/mol
XLogP3-AA	2.5	2.5
Hydrogen Bond Donor Count	0	0
Hydrogen Bond Acceptor Count	0	0
Rotatable Bond Count	1	1
Exact Mass	147.98876 g/mol	147.98876 g/mol
Monoisotopic Mass	147.98876 g/mol	147.98876 g/mol
Topological Polar Surface Area	0 Ų	0 Ų
Heavy Atom Count	6	6
Complexity	71.5	71.5
CAS Number	57253-30-2	57253-29-9

Spectroscopic Data Insights

While specific experimental spectra for (E)- and (Z)-1-bromo-2-methyl-2-butene are not available, analysis of related compounds allows for the prediction of key spectroscopic features.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR:

• Vinyl Proton: A signal in the region of 5.5-6.0 ppm corresponding to the hydrogen on the double bond. The coupling constants with adjacent protons would differ between the (E) and (Z) isomers.

• Methylene (B1212753) Protons (-CH₂Br): A signal deshielded by the adjacent bromine atom, likely appearing in the 3.5-4.0 ppm range.

• Methyl Protons (-CH₃): Two distinct signals for the methyl groups would be expected. The methyl group attached to the double bond would likely resonate at a different chemical shift than the terminal methyl group.

¹³C NMR:

• Alkene Carbons: Two signals in the downfield region (110-140 ppm) corresponding to the sp² hybridized carbons of the double bond.

• Methylene Carbon (-CH₂Br): A signal in the range of 30-40 ppm.

• Methyl Carbons (-CH₃): Two distinct signals for the two methyl carbons.

Infrared (IR) Spectroscopy

• C=C Stretch: A characteristic absorption band in the region of 1640-1680 cm⁻¹ for the carbon-carbon double bond. The intensity of this peak may vary between the (E) and (Z) isomers.

• =C-H Stretch: A peak around 3000-3100 cm⁻¹ for the stretching vibration of the hydrogen attached to the double bond.

• C-H Stretch (Alkyl): Absorptions in the 2850-2960 cm⁻¹ range for the C-H bonds of the methyl and methylene groups.

• C-Br Stretch: A strong absorption in the fingerprint region, typically between 500-600 cm⁻¹.

Experimental Protocols: A Plausible Synthetic Approach

A detailed, experimentally validated protocol for the stereoselective synthesis of (E)- and (Z)-1-bromo-2-methyl-2-butene is not readily found in the literature. However, a plausible approach involves the allylic bromination of 2-methyl-2-butene (B146552) using N-bromosuccinimide (NBS) in the presence of a radical initiator such as UV light or a chemical initiator like AIBN. This reaction is known to produce a mixture of allylic bromides.

The logical workflow for this synthesis and the potential products are illustrated in the diagram below.

Figure 2: A logical workflow for the synthesis and separation of 1-bromo-2-methyl-2-butene stereoisomers.

Generalized Experimental Procedure

Materials:

• 2-methyl-2-butene

• N-bromosuccinimide (NBS)

• Carbon tetrachloride (CCl₄) or other suitable non-polar solvent

• Radical initiator (e.g., AIBN) or a UV lamp

• Anhydrous sodium sulfate

• Apparatus for reflux, filtration, and distillation/chromatography

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 2-methyl-2-butene in CCl₄.

• Addition of Reagents: Add N-bromosuccinimide and a catalytic amount of the radical initiator to the flask.

• Initiation: If using a UV lamp, irradiate the mixture. If using a chemical initiator, gently heat the mixture to reflux.

• Reaction Monitoring: Monitor the progress of the reaction by TLC or GC to observe the consumption of the starting material and the formation of products.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Filter off the succinimide (B58015) byproduct. Wash the filtrate with water and then with a saturated sodium bicarbonate solution. Dry the organic layer over anhydrous sodium sulfate.

• Purification and Isomer Separation: Remove the solvent under reduced pressure. The resulting crude product will be a mixture of brominated isomers. Separation of the (E) and (Z) isomers of 1-bromo-2-methyl-2-butene would likely require careful fractional distillation or preparative chromatography (GC or HPLC).

Note: This is a generalized protocol and would require optimization to achieve a good yield and stereoselectivity for the desired products. The exact ratio of (E) to (Z) isomers would need to be determined experimentally.

Conclusion

1-Bromo-2-methyl-2-butene is a halogenated alkene that exists as (E) and (Z) stereoisomers. While detailed experimental data for these specific isomers is limited in the public domain, computed data and analysis of related compounds provide valuable insights into their structure and properties. The synthetic route via allylic bromination of 2-methyl-2-butene presents a plausible method for their preparation, although separation of the resulting isomers would be a critical and potentially challenging step. Further experimental investigation is warranted to fully characterize these compounds and explore their potential applications in organic synthesis.

References

• 1. Solved Question 5 When 2-methyl-2-butene is treated with NBS | Chegg.com [chegg.com]
• 2. (Z)-1-bromo-2-methylbut-1-ene | C5H9Br | CID 24976000 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. (E)-1-Bromo-2-methyl-2-butene | C5H9Br | CID 5463208 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Physical and Chemical Properties of 1-Bromo-2-methyl-2-butene

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Bromo-2-methyl-2-butene, also known as prenyl bromide, is a pivotal intermediate in organic synthesis, particularly in the development of new therapeutic agents and fragrances.[1][2][3] Its structure, featuring a bromoalkene, imparts a unique reactivity profile that is of significant interest to researchers in medicinal chemistry and materials science. This document provides a comprehensive overview of the physical and chemical properties of 1-Bromo-2-methyl-2-butene, detailed experimental protocols, and a summary of its reactivity and applications.

Physical and Chemical Properties

1-Bromo-2-methyl-2-butene is an organic compound with the molecular formula C₅H₉Br.[1][2][4][5][6] It exists as two geometric isomers, (E) and (Z), due to the substitution pattern around the carbon-carbon double bond. The physical and chemical properties can vary slightly between these isomers.

Data Presentation: Physical and Chemical Properties

Property	Value	Source
Molecular Formula	C₅H₉Br	[1][2][4][5][6]
Molecular Weight	149.03 g/mol	[1][5][6]
Boiling Point	114.3°C (estimate)	[7]
82.0°C to 83.0°C (at 150.0 mmHg) for a related isomer	[8]
125.9ºC at 760 mmHg
Melting Point	-106.7°C (estimate)	[7]
Density	1.266 g/cm³
Flash Point	20.9°C
Refractive Index	1.47
LogP (Octanol/Water Partition Coefficient)	2.5 (Computed)	[1][5][6]

Chemical Reactivity and Stability

1-Bromo-2-methyl-2-butene is a reactive compound due to the presence of the allylic bromide. The carbon-bromine bond is susceptible to nucleophilic attack, and the double bond can undergo electrophilic addition.

The stability of the allyl radical that can be formed from 1-bromo-2-methyl-2-butene is a key factor in its reactivity.[4] This radical is stabilized by resonance, delocalizing the unpaired electron over the three-carbon system.[4] This resonance stabilization, along with hyperconjugation from the methyl group, influences the selectivity and kinetics of reactions involving this molecule.[4] The electronegative bromine atom also contributes to the stability of the radical through an inductive effect.[4]

Common reactions include:

• Nucleophilic Substitution (Sₙ1 and Sₙ2): The compound can undergo nucleophilic substitution reactions, where the bromine atom is replaced by a nucleophile. The reaction mechanism (Sₙ1 or Sₙ2) will depend on the reaction conditions and the nature of the nucleophile.

• Elimination Reactions: Under basic conditions, elimination of HBr can occur to form a diene.

• Formation of Grignard Reagents: Like other alkyl halides, it can react with magnesium to form a Grignard reagent, which is a powerful tool for carbon-carbon bond formation.

Experimental Protocols

Synthesis of 1-Bromo-2-methyl-2-butene

A common method for the synthesis of 1-Bromo-2-methyl-2-butene involves the bromination of 2-methyl-2-butene (B146552).

Materials:

• 2-methyl-2-butene

• N-Bromosuccinimide (NBS)

• Carbon tetrachloride (CCl₄) or other inert solvent

• Benzoyl peroxide (initiator)

• Anhydrous sodium sulfate

• Separatory funnel

• Distillation apparatus

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 2-methyl-2-butene in CCl₄.

• Add N-Bromosuccinimide and a catalytic amount of benzoyl peroxide to the flask.

• Heat the mixture to reflux with stirring. The reaction is typically initiated by light or heat.

• Monitor the reaction progress using gas chromatography (GC) or thin-layer chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature.

• Filter the mixture to remove succinimide.

• Wash the filtrate with water and then with a saturated sodium bicarbonate solution in a separatory funnel.

• Dry the organic layer over anhydrous sodium sulfate.

• Remove the solvent by rotary evaporation.

• Purify the crude product by fractional distillation under reduced pressure to obtain 1-Bromo-2-methyl-2-butene.

Purification and Analysis

Purification: Fractional distillation is the primary method for purifying 1-Bromo-2-methyl-2-butene. Due to its relatively low boiling point, distillation under reduced pressure is often preferred to prevent decomposition.

Analysis: The purity and identity of 1-Bromo-2-methyl-2-butene can be confirmed using several analytical techniques:

• Gas Chromatography-Mass Spectrometry (GC-MS): GC can be used to determine the purity of the sample by separating it from any starting materials or byproducts. MS provides information about the molecular weight and fragmentation pattern, confirming the identity of the compound.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are essential for structural elucidation. The chemical shifts, splitting patterns, and integration of the peaks in the ¹H NMR spectrum, along with the chemical shifts in the ¹³C NMR spectrum, provide a detailed map of the molecule's structure and can be used to distinguish between the (E) and (Z) isomers.

• Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the functional groups present in the molecule. Characteristic absorptions for the C=C double bond and the C-Br bond would be expected.

Mandatory Visualizations

Caption: Isomeric relationship and synthesis precursor.

Caption: General experimental workflow for synthesis and purification.

Applications in Research and Drug Development

1-Bromo-2-methyl-2-butene serves as a versatile building block in organic synthesis. Its application as a prenyl source is particularly valuable in the synthesis of complex natural products and their analogs.[2][3] The prenyl group is a common structural motif in a wide range of biologically active molecules.

In drug development, the introduction of the prenyl group can significantly impact the pharmacokinetic and pharmacodynamic properties of a lead compound. It can enhance lipophilicity, which may improve membrane permeability and oral bioavailability. Furthermore, the prenyl group can be a key pharmacophore, interacting with specific binding sites on biological targets.

Safety and Handling

1-Bromo-2-methyl-2-butene is a flammable liquid and should be handled with appropriate safety precautions in a well-ventilated fume hood. It is important to wear personal protective equipment, including safety goggles, gloves, and a lab coat. Avoid inhalation of vapors and contact with skin and eyes. For detailed safety information, refer to the Safety Data Sheet (SDS).

References

• 1. researchgate.net [researchgate.net]
• 2. 1-Bromo-2-methyl-2-butene | C5H9Br | CID 521026 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. benchchem.com [benchchem.com]
• 5. scribd.com [scribd.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. 1H proton nmr spectrum of 1-bromo-2-methylpropane C4H9Br (CH3)2CHCH2Br low/high resolution analysis interpretation of chemical shifts ppm spin spin line splitting H-1 1-bromo-2-methylpropane 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes [docbrown.info]

An In-depth Technical Guide to the Synthesis of 1-Bromo-2-methyl-2-butene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary synthesis pathways for 1-Bromo-2-methyl-2-butene, a valuable reagent and intermediate in organic synthesis. The document details the underlying chemical principles, experimental considerations, and challenges associated with each method.

Introduction

1-Bromo-2-methyl-2-butene, also known as prenyl bromide, is a key building block in the synthesis of a wide range of organic molecules, including pharmaceuticals, agrochemicals, and fragrances. Its utility stems from the presence of a reactive allylic bromide and a trisubstituted double bond. This guide explores the most common and effective methods for its preparation, providing detailed insights for laboratory and potential scale-up applications.

Synthesis Pathways

Two principal synthetic routes to 1-Bromo-2-methyl-2-butene have been established: the allylic bromination of 2-methyl-2-butene (B146552) and the hydrobromination of 2-methyl-1,3-butadiene (isoprene). A third, two-step approach commencing from 2-methyl-2-butanol (B152257) is also considered.

Pathway 1: Allylic Bromination of 2-Methyl-2-butene with N-Bromosuccinimide (NBS)

This method relies on the free-radical substitution of an allylic hydrogen atom on 2-methyl-2-butene with a bromine atom. N-Bromosuccinimide (NBS) is the reagent of choice for this transformation as it allows for a low, controlled concentration of bromine in the reaction mixture, which favors allylic substitution over the competing electrophilic addition to the double bond.[1][2][3]

The reaction is typically initiated by light (hν) or a radical initiator such as benzoyl peroxide (BPO) or azobisisobutyronitrile (AIBN).[4]

Mechanism:

The reaction proceeds via a radical chain mechanism:

• Initiation: Homolytic cleavage of the N-Br bond in NBS or a small amount of Br2 generates the initial bromine radical (Br•).

• Propagation:

  • A bromine radical abstracts an allylic hydrogen from 2-methyl-2-butene, forming a resonance-stabilized allylic radical and HBr.

  • The allylic radical then reacts with a molecule of Br2 to yield the allylic bromide product and a new bromine radical, which continues the chain.

• Role of NBS: The HBr generated during propagation reacts with NBS to produce succinimide (B58015) and regenerate Br2, thus maintaining the low bromine concentration necessary for selectivity.[3][4]

Challenges and Regioselectivity:

A significant challenge with this pathway is the formation of a mixture of isomeric products.[4] 2-Methyl-2-butene has two different types of allylic hydrogens, leading to the formation of a primary and a tertiary allylic radical. Resonance delocalization of the unpaired electron in these radical intermediates results in multiple possible sites for bromination. Consequently, the reaction can yield up to five different monobrominated products, including constitutional isomers and stereoisomers.[5] The exact product distribution is sensitive to reaction conditions such as temperature, solvent, and initiator.[4]

Pathway 2: Hydrobromination of 2-Methyl-1,3-butadiene (Isoprene)

This pathway involves the electrophilic addition of hydrogen bromide (HBr) to isoprene (B109036). The reaction can proceed via two main pathways: 1,2-addition and 1,4-addition, leading to different constitutional isomers. The desired product, 1-Bromo-2-methyl-2-butene, is the result of 1,4-addition.

Mechanism and Control of Regioselectivity:

The reaction is initiated by the protonation of one of the double bonds in isoprene by HBr, which forms a resonance-stabilized allylic carbocation. The bromide ion can then attack either of the two carbons bearing a partial positive charge.

The product distribution is highly dependent on the reaction temperature, illustrating the principles of kinetic versus thermodynamic control.[6]

• Kinetic Control (Low Temperature): At lower temperatures, the reaction is irreversible, and the major product is the one that is formed fastest. This is typically the 1,2-addition product, as the bromide ion attacks the more substituted carbon of the original double bond, which bears a greater positive charge in the carbocation intermediate.

• Thermodynamic Control (Higher Temperature): At higher temperatures, the addition is reversible, and the product distribution reflects the relative stabilities of the products. The 1,4-addition product, 1-Bromo-2-methyl-2-butene, is the more thermodynamically stable isomer due to its more substituted double bond, and its formation is favored under these conditions.

A specific protocol for the exclusive 1,4-hydrobromination of isoprene to yield 1-bromo-3-methyl-2-butene (a constitutional isomer of the target compound) with a 54% yield has been reported using phosphorus tribromide (PBr3) on silica (B1680970) gel at -8 °C.[7][8] This suggests that achieving high selectivity for the desired 1-Bromo-2-methyl-2-butene isomer via hydrobromination is challenging and may require careful optimization of reagents and conditions.

Pathway 3: Synthesis from 2-Methyl-2-butanol

This two-step approach first involves the acid-catalyzed dehydration of 2-methyl-2-butanol to generate 2-methyl-2-butene. The resulting alkene is then subjected to bromination.

Step 1: Dehydration of 2-Methyl-2-butanol

The dehydration is typically carried out by heating the alcohol in the presence of a strong acid catalyst such as sulfuric acid or phosphoric acid. The reaction proceeds via an E1 mechanism, involving the formation of a tertiary carbocation intermediate.

Step 2: Bromination of 2-Methyl-2-butene

The 2-methyl-2-butene produced can then be brominated using one of the methods described above, most commonly allylic bromination with NBS. However, this pathway inherits the same regioselectivity challenges as the direct bromination of 2-methyl-2-butene, leading to a mixture of products.

Alternatively, direct conversion of 2-methyl-2-butanol to 2-bromo-2-methylbutane (B1582447) using HBr is possible, but this would not yield the desired unsaturated product.

Experimental Protocols

Detailed experimental protocols for the synthesis of 1-Bromo-2-methyl-2-butene are not extensively reported with precise quantitative outcomes for the specific target isomer. The following are generalized procedures based on established methodologies for similar transformations.

Protocol for Allylic Bromination of 2-Methyl-2-butene with NBS

Materials:

• 2-Methyl-2-butene

• N-Bromosuccinimide (NBS), recrystallized

• Radical initiator (e.g., AIBN or benzoyl peroxide)

• Anhydrous carbon tetrachloride (CCl4) or dichloromethane (B109758) (CH2Cl2)

• Inert gas (Nitrogen or Argon)

Procedure:

• A solution of 2-methyl-2-butene and a catalytic amount of radical initiator in anhydrous CCl4 is prepared in a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, under an inert atmosphere.

• NBS is added to the solution.

• The reaction mixture is heated to reflux and irradiated with a UV lamp (if AIBN or BPO is not used).

• The reaction progress is monitored by TLC or GC.

• Upon completion, the reaction mixture is cooled to room temperature, and the succinimide byproduct is removed by filtration.

• The filtrate is washed with water and brine, dried over anhydrous magnesium sulfate, and the solvent is removed under reduced pressure.

• The crude product is purified by fractional distillation under reduced pressure to separate the isomeric bromides.

Protocol for Hydrobromination of Isoprene

Materials:

• Isoprene (2-Methyl-1,3-butadiene)

• Hydrogen bromide (gas or solution in acetic acid)

• Anhydrous solvent (e.g., pentane (B18724) or dichloromethane)

Procedure for Thermodynamic Control:

• Isoprene is dissolved in an appropriate anhydrous solvent in a reaction vessel equipped with a gas inlet and a stirrer, and the solution is heated to a temperature that favors thermodynamic control (e.g., 40-60 °C).

• Gaseous HBr is bubbled through the solution, or a solution of HBr in acetic acid is added dropwise.

• The reaction is monitored by GC to observe the product distribution.

• Once the desired ratio of 1,4- to 1,2-adduct is achieved, the reaction is quenched by washing with a cold, dilute solution of sodium bicarbonate.

• The organic layer is separated, washed with brine, and dried over anhydrous sodium sulfate.

• The solvent is removed by distillation, and the product is purified by fractional distillation under reduced pressure.

Data Presentation

The quantitative data for the synthesis of 1-Bromo-2-methyl-2-butene is often presented as a product ratio or percentage yield of a mixture of isomers, due to the challenges in achieving high regioselectivity.

Pathway	Reagents	Key Conditions	Product(s)	Reported Yield/Distribution
Allylic Bromination	2-Methyl-2-butene, NBS, Initiator	Reflux in CCl4, UV irradiation	Mixture of up to five monobrominated isomers	Highly variable, specific quantitative data for 1-Bromo-2-methyl-2-butene is not consistently reported.
Hydrobromination	Isoprene, HBr	Thermodynamic control (higher temp.)	1-Bromo-2-methyl-2-butene (1,4-adduct) and 3-Bromo-3-methyl-1-butene (1,2-adduct)	Product ratio is temperature-dependent. At 40 °C for 1,3-butadiene, the 1,4-adduct is favored (85%).[6] Specific data for isoprene is less available.
Hydrobromination	Isoprene, PBr3/SiO2	-8 °C in CH2Cl2	1-Bromo-3-methyl-2-butene	54% (exclusive 1,4-addition to the other isomer)[7][8]

Conclusion

The synthesis of 1-Bromo-2-methyl-2-butene presents a trade-off between the accessibility of starting materials and the control of regioselectivity. The allylic bromination of 2-methyl-2-butene is a direct approach but invariably leads to a mixture of isomers requiring careful purification. The hydrobromination of isoprene offers the potential for better control through the manipulation of reaction conditions (kinetic vs. thermodynamic control), but achieving high yields of the desired 1,4-adduct can be challenging. The two-step synthesis from 2-methyl-2-butanol offers an alternative starting material but ultimately faces the same selectivity issues in the final bromination step. For applications requiring high purity of 1-Bromo-2-methyl-2-butene, careful optimization of the chosen reaction conditions and efficient purification techniques are paramount. Further research into more selective catalysts and reaction conditions is warranted to improve the synthetic efficiency of this important chemical intermediate.

References

• 1. Allylic Bromination by NBS with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 2. What will be the major product when 2methyl butane class 12 chemistry CBSE [vedantu.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. orgosolver.com [orgosolver.com]
• 5. Solved In free-radical bromination of 2-methyl-2-butene, up | Chegg.com [chegg.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. Solved S.Electrophilic addition of HBr to isoprene | Chegg.com [chegg.com]

A Comprehensive Guide to the IUPAC Nomenclature of C5H9Br Isomers

Introduction

The molecular formula C5H9Br represents a diverse array of structural and stereoisomers. With a degree of unsaturation of one, these isomers can be categorized into two main groups: acyclic bromoalkenes and cyclic bromoalkanes. This guide provides a detailed breakdown of the International Union of Pure and Applied Chemistry (IUPAC) nomenclature for these compounds, a critical aspect for clear communication in chemical research, drug development, and regulatory affairs.[1]

The systematic naming of these isomers requires a thorough understanding of IUPAC rules for haloalkanes, alkenes, and cycloalkanes, including the principles of stereochemistry to designate geometric (E/Z) and optical (R/S) isomers.[2][3][4]

Logical Flow for Isomer Identification

To systematically identify and name all possible isomers of C5H9Br, the following logical workflow is employed. This process ensures that all constitutional and stereoisomers are considered.

Figure 1: A flowchart illustrating the systematic process for the identification and nomenclature of C5H9Br isomers.

Acyclic Isomers (Bromoalkenes)

Acyclic isomers of C5H9Br are brominated alkenes. Their nomenclature is determined by identifying the longest carbon chain containing the double bond, numbering the chain to give the double bond the lowest possible number, and then indicating the position of the bromine atom. Stereoisomerism in the form of E/Z (geometric) and R/S (optical) isomers must also be considered.[2]

Bromopentene Isomers

These isomers are based on a five-carbon straight chain with one double bond.

IUPAC Name	Stereoisomerism
1-Bromopent-1-ene	E/Z
2-Bromopent-1-ene	None
3-Bromopent-1-ene	R/S
4-Bromopent-1-ene	R/S
5-Bromopent-1-ene	None
1-Bromopent-2-ene	E/Z
2-Bromopent-2-ene	E/Z
3-Bromopent-2-ene	E/Z
4-Bromopent-2-ene	E/Z, R/S
5-Bromopent-2-ene	E/Z

Bromomethylbutene Isomers

These isomers are based on a branched four-carbon chain with one double bond.

IUPAC Name	Stereoisomerism
1-Bromo-2-methylbut-1-ene	E/Z
1-Bromo-3-methylbut-1-ene	E/Z
2-Bromo-3-methylbut-1-ene	R/S
3-Bromo-2-methylbut-1-ene	None
4-Bromo-2-methylbut-1-ene	None
1-Bromo-2-methylbut-2-ene	None
1-Bromo-3-methylbut-2-ene	R/S
2-Bromo-3-methylbut-2-ene	None
3-Bromo-3-methylbut-1-ene	None
4-Bromo-3-methylbut-1-ene	R/S

Bromo-dimethylpropene Isomers

This set of isomers is based on a branched three-carbon chain.

IUPAC Name	Stereoisomerism
1-Bromo-2,2-dimethylpropene	This isomer is not possible.
3-Bromo-2,2-dimethylpropene	This isomer is not possible.
1-Bromo-3,3-dimethylpropene	This isomer is not possible.

Cyclic Isomers (Bromocycloalkanes)

Cyclic isomers of C5H9Br contain a ring structure. Their nomenclature is based on the parent cycloalkane, with the positions of the bromine and any alkyl substituents indicated by numbers.[5][6] The numbering is done to give the substituents the lowest possible locants.[7][8] Stereoisomerism in the form of cis/trans (geometric) and R/S (optical) isomers is common in substituted cycloalkanes.

Bromocyclopentane

This is the simplest cyclic isomer.

IUPAC Name	Stereoisomerism
Bromocyclopentane	None

Bromomethylcyclobutane Isomers

These isomers feature a four-membered ring with a bromine atom and a methyl group.

IUPAC Name	Stereoisomerism
1-Bromo-1-methylcyclobutane	None
1-Bromo-2-methylcyclobutane	cis/trans, R/S
1-Bromo-3-methylcyclobutane	cis/trans, R/S

(Bromomethyl)cyclobutane

In this isomer, the bromine is on a methyl substituent attached to the cyclobutane (B1203170) ring.

IUPAC Name	Stereoisomerism
(Bromomethyl)cyclobutane	None

Bromoethylcyclopropane Isomers

These isomers have a three-membered ring with a bromine atom and an ethyl group.

IUPAC Name	Stereoisomerism
1-Bromo-1-ethylcyclopropane	None
1-Bromo-2-ethylcyclopropane	cis/trans, R/S

(Bromoethyl)cyclopropane

Here, the bromine is part of an ethyl substituent on the cyclopropane (B1198618) ring.

IUPAC Name	Stereoisomerism
1-(1-Bromoethyl)cyclopropane	R/S
1-(2-Bromoethyl)cyclopropane	None

Bromodimethylcyclopropane Isomers

These isomers contain a three-membered ring with a bromine atom and two methyl groups.

IUPAC Name	Stereoisomerism
1-Bromo-1,2-dimethylcyclopropane	cis/trans, R/S
1-Bromo-2,2-dimethylcyclopropane	None
1-Bromo-2,3-dimethylcyclopropane	cis/trans, R/S
3-Bromo-1,2-dimethylcyclopropane	This is 1-Bromo-2,3-dimethylcyclopropane.

(Bromomethyl)methylcyclopropane Isomers

In these isomers, one substituent is a bromomethyl group and the other is a methyl group.

IUPAC Name	Stereoisomerism
1-(Bromomethyl)-1-methylcyclopropane	None
1-(Bromomethyl)-2-methylcyclopropane	cis/trans, R/S

Structural Isomerism Workflow

The process of identifying the constitutional isomers for C5H9Br can be visualized as follows, starting from the carbon skeleton and then considering the placement of the double bond or ring and the bromine atom.

Figure 2: A diagram showing the derivation of C5H9Br isomers from the basic C5 carbon skeletons.

References

• 1. CK12-Foundation [flexbooks.ck12.org]
• 2. 35 constitutional isomers of molecular formula C5H9Cl C5H9Br C5H9I C5H9F, structural isomers, E/Z geometrical & R/S optical stereoisomers, names, skeletal formula doc brown's advanced organic chemistry notes [docbrown.info]
• 3. How to name halogenoalkanes haloalkanes alkyl halides structure nomenclature general empirical structural skeletal displayed formula isomers molecules CFC CFCs HCFC HCFCs HFC HFCs chloroalkanes bromoalkanes chloroethanes bromoethanes chloropropanes bromopropanes molecules chlorobutanes bromobutanes cyclohaloalkane chlorocyclopropanes chlorocyclobutanes chlorocyclopentanes chlorocyclohexanes GCE AS A2 A level organic chemistry revision notes [docbrown.info]
• 4. byjus.com [byjus.com]
• 5. fiveable.me [fiveable.me]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. 4.1 Naming Cycloalkanes - Organic Chemistry | OpenStax [openstax.org]
• 8. vanderbilt.edu [vanderbilt.edu]

An In-depth Technical Guide to the Resonance Stabilization of 1-Bromo-2-methyl-2-butene and its Reaction Intermediates

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Bromo-2-methyl-2-butene is a key substrate in organic synthesis, valued for its ability to generate a highly stabilized tertiary allylic carbocation. This guide provides a comprehensive technical overview of the principles governing the resonance stabilization of this carbocation, its formation, and its subsequent reaction pathways, primarily SN1 and E1. Detailed experimental protocols for the synthesis of the parent compound and the analysis of its reaction products are presented, alongside a discussion of the kinetic and thermodynamic factors that influence product distribution. This document is intended to serve as a detailed resource for researchers and professionals in the fields of organic chemistry and drug development.

Core Concepts: The Tertiary Allylic Carbocation

The reactivity of 1-bromo-2-methyl-2-butene is fundamentally dictated by the stability of the carbocation intermediate it forms upon heterolytic cleavage of the carbon-bromine bond. This species, the 2-methylbut-2-en-1-yl cation, is a tertiary allylic carbocation, benefiting from two primary stabilizing factors:

• Resonance Delocalization: The vacant p-orbital of the carbocation is conjugated with the adjacent π-system of the double bond. This allows for the delocalization of the positive charge over two carbon atoms, as depicted by the resonance structures below. This distribution of charge significantly lowers the overall energy of the cation.

• Hyperconjugation: The carbocation is also tertiary, meaning the positively charged carbon is bonded to three other carbon atoms. The C-H and C-C σ-bonds of the adjacent alkyl groups can overlap with the empty p-orbital of the carbocation, donating electron density and further stabilizing the positive charge.

The combination of these two effects renders the tertiary allylic carbocation exceptionally stable, predisposing its parent halide to reactions that proceed through a carbocation intermediate, namely SN1 and E1 pathways.

Synthesis of 1-Bromo-2-methyl-2-butene

A common and effective method for the synthesis of 1-bromo-2-methyl-2-butene is the allylic bromination of 2-methyl-2-butene (B146552) using N-bromosuccinimide (NBS) in the presence of a radical initiator, such as light (hν) or a peroxide like benzoyl peroxide (BPO).[1] This method is favored because it minimizes the competing electrophilic addition of bromine across the double bond.[2]

Experimental Protocol: Allylic Bromination with NBS

Objective: To synthesize 1-bromo-2-methyl-2-butene from 2-methyl-2-butene.

Materials:

• 2-methyl-2-butene

• N-bromosuccinimide (NBS)

• Carbon tetrachloride (CCl4) or Dichloromethane (CH2Cl2) (anhydrous)[1]

• Radical initiator (e.g., benzoyl peroxide, AIBN) or a UV lamp

• Separatory funnel

• Rotary evaporator

• Distillation apparatus

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 2-methyl-2-butene in an appropriate volume of anhydrous CCl4 or CH2Cl2.

• Add N-bromosuccinimide (1.0 equivalent) and a catalytic amount of the radical initiator to the flask. Alternatively, the flask can be irradiated with a UV lamp.

• Heat the mixture to reflux. The reaction progress can be monitored by observing the consumption of the dense NBS, which will be replaced by the less dense succinimide (B58015) as the reaction proceeds.

• Upon completion, cool the reaction mixture to room temperature.

• Filter the mixture to remove the succinimide byproduct.

• Wash the filtrate with water and then with a saturated sodium bicarbonate solution to remove any remaining HBr.

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter to remove the drying agent and concentrate the solution using a rotary evaporator.

• Purify the crude product by fractional distillation to obtain 1-bromo-2-methyl-2-butene. It is important to note that this reaction can produce a mixture of regioisomers, including 3-bromo-3-methyl-1-butene, due to the different allylic positions available for bromination.[1][3]

Reaction Pathways: SN1 and E1 Mechanisms

The high stability of the tertiary allylic carbocation formed from 1-bromo-2-methyl-2-butene strongly favors unimolecular reaction mechanisms.

SN1 (Substitution, Nucleophilic, Unimolecular)

In the presence of a weak nucleophile and a polar protic solvent, 1-bromo-2-methyl-2-butene will readily undergo an SN1 reaction. The rate-determining step is the formation of the carbocation.

Caption: SN1 reaction pathway of 1-Bromo-2-methyl-2-butene.

E1 (Elimination, Unimolecular)

In competition with the SN1 pathway, the carbocation intermediate can also undergo an E1 elimination reaction, particularly in the presence of a weak base and with the application of heat. This reaction leads to the formation of a conjugated diene.

Caption: E1 reaction pathway of 1-Bromo-2-methyl-2-butene.

Quantitative Analysis of Reaction Kinetics and Product Distribution

Factor	Effect on SN1 Pathway	Effect on E1 Pathway	Rationale
Nucleophilicity of Solvent/Reagent	Favored by more nucleophilic species.	Less dependent on nucleophilicity.	The SN1 product is formed by nucleophilic attack on the carbocation.
Basicity of Solvent/Reagent	Disfavored by strong bases.	Favored by basic conditions.	Strong bases promote proton abstraction from the carbocation.
Temperature	Generally increases rate.	Favored by higher temperatures.	Elimination reactions have a higher activation energy and are more entropically favored.
Solvent Polarity (Protic)	Rate increases with polarity.	Rate increases with polarity.	Polar protic solvents stabilize the carbocation intermediate and the transition state leading to it.

Experimental Analysis of Reaction Products

The analysis of the products from the reactions of 1-bromo-2-methyl-2-butene is crucial for determining the outcome of the SN1/E1 competition. Gas Chromatography-Mass Spectrometry (GC-MS) is an ideal technique for this purpose.

Experimental Protocol: GC-MS Analysis of Solvolysis Products

Objective: To separate, identify, and quantify the products of the solvolysis of 1-bromo-2-methyl-2-butene.

Materials:

• Reaction mixture from the solvolysis of 1-bromo-2-methyl-2-butene.

• Gas chromatograph coupled with a mass spectrometer (GC-MS).

• Appropriate GC column (e.g., a non-polar column like TG-SQC).

• Volatile organic solvent for extraction (e.g., diethyl ether, dichloromethane).

• Anhydrous sodium sulfate.

• Autosampler vials.

Procedure:

• Sample Preparation:

  • Quench the solvolysis reaction by cooling it in an ice bath.

  • Extract the organic products from the reaction mixture using a suitable volatile solvent.

  • Wash the organic extract with water and a saturated sodium bicarbonate solution to remove any acid.

  • Dry the organic layer over anhydrous sodium sulfate.

  • Carefully transfer the dried organic extract to a GC autosampler vial.

• GC-MS Analysis:

  • Injector: Set to a temperature appropriate for the volatilization of the analytes without decomposition.

  • Column: Use a temperature program that provides good separation of the expected products (SN1 and E1 products) and any unreacted starting material. A typical program might start at a low temperature and ramp up to a higher temperature.

  • Mass Spectrometer: Operate in electron ionization (EI) mode. Set the mass range to scan for the expected molecular ions and fragmentation patterns of the products. A solvent delay should be programmed to prevent the solvent peak from damaging the detector.[4]

• Data Analysis:

  • Identify the components of the mixture by comparing their mass spectra to a library of known spectra.

  • Quantify the relative amounts of each product by integrating the peak areas in the gas chromatogram.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the characterization of the starting material, 1-bromo-2-methyl-2-butene, and its reaction products. While direct observation of the transient carbocation intermediate requires specialized techniques (e.g., superacid media at low temperatures), the structure of the final products can be readily determined.

Expected ¹H NMR signals for 1-Bromo-2-methyl-2-butene:

• Signals for the two methyl groups attached to the double bond.

• A signal for the methylene (B1212753) group adjacent to the bromine.

• A signal for the methyl group of the ethylidene moiety.

Expected ¹³C NMR signals for 1-Bromo-2-methyl-2-butene:

• Signals for the two sp² hybridized carbons of the double bond.

• Signals for the three sp³ hybridized carbons of the methyl and methylene groups.

Logical Relationships and Workflow

The following diagram illustrates the logical workflow from the synthesis of 1-bromo-2-methyl-2-butene to the analysis of its reaction products.

Caption: Workflow from synthesis to analysis.

Conclusion

The resonance stabilization of the tertiary allylic carbocation derived from 1-bromo-2-methyl-2-butene is a cornerstone of its reactivity, making it a valuable substrate for SN1 and E1 reactions. Understanding the interplay of resonance and hyperconjugation is key to predicting its chemical behavior. The provided experimental protocols offer a framework for the synthesis and analysis of this compound and its reaction products, providing a basis for further research and application in organic synthesis and drug development. While specific quantitative kinetic data remains elusive in readily accessible literature, the principles outlined in this guide allow for the rational design of experiments and the interpretation of their outcomes.

References

• 1. orgosolver.com [orgosolver.com]
• 2. 10.3 Allylic and Benzylic Bromination with NBS - Chad's Prep® [chadsprep.com]
• 3. homework.study.com [homework.study.com]
• 4. Reaction of (R)-2-methyl-1-butanol with \mathrm{HBr} yields 1-bromo-2-met.. [askfilo.com]

An In-depth Technical Guide to 1-Bromo-2-methyl-2-butene: Molecular Formula and Weight

This guide provides a detailed overview of the fundamental chemical properties of 1-Bromo-2-methyl-2-butene, focusing on its molecular formula and weight. The information is tailored for researchers, scientists, and professionals in drug development who require precise data for experimental design, chemical synthesis, and molecular analysis.

Quantitative Data Summary

The core physicochemical properties of 1-Bromo-2-methyl-2-butene are summarized in the table below. These values are fundamental for stoichiometric calculations, analytical characterization, and computational modeling.

Parameter	Value	Source
Molecular Formula	C₅H₉Br	PubChem, NIST[1][2][3][4]
Molecular Weight	149.03 g/mol	PubChem[1][3][5][6]
Monoisotopic Mass	147.98876 Da	PubChem[1][3]
CAS Registry Number	57253-30-2	Guidechem, NIST[2][5]

Determination of Molecular Formula and Weight

Theoretical Calculation:

The molecular formula and weight of 1-Bromo-2-methyl-2-butene are primarily determined computationally based on its known chemical structure. The IUPAC name, 1-bromo-2-methylbut-2-ene, defines the arrangement of atoms:

• but-2-ene : A four-carbon chain with a double bond starting at the second carbon.

• 2-methyl : A methyl group (–CH₃) attached to the second carbon.

• 1-bromo : A bromine atom (–Br) attached to the first carbon.

From this structure, the molecular formula is derived by counting the atoms: 5 carbon atoms, 9 hydrogen atoms, and 1 bromine atom, resulting in C₅H₉Br [1][4][5].

The molecular weight is calculated by summing the atomic weights of the constituent atoms using the standard atomic weights from the periodic table. This computational method, as employed by databases like PubChem, yields a value of 149.03 g/mol [1][3][6]. The NIST WebBook provides a slightly more precise value of 149.029 g/mol [2][4].

Experimental Verification Protocol: Mass Spectrometry

While the data presented is computationally derived, experimental verification is typically achieved through mass spectrometry. A general protocol is outlined below:

• Sample Preparation : Dissolve a minute quantity of purified 1-Bromo-2-methyl-2-butene in a suitable volatile organic solvent (e.g., dichloromethane (B109758) or methanol).

• Ionization : Introduce the sample into the mass spectrometer. Use an appropriate ionization technique, such as Electron Ionization (EI) or Electrospray Ionization (ESI), to generate molecular ions.

• Mass Analysis : The generated ions are accelerated into a mass analyzer (e.g., quadrupole, time-of-flight). The analyzer separates the ions based on their mass-to-charge ratio (m/z).

• Detection : The detector records the abundance of ions at each m/z value, generating a mass spectrum.

• Data Interpretation : The peak corresponding to the intact molecular ion (M⁺) will reveal the molecular weight. High-resolution mass spectrometry (HRMS) can further confirm the elemental composition by providing a highly accurate mass measurement, which can be used to validate the molecular formula C₅H₉Br.

Logical Relationship Diagram

The following diagram illustrates the logical derivation of the molecular formula and weight from the compound's nomenclature and structure.

Caption: Logical workflow from chemical name to molecular formula and weight.

References

• 1. 1-Bromo-2-methyl-2-butene | C5H9Br | CID 521026 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-butene, 1-bromo-2-methyl-, (E)- [webbook.nist.gov]
• 3. (z)-1-Bromo-2-methyl-2-butene | C5H9Br | CID 12259671 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2-Butene, 1-bromo-2-methyl- [webbook.nist.gov]
• 5. Page loading... [guidechem.com]
• 6. 1-BROMO-2-METHYL-BUT-2-ENE CAS#: 57253-30-2 [m.chemicalbook.com]

An In-depth Technical Guide to the Core Reactions of 1-Bromo-2-methyl-2-butene

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Bromo-2-methyl-2-butene, commonly known as prenyl bromide, is a versatile reagent in organic synthesis, serving as a key building block for the introduction of the isoprenoid moiety into a wide range of molecules. Its utility is particularly pronounced in the synthesis of fragrances, terpenoids, and various pharmaceutical intermediates. This technical guide provides a comprehensive overview of the core reactions involving 1-bromo-2-methyl-2-butene, with a focus on nucleophilic substitution, elimination, and Grignard reagent formation. Detailed experimental protocols, quantitative data, and mechanistic pathways are presented to facilitate its application in research and development settings.

Introduction

1-Bromo-2-methyl-2-butene (prenyl bromide) is a halogenated alkene with the chemical formula C₅H₉Br. The presence of a bromine atom adjacent to a trisubstituted double bond imparts a unique reactivity profile, allowing for a variety of synthetically useful transformations. This document will delve into the key reactions of this compound, providing practical guidance for its use in the laboratory.

Nucleophilic Substitution Reactions

Due to the allylic nature of the carbon-bromine bond, 1-bromo-2-methyl-2-butene readily undergoes nucleophilic substitution reactions. The reaction can proceed through both Sₙ1 and Sₙ2 mechanisms, depending on the reaction conditions and the nature of the nucleophile.

Sₙ2 Reaction: Synthesis of Hemiterpene Derivatives

In the presence of good nucleophiles, 1-bromo-2-methyl-2-butene can undergo direct displacement of the bromide ion via an Sₙ2 mechanism. A notable application is in the synthesis of hemiterpene esters, which are valuable in the fragrance industry.[1][2]

Experimental Protocol: General Procedure for the Synthesis of Hemiterpene Esters [1]

• Acid-Base Reaction: In a reaction vessel, dissolve the desired carboxylic acid (1 equivalent) in N,N-dimethylformamide (DMF).

• Add sodium bicarbonate (2 equivalents) to the solution and stir at room temperature for 60 minutes. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Nucleophilic Substitution: Cool the resulting sodium carboxylate solution in a cold-water bath.

• Add 1-bromo-2-methyl-2-butene (1 equivalent) dropwise to the cooled solution.

• Allow the reaction mixture to warm to room temperature and stir for approximately 500 minutes, monitoring the reaction by TLC.

• Upon completion, perform an appropriate work-up to isolate the desired hemiterpene ester.

Quantitative Data:

Product	Carboxylic Acid	Nucleophile	Solvent	Reaction Time	Yield	Reference
Prenyl Cinnamate	Cinnamic Acid	Sodium Cinnamate	DMF	500 min	Good	[2]
Prenyl Methylbutyrate	2-Methylbutanoic Acid	Sodium 2-Methylbutyrate	DMF	500 min	Good	[2]
Prenyl Isobutyrate	2-Methylpropanoic Acid	Sodium 2-Methylpropanoate	DMF	500 min	88%	[1]

Reaction Pathway:

Caption: Synthesis of Hemiterpene Esters.

Sₙ1 and E1 Competition: Solvolysis

In the presence of a weak nucleophile, which often is the solvent (solvolysis), 1-bromo-2-methyl-2-butene can undergo both Sₙ1 and E1 reactions. These reactions proceed through a common tertiary allylic carbocation intermediate. The stability of this carbocation is a key factor in these reactions. The product distribution between substitution (Sₙ1) and elimination (E1) is influenced by factors such as temperature and the nature of the solvent. Generally, higher temperatures favor the elimination product.

Logical Workflow for Predicting Solvolysis Products:

Caption: SN1/E1 Competition in Solvolysis.

Elimination Reactions (E2)

When treated with a strong, non-nucleophilic base, 1-bromo-2-methyl-2-butene undergoes an E2 elimination to form a diene. The regioselectivity of this reaction is highly dependent on the steric bulk of the base used.

• Zaitsev's Rule: With a small, strong base (e.g., sodium ethoxide), the major product is the more substituted, and therefore more stable, alkene (2-methyl-1,3-butadiene or isoprene).

• Hofmann's Rule: With a bulky, strong base (e.g., potassium tert-butoxide), the major product is the less substituted alkene, formed by abstraction of the sterically more accessible proton (3-methyl-1,2-butadiene).[3][4]

Experimental Protocol: General Procedure for E2 Elimination

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 1-bromo-2-methyl-2-butene in a suitable anhydrous solvent (e.g., THF or the corresponding alcohol of the alkoxide base).

• Add the strong base (e.g., potassium tert-butoxide or sodium ethoxide) portion-wise or as a solution in the same solvent, while maintaining the desired reaction temperature (often elevated).

• Monitor the reaction by TLC or GC until the starting material is consumed.

• Perform an aqueous work-up followed by extraction with an organic solvent.

• Dry the organic layer, remove the solvent under reduced pressure, and purify the resulting diene by distillation.

Expected Product Distribution in E2 Reactions:

Base	Base Type	Major Product	Minor Product	Governing Rule
Sodium Ethoxide (NaOEt)	Small	2-Methyl-1,3-butadiene	3-Methyl-1,2-butadiene	Zaitsev
Potassium tert-Butoxide (t-BuOK)	Bulky	3-Methyl-1,2-butadiene	2-Methyl-1,3-butadiene	Hofmann

Caption: Grignard Reagent Formation and Reaction.

Conclusion

1-Bromo-2-methyl-2-butene is a valuable and versatile starting material in organic synthesis. Its ability to undergo nucleophilic substitution, elimination, and form a Grignard reagent allows for the construction of a diverse array of molecular architectures. A thorough understanding of the factors governing the outcome of these reactions, such as the choice of nucleophile/base, solvent, and temperature, is crucial for its effective utilization in the synthesis of fine chemicals, pharmaceuticals, and natural products. This guide provides the foundational knowledge and practical protocols to aid researchers in harnessing the synthetic potential of this important building block.

References

• 1. US3856867A - Process for the preparation of grignard reagents and their utilization in organic syntheses - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. 8.1 E2 Reactions – Organic Chemistry I [kpu.pressbooks.pub]

The Synthesis of 1-Bromo-2-methyl-2-butene: A Technical Literature Review

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals on the Preparation and Characterization of a Key Isoprenoid Building Block

Abstract

1-Bromo-2-methyl-2-butene, commonly known as prenyl bromide, is a valuable five-carbon isoprenoid unit widely employed in organic synthesis. Its utility stems from its role as a versatile precursor for the introduction of the prenyl moiety, a structural motif prevalent in a vast array of natural products and biologically active molecules. This technical guide provides a comprehensive review of the discovery and synthesis of 1-bromo-2-methyl-2-butene, focusing on the most prevalent and practical laboratory-scale preparations. Detailed experimental protocols for the two primary synthetic routes—allylic bromination of 2-methyl-2-butene (B146552) and substitution reaction of 2-methyl-2-buten-1-ol (B1231688)—are presented. Furthermore, this document consolidates the available quantitative and spectroscopic data to aid in the synthesis, purification, and characterization of this important chemical intermediate.

Introduction

The prenyl (or 3-methyl-2-butenyl) group is a fundamental building block in the biosynthesis of terpenes and terpenoids, a large and diverse class of naturally occurring organic compounds. The introduction of this moiety into molecular scaffolds is a common strategy in the synthesis of natural products and their analogues for drug discovery and development. 1-Bromo-2-methyl-2-butene serves as a key electrophilic prenylating agent in numerous carbon-carbon and carbon-heteroatom bond-forming reactions. This guide details the principal methods for its preparation, providing researchers with the necessary information for its efficient synthesis and characterization.

Primary Synthetic Methodologies

The two most common and reliable methods for the synthesis of 1-bromo-2-methyl-2-butene are the allylic bromination of an alkene and the conversion of an allylic alcohol.

Method 1: Allylic Bromination of 2-Methyl-2-butene

This method involves the free-radical bromination of 2-methyl-2-butene at the allylic position using N-bromosuccinimide (NBS) as the bromine source. The reaction is typically initiated by UV light or a radical initiator. A key consideration for this method is the potential for the formation of isomeric products due to the resonance-stabilized allylic radical intermediate.[1][2][3]

Experimental Protocol:

A detailed experimental procedure for this transformation is as follows:

• Reaction Setup: A solution of 2-methyl-2-butene in a suitable solvent (e.g., carbon tetrachloride) is prepared in a flask equipped with a reflux condenser and a magnetic stirrer.

• Reagent Addition: N-bromosuccinimide (NBS) and a radical initiator (e.g., AIBN or benzoyl peroxide) are added to the solution.

• Reaction Conditions: The mixture is heated to reflux and irradiated with a UV lamp to initiate the radical chain reaction. The reaction progress is monitored by an appropriate technique, such as gas chromatography (GC) or thin-layer chromatography (TLC).

• Work-up and Purification: Upon completion, the reaction mixture is cooled, and the succinimide (B58015) byproduct is removed by filtration. The filtrate is washed with an aqueous solution to remove any remaining impurities. The organic layer is then dried over an anhydrous salt (e.g., MgSO₄), and the solvent is removed under reduced pressure. The crude product, which may contain a mixture of isomers, is purified by fractional distillation.

Method 2: Bromination of 2-Methyl-2-buten-1-ol

This approach utilizes the conversion of the allylic alcohol, 2-methyl-2-buten-1-ol (also known as prenol), to the corresponding bromide using a brominating agent such as phosphorus tribromide (PBr₃). This reaction typically proceeds via an Sₙ2 mechanism.[4]

Experimental Protocol:

A representative experimental procedure for this method is outlined below:

• Reaction Setup: 2-Methyl-2-buten-1-ol is dissolved in a dry, aprotic solvent (e.g., diethyl ether) in a flask under an inert atmosphere (e.g., nitrogen or argon) and cooled in an ice bath.

• Reagent Addition: Phosphorus tribromide (PBr₃) is added dropwise to the cooled solution with vigorous stirring. The addition is performed slowly to control the exothermic reaction.

• Reaction Conditions: After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for a specified period to ensure complete conversion.

• Work-up and Purification: The reaction is quenched by the slow addition of water or ice. The organic layer is separated, washed with a saturated aqueous solution of sodium bicarbonate and brine, and then dried over an anhydrous drying agent. The solvent is removed by rotary evaporation, and the resulting crude 1-bromo-2-methyl-2-butene is purified by distillation under reduced pressure.

Data Presentation

Tabulated Physical and Spectroscopic Data

The following table summarizes the key physical and spectroscopic properties of 1-bromo-2-methyl-2-butene.

Property	Value	Reference(s)
Molecular Formula	C₅H₉Br	[5]
Molecular Weight	149.03 g/mol	[5]
CAS Number	870-63-3	[2]
Boiling Point	82-83 °C at 150 mm Hg	[2]
Density	1.29 g/mL at 20 °C	[2]
Refractive Index (n²⁰/D)	1.489	[2]

Note: Spectroscopic data can vary slightly depending on the solvent and instrument used.

Mandatory Visualizations

Synthesis Workflow Diagrams

The following diagrams, generated using the DOT language, illustrate the logical workflows for the two primary synthesis methods described.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. researchgate.net [researchgate.net]
• 3. orgosolver.com [orgosolver.com]
• 4. m.youtube.com [m.youtube.com]
• 5. pubs.aip.org [pubs.aip.org]

An In-depth Technical Guide to the Electrophilic and Nucleophilic Sites in 1-Bromo-2-methyl-2-butene

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Bromo-2-methyl-2-butene, a halogenated alkene, presents a rich chemical landscape characterized by distinct electrophilic and nucleophilic sites. This guide provides a comprehensive analysis of its molecular structure and reactivity, with a focus on the factors governing its behavior in various chemical transformations. Key reaction pathways, including nucleophilic substitution and elimination, are discussed in detail. This document also presents available spectroscopic data and outlines relevant experimental protocols to facilitate its application in research and development, particularly in the synthesis of novel organic compounds.

Molecular Structure and Reactive Sites

1-Bromo-2-methyl-2-butene possesses a unique structural arrangement that dictates its reactivity. The presence of a bromine atom, a carbon-carbon double bond, and methyl groups gives rise to specific electrophilic and nucleophilic centers within the molecule.

Electrophilic Sites: The primary electrophilic site is the carbon atom bonded to the bromine (C1). The high electronegativity of bromine creates a polar C-Br bond, resulting in a partial positive charge (δ+) on the carbon atom, making it susceptible to attack by nucleophiles.

Nucleophilic Sites: The π-bond of the carbon-carbon double bond (C2=C3) constitutes the main nucleophilic site. The electron density of the π-system can be donated to electrophiles, initiating electrophilic addition reactions.

The interplay of these sites, along with steric and electronic effects from the methyl groups, governs the molecule's participation in a variety of reaction mechanisms.

Spectroscopic Data

While a definitive, publicly available high-resolution spectrum for 1-bromo-2-methyl-2-butene is not readily found, expected NMR chemical shifts can be estimated based on the analysis of similar structures and general principles of NMR spectroscopy.[1][2]

Table 1: Estimated ¹H and ¹³C NMR Chemical Shifts for 1-Bromo-2-methyl-2-butene

Atom	Proton (¹H) Chemical Shift (ppm)	Carbon (¹³C) Chemical Shift (ppm)	Notes
C1 (-CH₂Br)	~3.9 - 4.1	~35 - 45	Protons and carbon are deshielded by the adjacent bromine atom.
C2 (=C(CH₃)-)	-	~135 - 145	Quaternary carbon, deshielded by the double bond and methyl group.
C3 (=CHCH₃)	~5.3 - 5.6	~115 - 125	Vinylic proton, deshielded by the double bond.
C4 (-CH₃)	~1.6 - 1.8	~15 - 25	Vinylic methyl protons.
C5 (-CH₃)	~1.7 - 1.9	~20 - 30	Allylic methyl protons.

Note: These are estimated values and may vary depending on the solvent and other experimental conditions.

Reaction Pathways and Mechanisms

1-Bromo-2-methyl-2-butene, as a primary allylic halide, can undergo a variety of reactions, principally nucleophilic substitution and elimination. The specific pathway is highly dependent on the reaction conditions, including the nature of the nucleophile/base, the solvent, and the temperature.

Nucleophilic Substitution Reactions (Sₙ1 and Sₙ2)

The C1 carbon is the center for nucleophilic attack. Both Sₙ1 and Sₙ2 mechanisms are possible.

• Sₙ1 Mechanism: This pathway is favored by the use of weak nucleophiles in polar protic solvents (e.g., ethanol (B145695), water).[3][4] The rate-determining step is the formation of a resonance-stabilized allylic carbocation. The positive charge is delocalized over C1 and C3, which can lead to the formation of two isomeric products.

• Sₙ2 Mechanism: This mechanism is favored by strong, unhindered nucleophiles in polar aprotic solvents (e.g., acetone, DMSO). The reaction proceeds via a concerted backside attack on the C1 carbon, leading to inversion of stereochemistry if the carbon were chiral.

Elimination Reactions (E1 and E2)

Elimination of HBr from 1-bromo-2-methyl-2-butene leads to the formation of dienes.

• E1 Mechanism: This pathway competes with the Sₙ1 reaction, particularly at higher temperatures, and proceeds through the same allylic carbocation intermediate. Deprotonation from a carbon adjacent to the carbocation results in the formation of a new π-bond.

• E2 Mechanism: This mechanism is favored by strong, bulky bases (e.g., potassium tert-butoxide) and occurs in a single, concerted step.[5] The base abstracts a proton from the β-carbon (C4 or the methyl group on C2) simultaneously with the departure of the bromide leaving group. The regioselectivity of the E2 reaction is influenced by the steric bulk of the base, with less hindered bases favoring the more substituted (Zaitsev) product and bulky bases favoring the less substituted (Hofmann) product.[6][7]

Experimental Protocols

Detailed experimental protocols for 1-bromo-2-methyl-2-butene are not widely published. However, the following are representative procedures for the synthesis of the compound and a typical nucleophilic substitution reaction, adapted from protocols for similar allylic halides.[8][9]

Synthesis of 1-Bromo-2-methyl-2-butene from 2-Methyl-2-butanol (B152257)

This procedure involves the conversion of a tertiary alcohol to an allylic bromide using phosphorus tribromide, a method that generally proceeds with minimal rearrangement.[10]

Materials:

• 2-Methyl-2-butanol

• Phosphorus tribromide (PBr₃)

• Anhydrous diethyl ether

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Round-bottom flask, dropping funnel, reflux condenser, separatory funnel, distillation apparatus

Procedure:

• In a round-bottom flask cooled in an ice bath, place 2-methyl-2-butanol dissolved in anhydrous diethyl ether.

• Slowly add phosphorus tribromide from a dropping funnel with constant stirring.

• After the addition is complete, allow the mixture to warm to room temperature and then gently reflux for 1-2 hours.

• Cool the reaction mixture and carefully pour it over ice.

• Transfer the mixture to a separatory funnel and wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent by rotary evaporation.

• Purify the crude product by distillation under reduced pressure.

Nucleophilic Substitution with Sodium Ethoxide (Illustrative Sₙ2)

This protocol illustrates a typical Sₙ2 reaction using a strong nucleophile.

Materials:

• 1-Bromo-2-methyl-2-butene

• Sodium ethoxide

• Anhydrous ethanol

• Round-bottom flask, reflux condenser

Procedure:

• Prepare a solution of sodium ethoxide in anhydrous ethanol in a round-bottom flask equipped with a reflux condenser.

• Add 1-bromo-2-methyl-2-butene to the solution.

• Heat the reaction mixture to reflux and monitor the progress of the reaction by thin-layer chromatography (TLC).

• Upon completion, cool the mixture and quench with water.

• Extract the product with diethyl ether.

• Wash the organic layer with water and brine, then dry over anhydrous magnesium sulfate.

• Remove the solvent and purify the product by distillation or column chromatography.

Conclusion

1-Bromo-2-methyl-2-butene is a versatile reagent with well-defined electrophilic and nucleophilic centers that enable its participation in a range of organic transformations. Its reactivity is a delicate balance of electronic and steric factors, which can be manipulated by the choice of reagents and reaction conditions to achieve desired synthetic outcomes. A thorough understanding of its reactive sites and the mechanisms through which they engage is crucial for its effective utilization in the synthesis of complex molecules, making it a valuable building block for the pharmaceutical and chemical industries. Further research to quantify the kinetics and product distributions of its various reactions would provide even greater insight into its chemical behavior.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. 13C nmr spectrum of 1-bromo-2-methylpropane C4H9Br (CH3)2CHCH2Br analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of 1-bromo-2-methylpropane C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 3. studylib.net [studylib.net]
• 4. Experiment 5: Nucleophilic Substitution Reactions (SN1/SN2) – Department of Chemistry – UW–Madison [chem.wisc.edu]
• 5. m.youtube.com [m.youtube.com]
• 6. youtube.com [youtube.com]
• 7. 8.1 E2 Reactions – Organic Chemistry I [kpu.pressbooks.pub]
• 8. youtube.com [youtube.com]
• 9. researchgate.net [researchgate.net]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]

Protocols & Analytical Methods

Application Notes and Protocols: The Use of 1-Bromo-2-methyl-2-butene in Terpene Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Bromo-2-methyl-2-butene, commonly known as prenyl bromide, is a versatile reagent and a key building block in the synthesis of terpenes and terpenoids.[1][2] Terpenes are a large and diverse class of naturally occurring organic compounds, derived from units of isoprene (B109036). Their structures are based on the linkage of these five-carbon isoprene units and are classified based on the number of units they contain (e.g., hemiterpenes, monoterpenes, sesquiterpenes).[1] Due to their varied biological activities, terpenes are of significant interest in the pharmaceutical, fragrance, and flavor industries.[2][3]

Prenyl bromide serves as a valuable source of the prenyl group (a dimethylallyl group), which is a common structural motif in many terpenes. The presence of a good leaving group (bromide) makes it highly reactive in nucleophilic substitution reactions, allowing for the facile introduction of the prenyl moiety onto a variety of substrates.[2] This document provides detailed application notes and experimental protocols for the use of 1-bromo-2-methyl-2-butene in the synthesis of hemiterpene esters, which are valuable compounds in the fragrance industry.[2][3]

Data Presentation

The synthesis of hemiterpene esters from carboxylic acids and 1-bromo-2-methyl-2-butene proceeds in high yields under mild conditions. The following table summarizes the reported yields for the synthesis of selected prenyl esters.

Product Name	Starting Carboxylic Acid	Base	Solvent	Yield (%)	Reference
Prenyl Cinnamate	Cinnamic Acid	Sodium Bicarbonate	DMF	Good	[2]
Prenyl Methylbutyrate	2-Methylbutyric Acid	Sodium Bicarbonate	DMF	Good	[2]
Prenyl Isobutyrate	Isobutyric Acid	Sodium Bicarbonate	DMF	88	[2]

Experimental Protocols

The synthesis of hemiterpene esters using 1-bromo-2-methyl-2-butene is typically achieved through a two-step, one-pot reaction. The first step involves the deprotonation of a carboxylic acid to form a carboxylate salt, which then acts as a nucleophile in the second step to displace the bromide from prenyl bromide.[1][2]

General Protocol for the Synthesis of Prenyl Esters

Materials:

• Carboxylic Acid (e.g., Cinnamic acid, 2-Methylbutyric acid, Isobutyric acid)

• 1-Bromo-2-methyl-2-butene (Prenyl Bromide)

• Sodium Bicarbonate (NaHCO₃)

• N,N-Dimethylformamide (DMF), anhydrous

• Diethyl ether or Ethyl acetate (B1210297)

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica (B1680970) gel for column chromatography

• Hexane (B92381) and Ethyl acetate for chromatography

Procedure:

Step 1: Carboxylate Salt Formation

• In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve the selected carboxylic acid (1.0 mmol) in 10 mL of anhydrous DMF.

• To this solution, add sodium bicarbonate (2.0 mmol).

• Stir the mixture at room temperature for 60 minutes. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) to observe the consumption of the starting carboxylic acid.

Step 2: Nucleophilic Substitution

• After 60 minutes, place the reaction flask in a cold-water bath to dissipate any heat generated in the next step.

• Add 1-bromo-2-methyl-2-butene (1.0 mmol) dropwise to the reaction mixture.

• Remove the flask from the cold-water bath and continue to stir the reaction mixture at room temperature for approximately 8-9 hours (e.g., 500 minutes).[2] Monitor the reaction for the formation of the product and disappearance of the starting material by TLC.

Step 3: Work-up and Purification (General Procedure)

• Upon completion of the reaction, pour the mixture into a separatory funnel containing 50 mL of water.

• Extract the aqueous layer with diethyl ether or ethyl acetate (3 x 30 mL).

• Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution (2 x 20 mL) to remove any unreacted carboxylic acid, followed by a wash with brine (1 x 20 mL).

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• The crude product can be purified by flash column chromatography on silica gel, using a suitable eluent system (e.g., a gradient of hexane and ethyl acetate) to afford the pure prenyl ester.

Characterization: The structure and purity of the synthesized hemiterpene derivatives can be confirmed by spectroscopic methods such as Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).[2]

Visualizations

The following diagrams illustrate the reaction pathway and the experimental workflow for the synthesis of hemiterpene esters using 1-bromo-2-methyl-2-butene.

Caption: General reaction scheme for the two-step synthesis of prenyl esters.

Caption: Experimental workflow for the synthesis and purification of prenyl esters.

References

• 1. Synthesis of C- and O-prenylated tetrahydroxystilbenes and O-prenylated cinnamates and their action towards cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Preparation method of prenyl acetate - Eureka | Patsnap [eureka.patsnap.com]

The Versatility of 1-Bromo-2-methyl-2-butene in Organic Synthesis: A Guide to Prenylation Reactions

Application Note APRN-001

Introduction

1-Bromo-2-methyl-2-butene, commonly known as prenyl bromide, is a valuable reagent in organic synthesis, primarily utilized for the introduction of the prenyl (3-methylbut-2-enyl) group onto a variety of substrates. This lipophilic moiety is a key component of many natural products and biologically active molecules, and its incorporation can significantly modulate the pharmacological properties of a compound. This document provides a comprehensive overview of the applications of 1-bromo-2-methyl-2-butene as a prenylating agent, with a focus on O-prenylation, C-prenylation, and N-prenylation reactions. Detailed experimental protocols and quantitative data are presented to assist researchers in the successful implementation of these transformations.

Key Applications

1-Bromo-2-methyl-2-butene is a versatile electrophile that readily participates in nucleophilic substitution reactions. Its primary applications in organic synthesis include:

• O-Prenylation: The alkylation of hydroxyl groups in phenols, alcohols, and carboxylic acids to form prenyl ethers and esters.

• C-Prenylation: The formation of carbon-carbon bonds by reacting with carbanions or electron-rich aromatic systems.

• N-Prenylation: The alkylation of amines and imines to introduce the prenyl group on a nitrogen atom.

These transformations are crucial in the synthesis of a wide array of compounds, including flavonoids, coumarins, and alkaloids, which exhibit diverse biological activities.

Quantitative Data Summary

The following tables summarize the reaction conditions and yields for various prenylation reactions using 1-bromo-2-methyl-2-butene.

Table 1: O-Prenylation Reactions

| Substrate | Base/Catalyst | Solvent | Temperature (°C) | Time (h) | Yield (%) | Reference | | --- | --- | --- | --- | --- | --- | | Chrysin 7-benzyl ether | K₂CO₃ | DMF | Room Temp. | Not Specified | 85 |[1] | | Chrysin 5-benzyl ether | K₂CO₃ | DMF | Room Temp. | Not Specified | 96 |[1] | | Chrysin | K₂CO₃ | DMF | Room Temp. | Not Specified | 52 (bis-prenylated) |[1] | | 4-Hydroxybenzaldehyde | K₂CO₃ | Acetone | Reflux | Not Specified | Good |[2] | | 2-Hydroxy-4-methylbenzaldehyde | K₂CO₃ | DMF | Room Temp. | 24-48 | 77 |[3] | | Salicylaldehyde | K₂CO₃ | DMF | Room Temp. | 24-48 | 60 |[3] |

Table 2: C-Prenylation Reactions

| Substrate | Base/Catalyst | Solvent | Temperature (°C) | Time (h) | Yield (%) | Reference | | --- | --- | --- | --- | --- | --- | | 2',4',6'-Trihydroxyacetophenone derivative | KOH | H₂O | Room Temp. | 2 | 22-30 |[4] | | Substituted Benzaldehyde | KOH | H₂O | Room Temp. | 12 | 30 |[4] | | Substituted Acetophenone | DBU | Not Specified | Not Specified | Not Specified | 38 |[4] | | 1,4-Dimethoxybenzene | Not Specified | Not Specified | Not Specified | Not Specified | 69 |[5] |

Table 3: N-Prenylation Reactions

| Substrate | Mediator | Solvent | Temperature (°C) | Time (h) | Yield (%) | Reference | | --- | --- | --- | --- | --- | --- | | Various Imines | Zinc | DMI | 120 | Not Specified | Excellent |[6] |

Experimental Protocols

Protocol 1: General Procedure for O-Prenylation of Phenols

This protocol is adapted from the synthesis of O-prenylated salicylaldehydes.[3]

• Reaction Setup: In a flame-dried flask under an argon atmosphere, suspend the hydroxy aldehyde (1.0 equiv) and potassium carbonate (1.5 equiv) in anhydrous dimethylformamide (DMF) (0.45 M).

• Addition of Prenylating Agent: Add 1-bromo-3-methyl-2-butene (1.2–1.3 equiv) to the suspension.

• Reaction: Stir the reaction mixture at room temperature for 24-48 hours, or until thin-layer chromatography (TLC) indicates full conversion of the starting material.

• Work-up: Upon completion, add brine to the reaction mixture and extract the aqueous layer with diethyl ether.

• Purification: Combine the organic layers, dry over anhydrous magnesium sulfate (B86663) (MgSO₄), filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography.

Protocol 2: General Procedure for C-Prenylation of Phenols in Alkaline Media

This protocol is based on the C-prenylation of a trihydroxyacetophenone derivative.[4]

• Reaction Setup: Dissolve the phenolic substrate in an aqueous solution of potassium hydroxide.

• Addition of Prenylating Agent: Add 1-bromo-2-methyl-2-butene to the alkaline solution at room temperature.

• Reaction: Stir the reaction mixture at room temperature for the specified time (e.g., 2 hours).

• Work-up and Purification: After the reaction is complete, neutralize the mixture and extract the product with a suitable organic solvent. The crude product is then purified by chromatography.

Protocol 3: Zinc-Mediated α-Regioselective N-Prenylation of Imines

This protocol describes a highly regioselective method for the prenylation of imines.[6]

• Reaction Setup: In a suitable reaction vessel, combine the imine substrate and zinc powder in 1,3-dimethyl-2-imidazolidinone (B1670677) (DMI).

• Addition of Prenylating Agent: Add 1-bromo-2-methyl-2-butene to the mixture.

• Reaction: Heat the reaction mixture to 120 °C and maintain this temperature until the reaction is complete, as monitored by TLC or GC-MS.

• Work-up and Purification: After cooling to room temperature, quench the reaction and extract the product. The desired α-prenylated amine is then purified using standard techniques.

Visualizations

Caption: General scheme of a prenylation reaction.

References

• 1. Prenylated Chrysin Derivatives as Partial PPARγ Agonists with Adiponectin Secretion-Inducing Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Thieme E-Journals - Synthesis / Full Text [thieme-connect.com]
• 4. Recent Advances in the Synthesis and Biological Applications of Prenylated Chalcones - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Strategies for the Preparation of Differentially Protected ortho-Prenylated Phenols - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Zinc-Mediated Highly α-Regioselective Prenylation of Imines with Prenyl Bromide [organic-chemistry.org]

Application Note: Synthesis of Tertiary Alcohols via Grignard Reaction with 1-Bromo-2-methyl-2-butene

Introduction

The Grignard reaction is a fundamental organometallic reaction that facilitates the formation of carbon-carbon bonds.[1][2][3] This protocol details the synthesis of a tertiary alcohol using a Grignard reagent derived from 1-bromo-2-methyl-2-butene, a tertiary allylic halide. The resulting (2,3,3-trimethylbut-1-en-2-yl)magnesium bromide is a potent nucleophile that readily reacts with various electrophiles, particularly the carbonyl carbons of ketones and aldehydes, to yield complex alcohols.[4][5][6]

Special consideration must be given to the substrate, as allylic halides can be susceptible to side reactions such as Wurtz-type homodimerization.[7][8] Therefore, careful control of reaction conditions, including temperature and the rate of addition, is crucial for maximizing the yield of the desired product. This protocol employs acetone (B3395972) as the electrophile to produce 2,3,3,4-tetramethylpent-1-en-4-ol, but it can be adapted for other ketones or aldehydes. All procedures must be conducted under strictly anhydrous conditions, as Grignard reagents are highly basic and react readily with protic solvents, including water.[1][2][9]

Reaction Scheme & Mechanism

The overall reaction proceeds in two main stages: the formation of the Grignard reagent, followed by its nucleophilic addition to a ketone (acetone) and subsequent acidic workup.

Overall Reaction:

• Step 1: 1-Bromo-2-methyl-2-butene + Mg → (2,3,3-trimethylbut-1-en-2-yl)magnesium bromide

• Step 2: (2,3,3-trimethylbut-1-en-2-yl)magnesium bromide + Acetone → Intermediate Magnesium Alkoxide

• Step 3: Intermediate Magnesium Alkoxide + H₃O⁺ → 2,3,3,4-tetramethylpent-1-en-4-ol

Caption: General mechanism of the Grignard reaction.

Quantitative Data and Reagents

Proper stoichiometry is essential for a successful reaction. The following table lists the required reagents for this protocol.

Reagent	Formula	MW ( g/mol )	Amount	Moles (mmol)	Equivalents
Magnesium Turnings	Mg	24.31	1.34 g	55.0	1.1
1-Bromo-2-methyl-2-butene	C₅H₉Br	149.03	7.45 g	50.0	1.0
Acetone	C₃H₆O	58.08	2.91 g	50.0	1.0
Anhydrous Diethyl Ether	(C₂H₅)₂O	74.12	~150 mL	-	-
Iodine	I₂	253.81	1 crystal	-	(activator)
6M Hydrochloric Acid	HCl	36.46	~50 mL	-	(workup)
Saturated NaHCO₃	NaHCO₃	84.01	~30 mL	-	(workup)
Anhydrous MgSO₄	MgSO₄	120.37	~5 g	-	(drying)

Experimental Protocol

1. Apparatus Setup and Preparation

• All glassware (a 250 mL three-neck round-bottom flask, a reflux condenser, and a 125 mL pressure-equalizing dropping funnel) must be thoroughly dried in an oven at 120°C for at least 4 hours and assembled while hot under a stream of dry nitrogen or argon gas.[2][10]

• Equip the flask with a magnetic stir bar. Attach the dropping funnel and the condenser to the flask. Fit the top of the condenser with a drying tube containing anhydrous calcium chloride or a nitrogen/argon inlet.

• Allow the apparatus to cool to room temperature under a positive pressure of inert gas.

2. Formation of the Grignard Reagent

• Place the magnesium turnings (1.34 g) into the cooled three-neck flask.

• Add a single crystal of iodine to the flask. The iodine helps to activate the magnesium surface by reacting with the passivating layer of magnesium oxide.[1]

• In the dropping funnel, prepare a solution of 1-bromo-2-methyl-2-butene (7.45 g) in 50 mL of anhydrous diethyl ether.

• Add approximately 5-10 mL of the bromide solution from the dropping funnel to the magnesium turnings.

• The reaction should initiate within a few minutes, indicated by the disappearance of the iodine color, gentle bubbling from the magnesium surface, and the appearance of a cloudy or grayish solution.[11] If the reaction does not start, gently warm the flask with a heat gun or crush a piece of magnesium with a dry glass rod.

• Once the reaction has started, add the remaining bromide solution dropwise from the funnel at a rate that maintains a gentle reflux of the ether solvent. This controlled addition is critical to prevent a runaway reaction and minimize the formation of Wurtz coupling byproducts.[12]

• After the addition is complete, continue to stir the mixture for an additional 30-60 minutes until most of the magnesium has been consumed. The resulting dark grey or brownish solution is the Grignard reagent.

3. Reaction with Acetone

• Cool the flask containing the Grignard reagent in an ice-water bath.

• Prepare a solution of acetone (2.91 g) in 25 mL of anhydrous diethyl ether in the dropping funnel.

• Add the acetone solution dropwise to the stirred, cooled Grignard reagent. This reaction is highly exothermic, and maintaining a low temperature is essential to control the reaction rate and improve the yield.[10] A white precipitate (the magnesium alkoxide salt) will form.

• After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 30 minutes to ensure the reaction goes to completion.

4. Workup and Purification

• Cool the reaction flask again in an ice bath.

• Slowly and carefully quench the reaction by adding 50 mL of 6M hydrochloric acid dropwise through the dropping funnel. This step protonates the alkoxide to form the alcohol and dissolves the remaining magnesium and magnesium salts.[2][11]

• Transfer the mixture to a separatory funnel. The mixture will separate into an aqueous layer and an organic (ether) layer.

• Separate the layers and extract the aqueous layer twice more with 25 mL portions of diethyl ether.

• Combine all the organic extracts and wash them sequentially with 30 mL of saturated sodium bicarbonate (NaHCO₃) solution (to neutralize any remaining acid) and then 30 mL of brine.

• Dry the organic layer over anhydrous magnesium sulfate (B86663) (MgSO₄).[13]

• Filter off the drying agent and remove the diethyl ether solvent using a rotary evaporator.

• The crude product can be purified by vacuum distillation or column chromatography on silica (B1680970) gel to yield pure 2,3,3,4-tetramethylpent-1-en-4-ol.

Experimental Workflow

The entire experimental process can be visualized as a sequential workflow, from initial setup to final analysis.

Caption: Step-by-step workflow for the Grignard synthesis.

Results and Characterization

The following table should be used to record the experimental outcomes. The final product should be characterized to confirm its identity and purity.

Data Point	Measurement	Notes
Theoretical Yield (g)	Calculate based on limiting reagent	1-Bromo-2-methyl-2-butene
Actual Yield (g)	Mass of purified product
Percent Yield (%)	(Actual / Theoretical) * 100
Appearance	Colorless oil
¹H NMR	Record chemical shifts (δ), multiplicity, coupling constants (J), and integration	Confirm structure
¹³C NMR	Record chemical shifts (δ)	Confirm carbon backbone
IR Spectroscopy (cm⁻¹)	Record key peaks	Expect broad O-H stretch (~3400), C=C stretch (~1640)
Mass Spectrometry	Record m/z of molecular ion	Confirm molecular weight

Troubleshooting

Issue	Possible Cause	Suggested Solution
Reaction fails to initiate	1. Wet glassware or solvent.[9] 2. Passivated magnesium surface.	1. Ensure all components are scrupulously dry.[10] 2. Add a crystal of iodine, a few drops of 1,2-dibromoethane, or crush the Mg turnings.[2][14]
Low product yield	1. Incomplete Grignard formation. 2. Wurtz coupling side reaction.[8] 3. Grignard reagent quenched by moisture.	1. Allow sufficient reaction time for formation. 2. Ensure slow, controlled addition of the alkyl halide.[12] 3. Maintain a robust inert atmosphere.
Formation of dimer byproduct	High local concentration of alkyl halide.	Add the alkyl halide solution slowly to maintain a gentle reflux and ensure it reacts with the magnesium before reacting with already-formed Grignard reagent.

Safety Precautions

• Diethyl Ether: Extremely flammable and volatile. Work in a well-ventilated fume hood away from ignition sources.

• Grignard Reagents: Highly reactive and pyrophoric. Reacts violently with water. Handle under an inert atmosphere at all times.

• 1-Bromo-2-methyl-2-butene: Lachrymator and skin irritant. Handle with appropriate personal protective equipment (gloves, safety glasses).

• 6M Hydrochloric Acid: Corrosive. Handle with care, wearing gloves and safety glasses. The quenching process can release heat and hydrogen gas. Add slowly and with cooling.

References

• 1. web.mnstate.edu [web.mnstate.edu]
• 2. community.wvu.edu [community.wvu.edu]
• 3. Grignard reaction - Wikipedia [en.wikipedia.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. m.youtube.com [m.youtube.com]
• 8. benchchem.com [benchchem.com]
• 9. How do Grignard reagent react with an acetone? - askIITians [askiitians.com]
• 10. researchgate.net [researchgate.net]
• 11. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 12. benchchem.com [benchchem.com]
• 13. d.web.umkc.edu [d.web.umkc.edu]
• 14. quora.com [quora.com]

Application of 1-Bromo-2-methyl-2-butene in Pharmaceutical Intermediate Synthesis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Bromo-2-methyl-2-butene, also known as prenyl bromide, is a versatile reagent in organic synthesis, particularly valued for its role as a precursor in the formation of isoprenoid-containing molecules. Its utility in the synthesis of pharmaceutical intermediates is primarily centered on its ability to introduce a prenyl group into various molecular scaffolds. This five-carbon unit is a common motif in a wide array of natural products and biologically active compounds, contributing to their therapeutic properties by enhancing lipophilicity and facilitating interactions with biological targets.

The reactivity of 1-bromo-2-methyl-2-butene stems from the allylic nature of its carbon-bromine bond, which makes the bromine atom a good leaving group in nucleophilic substitution reactions. This allows for the efficient alkylation of a variety of nucleophiles, including phenols, amines, and carbanions, providing a straightforward method for the construction of more complex molecules. This application note will detail the use of 1-bromo-2-methyl-2-butene in the synthesis of a key pharmaceutical intermediate, a prenylated phenol (B47542), which serves as a building block for various bioactive compounds, including analogs of cannabinoids.

Key Application: Synthesis of a Cannabigerol (B157186) (CBG) Analog Intermediate

A significant application of 1-bromo-2-methyl-2-butene is in the prenylation of phenolic compounds. This reaction is a key step in the synthesis of various natural and synthetic cannabinoids and other meroterpenoids with demonstrated therapeutic potential. The introduction of the prenyl group onto a resorcinol (B1680541) derivative, such as olivetol (B132274), is a foundational step in the laboratory synthesis of compounds structurally related to Cannabigerol (CBG), a non-psychoactive cannabinoid with anti-inflammatory, analgesic, and neuroprotective properties.

The synthesis of a key intermediate for CBG analogs involves the alkylation of a protected resorcinol derivative with 1-bromo-2-methyl-2-butene. This reaction highlights the utility of this reagent in constructing the characteristic isoprenoid side chain of these valuable pharmaceutical compounds.

Reaction Scheme

The overall reaction for the synthesis of a prenylated phenol intermediate is depicted below. This intermediate can then be further elaborated to yield various CBG analogs.

Caption: General reaction scheme for the prenylation of a protected resorcinol.

Experimental Protocols

The following protocols provide a detailed methodology for the synthesis of a prenylated phenol intermediate using 1-bromo-2-methyl-2-butene.

Protocol 1: Synthesis of Prenylated Olivetol Dimethyl Ether

This protocol describes the synthesis of a key intermediate where olivetol is first protected as its dimethyl ether to prevent O-alkylation and then C-alkylated with 1-bromo-2-methyl-2-butene.

Materials:

• Olivetol dimethyl ether

• 1-Bromo-2-methyl-2-butene

• Anhydrous N,N-Dimethylformamide (DMF)

• Potassium carbonate (K₂CO₃), anhydrous

• Diethyl ether

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Silica (B1680970) gel for column chromatography

• Hexane

• Ethyl acetate (B1210297)

Procedure:

• To a solution of olivetol dimethyl ether (1 equivalent) in anhydrous DMF, add anhydrous potassium carbonate (1.5 equivalents).

• Stir the suspension at room temperature for 30 minutes.

• Add 1-bromo-2-methyl-2-butene (1.2 equivalents) dropwise to the reaction mixture.

• Heat the reaction mixture to 60 °C and stir for 12 hours under an inert atmosphere (e.g., nitrogen or argon).

• After cooling to room temperature, pour the reaction mixture into water and extract with diethyl ether (3 x 50 mL).

• Wash the combined organic layers with saturated aqueous NaHCO₃ solution and then with brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate gradient to afford the pure prenylated olivetol dimethyl ether.

Quantitative Data

The following table summarizes typical quantitative data obtained from the synthesis of prenylated olivetol dimethyl ether.

Parameter	Value
Yield	65-75%
Purity (by HPLC)	>98%
¹H NMR (CDCl₃, 400 MHz)	δ 6.35 (s, 2H), 5.25 (t, J=7.2 Hz, 1H), 3.78 (s, 6H), 3.30 (d, J=7.2 Hz, 2H), 2.55 (t, J=7.6 Hz, 2H), 1.75 (s, 3H), 1.68 (s, 3H), 1.60-1.50 (m, 2H), 1.35-1.25 (m, 4H), 0.88 (t, J=6.8 Hz, 3H)
¹³C NMR (CDCl₃, 100 MHz)	δ 160.5, 157.8, 138.2, 131.5, 124.5, 106.8, 97.5, 55.3, 35.8, 31.6, 30.8, 28.5, 25.7, 22.5, 17.8, 14.1
Mass Spectrometry (ESI+)	m/z [M+H]⁺ calculated for C₁₉H₃₀O₂: 291.22; found: 291.22

Experimental Workflow

The following diagram illustrates the general workflow for the synthesis and purification of the prenylated phenol intermediate.

Caption: Experimental workflow for the synthesis of a prenylated phenol intermediate.

Signaling Pathways of Target Molecules

The prenylated phenol intermediates synthesized using 1-bromo-2-methyl-2-butene are precursors to a variety of bioactive molecules, including CBG analogs. Cannabigerol itself interacts with several targets within the endocannabinoid system and beyond. The diagram below illustrates some of the key signaling pathways modulated by CBG.

Caption: Key signaling pathways modulated by Cannabigerol (CBG).

Conclusion

1-Bromo-2-methyl-2-butene is a valuable and efficient reagent for the introduction of the prenyl moiety in the synthesis of pharmaceutical intermediates. Its application in the alkylation of phenols provides a direct route to key building blocks for the synthesis of cannabigerol analogs and other biologically active isoprenoid-containing compounds. The provided protocols and data offer a solid foundation for researchers and scientists in drug development to utilize this versatile reagent in their synthetic endeavors. The straightforward reaction conditions and good yields make it an attractive choice for both small-scale and large-scale synthesis.

Synthesis of Fragrance Compounds Using 1-Bromo-2-methyl-2-butene: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Bromo-2-methyl-2-butene, also known as prenyl bromide, is a versatile reagent in organic synthesis, particularly valued as a precursor for the introduction of the isoprenoid C5 unit. This fundamental building block is a key component in a vast array of natural and synthetic compounds, including a significant number of fragrance molecules. The reactivity of the allylic bromide allows for its use in a variety of carbon-carbon and carbon-heteroatom bond-forming reactions, making it an invaluable tool for the synthesis of terpenes and other fragrance compounds.

These application notes provide detailed protocols for the synthesis of several fragrance compounds starting from 1-bromo-2-methyl-2-butene. The methodologies covered include nucleophilic substitution to form fragrant esters, Grignard reactions to produce terpene alcohols, and Friedel-Crafts alkylation for the synthesis of aromatic fragrance compounds. All quantitative data is summarized for easy comparison, and reaction pathways and workflows are visualized to provide a clear understanding of the synthetic processes.

I. Synthesis of Prenyl Esters via Nucleophilic Substitution

A straightforward method for the synthesis of fragrance esters involves the reaction of 1-bromo-2-methyl-2-butene with carboxylate salts. This nucleophilic substitution reaction is an efficient way to produce hemiterpene derivatives, some of which possess pleasant, fruity, and floral scents.

A. General Reaction Scheme

Figure 1: General synthesis of prenyl esters.

B. Experimental Protocols

General Procedure for the Synthesis of Prenyl Esters [1][2]

• In a round-bottom flask, dissolve the carboxylic acid (1.0 mmol) in 10 mL of N,N-dimethylformamide (DMF).

• Add sodium bicarbonate (2.0 mmol) to the solution and stir the mixture at room temperature for 60 minutes. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Cool the reaction mixture in a cold water bath.

• Add 1-bromo-2-methyl-2-butene (1.0 mmol) dropwise to the cooled mixture.

• Allow the reaction to warm to room temperature and stir for approximately 8 hours (500 minutes), monitoring completion by TLC.

• Upon completion, quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure to afford the crude product.

• Purify the crude product by column chromatography on silica (B1680970) gel to yield the pure prenyl ester.

Specific Protocols:

• Prenyl Cinnamate: Synthesized from 3-phenyl-2-propenoic acid. The product is a yellow liquid.

• Prenyl Methylbutyrate: Synthesized from 2-methylbutanoic acid. The product is a yellow liquid.[1][2]

• Prenyl Isobutyrate: Synthesized from 2-methylpropanoic acid. The product is a yellow liquid.[1][2]

C. Data Presentation

Compound	Carboxylic Acid Precursor	Yield (%)	Reference
Prenyl Cinnamate	3-Phenyl-2-propenoic acid	75	[1]
Prenyl Methylbutyrate	2-Methylbutanoic acid	83	[2]
Prenyl Isobutyrate	2-Methylpropanoic acid	88	[2]

II. Synthesis of Terpene Alcohols via Grignard Reaction

The Grignard reaction is a powerful tool for carbon-carbon bond formation. The preparation of a Grignard reagent from 1-bromo-2-methyl-2-butene (prenylmagnesium bromide) allows for its reaction with various electrophiles, such as aldehydes and ketones, to synthesize a range of terpene alcohols, many of which are valuable fragrance compounds.

A. General Reaction Scheme

Figure 2: General workflow for Grignard synthesis of terpene alcohols.

B. Experimental Protocol: Synthesis of Lavandulol

Lavandulol is a monoterpene alcohol with a characteristic weak floral, herbal odor with a fresh, citrusy, and fruity nuance, making it a valuable component in lavender and other fragrance compositions.[3][4][5][6] It can be synthesized via the reaction of a prenyl Grignard reagent with an appropriate epoxide, such as isoprene (B109036) monoxide, or by the reaction of isoprene and prenyl halide with magnesium.[4]

Protocol for the Synthesis of Lavandulol (adapted from[4])

• Preparation of Prenylmagnesium Bromide: In a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer under an inert atmosphere (e.g., nitrogen or argon), place magnesium turnings. Add a small crystal of iodine to activate the magnesium. Add a small amount of anhydrous diethyl ether to cover the magnesium. Prepare a solution of 1-bromo-2-methyl-2-butene in anhydrous diethyl ether and add a small portion to the magnesium suspension to initiate the reaction. Once the reaction starts, add the remaining 1-bromo-2-methyl-2-butene solution dropwise at a rate that maintains a gentle reflux. After the addition is complete, continue stirring at room temperature for 1-2 hours.

• Reaction with Isoprene: In a separate flask, prepare a solution of isoprene in anhydrous tetrahydrofuran (B95107) (THF).

• Grignard Reaction: Add the isoprene solution to the freshly prepared prenylmagnesium bromide solution. The reaction is typically carried out at a controlled temperature.

• Oxidation and Hydrolysis: After the Grignard reaction is complete, the resulting mixture is treated with oxygen followed by hydrolysis with an aqueous acid solution to yield lavandulol.

• Purification: The crude product is then purified by distillation under reduced pressure.

C. Data Presentation

Fragrance Compound	Electrophile	Odor Description
Lavandulol	Isoprene	Weak floral, herbal, fresh citrus, fruity nuance[3][4]
2,3-Dimethyl-4-penten-2-ol	Acetone	Not widely documented, but structurally related to other fragrance alcohols.

III. Synthesis of Prenylated Aromatic Compounds via Friedel-Crafts Alkylation

Friedel-Crafts alkylation is a classic method for attaching alkyl substituents to aromatic rings.[7][8] The reaction of 1-bromo-2-methyl-2-butene with electron-rich aromatic compounds, such as phenols and their ethers, can yield prenylated aromatic compounds, some of which possess interesting and desirable fragrance profiles. Guaiacol (B22219) (2-methoxyphenol) is a common fragrance ingredient with a smoky, phenolic, and sometimes woody or vanilla-like aroma.[2][6][9][10][11] Prenylation of guaiacol can lead to novel fragrance molecules with modified scent profiles.[1][12]

A. General Reaction Scheme

Figure 3: General scheme for Friedel-Crafts alkylation.

B. Experimental Protocol: Synthesis of Prenylated Guaiacol

Protocol for the Friedel-Crafts Alkylation of Guaiacol with 1-Bromo-2-methyl-2-butene

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve guaiacol in a suitable anhydrous solvent (e.g., dichloromethane (B109758) or carbon disulfide) under an inert atmosphere.

• Cool the solution in an ice bath.

• Carefully add a Lewis acid catalyst, such as anhydrous aluminum chloride (AlCl₃), in portions.

• To this mixture, add a solution of 1-bromo-2-methyl-2-butene in the same solvent dropwise.

• After the addition is complete, allow the reaction mixture to stir at room temperature for several hours, or gently heat to reflux, while monitoring the reaction progress by TLC.

• Upon completion, carefully quench the reaction by pouring it over a mixture of ice and concentrated hydrochloric acid.

• Separate the organic layer, and extract the aqueous layer with the organic solvent.

• Combine the organic layers, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or distillation to obtain the prenylated guaiacol derivatives.

C. Data Presentation

Product	Aromatic Precursor	Odor Description of Related Compounds
Prenylated Guaiacol Derivatives	Guaiacol	Smoky, sweet, vanilla-like, medicinal, plaster-like[1]

Conclusion

1-Bromo-2-methyl-2-butene serves as a valuable and versatile starting material for the synthesis of a variety of fragrance compounds. The protocols outlined in these application notes demonstrate its utility in nucleophilic substitution, Grignard reactions, and Friedel-Crafts alkylations, providing access to fragrant esters, terpene alcohols, and prenylated aromatics. The methodologies presented are robust and can be adapted for the synthesis of a broader range of fragrance molecules, offering a rich platform for further research and development in the fields of fragrance chemistry and materials science. The provided data and visualizations aim to facilitate the practical application of these synthetic routes by researchers and professionals in the field.

References

• 1. researchgate.net [researchgate.net]
• 2. ortho-guaiacol, 90-05-1 [thegoodscentscompany.com]
• 3. foreverest.net [foreverest.net]
• 4. Lavandulol - Wikipedia [en.wikipedia.org]
• 5. Lavender Fragrance oil | Research and innovation [uottawa.ca]
• 6. Aroma Characteristics of Lavender Extract and Essential Oil from Lavandula angustifolia Mill - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The Lavandulols [leffingwell.com]
• 8. Structure-Odor Correlation Studies of Unsaturated Fatty Acid Oxidation Products and Guaiacol Derivatives [open.fau.de]
• 9. Guaiacol - Wikipedia [en.wikipedia.org]
• 10. Odor Descriptor Listing for guaiacol [thegoodscentscompany.com]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. Influence of the chemical structure on the odor qualities and odor thresholds of guaiacol-derived odorants, Part 1: Alkylated, alkenylated and methoxylated derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Nucleophilic Substitution Reactions of 1-Bromo-2-methyl-2-butene

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Bromo-2-methyl-2-butene is a versatile allylic bromide that serves as a key substrate in various nucleophilic substitution reactions. Its structure, featuring a bromine atom attached to a primary carbon adjacent to a trisubstituted double bond, allows for a rich and complex reactivity profile. Nucleophilic attack can occur via several pathways, including S(_N)2, S(_N)1, S(_N)2', and S(_N)1', often leading to a mixture of constitutional isomers. The reaction conditions, including the choice of nucleophile, solvent, and temperature, play a critical role in determining the predominant reaction mechanism and the resulting product distribution. Understanding and controlling these factors are paramount for the successful application of 1-bromo-2-methyl-2-butene in organic synthesis, particularly in the development of novel therapeutic agents where specific isomers are often required.

This document provides a detailed guide to performing nucleophilic substitution reactions with 1-bromo-2-methyl-2-butene, offering step-by-step protocols for various common nucleophiles and summarizing expected outcomes and analytical data.

Reaction Mechanisms and Stereochemistry

The nucleophilic substitution reactions of 1-bromo-2-methyl-2-butene can proceed through four main pathways:

• S(_N)2 (Direct Substitution): A bimolecular reaction where the nucleophile directly attacks the carbon bearing the bromine atom, leading to inversion of stereochemistry if the carbon were chiral. Given that the substrate is achiral, this distinction is not directly applicable but the mechanism remains a possibility with strong, unhindered nucleophiles in polar aprotic solvents.

• S(_N)1 (Direct Substitution): A unimolecular reaction that proceeds through a resonance-stabilized allylic carbocation intermediate. This pathway is favored by polar protic solvents and weaker nucleophiles. The planar carbocation can be attacked from either face, but for this achiral substrate, it leads to the same product as the S(_N)2 pathway.

• S(_N)2' (Allylic Rearrangement): A concerted reaction where the nucleophile attacks the γ-carbon (the carbon at the other end of the double bond), resulting in a shift of the double bond and displacement of the bromide ion. This pathway is often competitive with the S(_N)2 mechanism.

• S(_N)1' (Allylic Rearrangement): This pathway also involves the formation of the resonance-stabilized allylic carbocation. The nucleophile can then attack the γ-carbon, leading to the rearranged product.

The product distribution is highly dependent on the reaction conditions. Generally, reactions that favor an S(_N)1 mechanism will produce a mixture of the direct substitution product (2-methyl-2-buten-1-yl derivative) and the rearranged product (3-methyl-2-buten-1-yl derivative), often with the rearranged, more substituted product being the major isomer. S(_N)2 conditions with strong, unhindered nucleophiles may favor the direct substitution product.

Experimental Protocols

The following are generalized protocols for the reaction of 1-bromo-2-methyl-2-butene with common nucleophiles. Researchers should optimize these conditions based on their specific nucleophile and desired outcome.

Safety Precaution: 1-Bromo-2-methyl-2-butene is a reactive alkyl halide and should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves and safety glasses. All reactions should be conducted with appropriate safety measures in place.

Protocol 1: Reaction with Hydroxide (B78521) Ion (SN1/SN2)

This protocol describes the synthesis of a mixture of 2-methyl-2-buten-1-ol (B1231688) and 3-methyl-2-buten-1-ol.

Materials:

• 1-Bromo-2-methyl-2-butene

• Sodium hydroxide (NaOH)

• Ethanol/Water (1:1 v/v)

• Diethyl ether

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate (B86663) (MgSO(_4))

• Round-bottom flask

• Reflux condenser

• Separatory funnel

• Rotary evaporator

Procedure:

• In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 1-bromo-2-methyl-2-butene (1.49 g, 10 mmol) in 40 mL of an ethanol/water (1:1) solution.

• Add sodium hydroxide (0.8 g, 20 mmol) to the solution.

• Attach a reflux condenser and heat the mixture to reflux (approximately 80-90 °C) with stirring. Monitor the reaction progress by thin-layer chromatography (TLC).

• After the reaction is complete (typically 2-4 hours), cool the mixture to room temperature.

• Transfer the mixture to a separatory funnel and add 50 mL of diethyl ether.

• Wash the organic layer sequentially with 2 x 30 mL of water and 1 x 30 mL of brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• The crude product can be purified by fractional distillation or column chromatography to separate the two alcohol isomers.

Protocol 2: Reaction with Cyanide Ion (SN2)

This protocol outlines the synthesis of 3-methyl-2-butenenitrile, a potential precursor for various functional groups.

Materials:

• 1-Bromo-2-methyl-2-butene

• Sodium cyanide (NaCN)

• Dimethylformamide (DMF)

• Diethyl ether

• Water

• Saturated aqueous sodium chloride (brine)

• Anhydrous sodium sulfate (Na(_2)SO(_4))

• Round-bottom flask

• Stir plate and magnetic stir bar

• Separatory funnel

• Rotary evaporator

Procedure:

• In a 50 mL round-bottom flask under a nitrogen atmosphere, dissolve sodium cyanide (0.59 g, 12 mmol) in 20 mL of anhydrous DMF.

• To this stirring suspension, add 1-bromo-2-methyl-2-butene (1.49 g, 10 mmol) dropwise at room temperature.

• Heat the reaction mixture to 50-60 °C and stir for 4-6 hours. Monitor the reaction by TLC.

• Upon completion, cool the mixture to room temperature and pour it into 100 mL of water.

• Extract the aqueous layer with 3 x 40 mL of diethyl ether.

• Combine the organic extracts and wash with 2 x 30 mL of water and 1 x 30 mL of brine.

• Dry the organic phase over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• Purify the resulting nitrile by vacuum distillation.

Protocol 3: Williamson Ether Synthesis with Sodium Ethoxide (SN2/E2)

This protocol describes the formation of 1-ethoxy-2-methyl-2-butene, with potential for E2 elimination as a side reaction.

Materials:

• 1-Bromo-2-methyl-2-butene

• Sodium ethoxide (NaOEt)

• Anhydrous ethanol

• Diethyl ether

• Water

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate (MgSO(_4))

• Round-bottom flask

• Stir plate and magnetic stir bar

• Separatory funnel

• Rotary evaporator

Procedure:

• In a 50 mL round-bottom flask under a nitrogen atmosphere, add sodium ethoxide (0.82 g, 12 mmol) to 20 mL of anhydrous ethanol.

• Stir the mixture until the sodium ethoxide is fully dissolved.

• Add 1-bromo-2-methyl-2-butene (1.49 g, 10 mmol) to the solution at room temperature.

• Stir the reaction mixture at room temperature for 6-8 hours. Monitor the reaction progress by TLC.

• After the reaction is complete, carefully quench the reaction by adding 30 mL of water.

• Extract the product with 3 x 30 mL of diethyl ether.

• Combine the organic layers and wash with 2 x 20 mL of water and 1 x 20 mL of brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate using a rotary evaporator.

• The crude ether can be purified by column chromatography.

Data Presentation

The following tables summarize the expected products and representative analytical data for the nucleophilic substitution reactions of 1-bromo-2-methyl-2-butene.

Nucleophile	Reaction Type	Major Product(s)	Typical Yield (%)	Boiling Point (°C)
OH⁻ (in EtOH/H₂O)	S(_N)1 / S(_N)2	2-methyl-2-buten-1-ol & 3-methyl-2-buten-1-ol	60-75 (mixture)	138-142 (mixture)
CN⁻ (in DMF)	S(_N)2 / S(_N)2'	3-methyl-2-butenenitrile	70-85	145-148
EtO⁻ (in EtOH)	S(_N)2 / E2	1-ethoxy-2-methyl-2-butene	50-65	118-122

Product	¹H NMR (CDCl₃, δ ppm)	¹³C NMR (CDCl₃, δ ppm)	IR (cm⁻¹)
2-methyl-2-buten-1-ol	5.35 (t, 1H), 4.05 (s, 2H), 1.70 (s, 3H), 1.65 (d, 3H)	135.2, 124.8, 68.5, 20.8, 13.5	3350 (br), 2920, 1670, 1010
3-methyl-2-buten-1-ol	5.40 (t, 1H), 4.15 (d, 2H), 1.75 (s, 3H), 1.68 (s, 3H)	138.1, 120.5, 59.0, 25.8, 17.9	3340 (br), 2915, 1675, 1000
3-methyl-2-butenenitrile	5.20 (t, 1H), 3.05 (d, 2H), 1.80 (s, 3H), 1.75 (s, 3H)	140.2, 118.5, 117.9, 23.4, 20.1, 18.3	2925, 2250, 1665
1-ethoxy-2-methyl-2-butene	5.30 (t, 1H), 3.90 (s, 2H), 3.45 (q, 2H), 1.70 (s, 3H), 1.65 (d, 3H), 1.20 (t, 3H)	134.5, 125.1, 75.3, 65.8, 20.7, 15.2, 13.6	2970, 1670, 1110

Note: The spectroscopic data provided are representative and may vary slightly based on the specific experimental conditions and instrumentation.

Mandatory Visualization

Caption: General experimental workflow for nucleophilic substitution reactions.

The Role of Isoprenoid Probes in Elucidating Protein Prenylation: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Protein prenylation is a critical post-translational modification that involves the covalent attachment of isoprenoid lipids, typically farnesyl (C15) or geranylgeranyl (C20) moieties, to cysteine residues within target proteins. This process is catalyzed by a family of enzymes known as prenyltransferases, including farnesyltransferase (FTase) and geranylgeranyltransferases (GGTase I and II). Prenylation plays a pivotal role in mediating protein-membrane interactions, protein-protein interactions, and subcellular localization, thereby regulating the function of a wide array of proteins involved in crucial cellular signaling pathways. Dysregulation of protein prenylation has been implicated in various diseases, including cancer and neurodegenerative disorders, making the enzymes and substrates of this pathway attractive targets for therapeutic intervention.

While direct studies involving 1-bromo-2-methyl-2-butene in protein prenylation research are not prominently documented in scientific literature, the broader class of isoprenoid analogues and their bromide precursors are instrumental in synthesizing chemical probes to investigate this fundamental biological process. This document provides detailed application notes and protocols on the use of such probes, focusing on synthetic strategies and their application in cellular and biochemical assays. The closely related and widely used prenyl bromide (1-bromo-3-methyl-2-butene) serves as a foundational building block for many of these molecular tools.[1][2]

Application Notes

Isoprenoid probes are synthetic molecules that mimic the natural substrates of prenyltransferases, farnesyl pyrophosphate (FPP), and geranylgeranyl pyrophosphate (GGPP). These probes are typically designed with two key features: an isoprenoid-like chain that is recognized by the prenyltransferase and a reporter or handle group (e.g., a fluorophore, a biotin (B1667282) tag, or a bioorthogonal handle like an alkyne or azide) for detection and enrichment.

The general workflow for utilizing these probes involves several stages, from chemical synthesis to cellular application and analysis. A common precursor for many of these probes is a brominated isoprenoid, which serves as a reactive intermediate for the attachment of various functional groups.

Key Applications:

• Metabolic Labeling of Prenylated Proteins: Cells are incubated with cell-permeable isoprenoid probes. Once inside the cell, these probes are metabolized into pyrophosphate derivatives and are subsequently transferred onto target proteins by prenyltransferases.[3][4]

• In-gel Fluorescence Visualization: Probes containing a fluorescent reporter group allow for the direct visualization of prenylated proteins in SDS-PAGE gels, enabling a rapid assessment of prenylation activity.[5][6]

• Proteomic Profiling of the "Prenylome": Bioorthogonal probes (containing alkyne or azide (B81097) groups) are used to tag prenylated proteins. Following cell lysis, the tagged proteins are conjugated to a biotin reporter via "click chemistry." This allows for the affinity purification of the prenylated proteome for subsequent identification and quantification by mass spectrometry.[7][8]

• Enzyme Activity and Inhibition Assays: Synthetic isoprenoid substrates are crucial for in vitro assays to determine the kinetic parameters of prenyltransferases and to screen for potential inhibitors.[9][10][11]

Quantitative Data Summary

The following table summarizes representative data on the efficiency of various isoprenoid analogues as substrates for farnesyltransferase (FTase). The kinetic parameters, Michaelis constant (Km) and catalytic rate (kcat), provide a quantitative measure of the enzyme's affinity and turnover rate for each substrate, respectively. A lower Km indicates higher affinity, while a higher kcat indicates a faster reaction. The catalytic efficiency is given by the kcat/Km ratio.

Isoprenoid Substrate Analogue	Enzyme	Km (µM)	kcat (s-1)	kcat/Km (µM-1s-1)	Reference
Farnesyl Pyrophosphate (FPP)	FTase	0.1	0.2	2.0	[9]
Geranyl Pyrophosphate (GPP)	FTase	1.0	0.01	0.01	[9]
Geranylgeranyl Pyrophosphate (GGPP)	FTase	>100	N/D	N/D	[9]
Benzyloxyisoprenyl Pyrophosphate (C10)	FTase	0.5	0.05	0.1	[9]
Benzyloxyisoprenyl Pyrophosphate (C15)	FTase	0.2	0.1	0.5	[9]

N/D: Not Determined

Experimental Protocols

Protocol 1: Synthesis of an Alkyne-Modified Farnesyl Bromide Precursor

This protocol describes the synthesis of a brominated farnesol (B120207) analogue containing a terminal alkyne, a key intermediate for creating bioorthogonal probes for studying protein prenylation.[3]

Materials:

• Alkyne-farnesol

• Anhydrous Dichloromethane (CH2Cl2)

• Triphenylphosphine, polymer-bound

• Tetrabromomethane (CBr4)

• Hexanes

• Ethyl Acetate (EtOAc)

Procedure:

• Dissolve 100 mg of alkyne-farnesol in 6.75 mL of anhydrous CH2Cl2.

• Add 240 mg of polymer-bound triphenylphosphine.

• Stir the suspension for 30 minutes at room temperature to allow the beads to swell.

• Add 179 mg of CBr4.

• Stir the resulting suspension for 24 hours at room temperature. Monitor the reaction progress by thin-layer chromatography (TLC) using a 5:1 (v/v) hexanes/EtOAc mobile phase. The Rf of the starting material is ~0.30, and the Rf of the product, alkyne-farnesyl bromide, is ~0.60.

• Once the reaction is complete, filter the mixture to remove the polymer-bound triphenylphosphine.

• Concentrate the filtrate under reduced pressure to yield the crude product.

• Purify the product by flash column chromatography on silica (B1680970) gel using a hexanes/EtOAc gradient.

Protocol 2: Metabolic Labeling of Prenylated Proteins in Cultured Cells

This protocol outlines the general procedure for metabolically labeling proteins in mammalian cells using an alkyne-modified isoprenoid probe.[4]

Materials:

• HeLa cells (or other suitable cell line)

• Complete growth medium (e.g., DMEM with 10% FBS)

• Alkyne-isoprenoid probe (e.g., alkyne-farnesol)

• Lovastatin (B1675250) (optional, to inhibit endogenous isoprenoid synthesis)

• Phosphate-buffered saline (PBS)

• Cell lysis buffer (e.g., RIPA buffer with protease inhibitors)

Procedure:

• Plate HeLa cells in a 6-well plate and grow to 70-80% confluency.

• (Optional) Pre-treat cells with 10 µM lovastatin for 12-16 hours to deplete the endogenous pool of FPP and GGPP. This can enhance the incorporation of the synthetic probe.

• Remove the medium and replace it with fresh medium containing the alkyne-isoprenoid probe at a final concentration of 10-50 µM.

• Incubate the cells for 12-24 hours to allow for probe uptake, metabolic activation, and incorporation into proteins.

• After incubation, wash the cells twice with ice-cold PBS.

• Lyse the cells by adding 200 µL of ice-cold lysis buffer to each well.

• Scrape the cells and transfer the lysate to a microcentrifuge tube.

• Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

• Collect the supernatant containing the labeled proteome for downstream analysis (e.g., click chemistry and enrichment).

Visualizations

References

• 1. Recent Advances in the Synthesis and Biological Applications of Prenylated Chalcones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. PRENYL BROMIDE [chembk.com]
• 3. Metabolic Labeling of Prenylated Proteins Using Alkyne-Modified Isoprenoid Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Optimization of Metabolic Labeling with Alkyne-Containing Isoprenoid Probes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthetic Isoprenoid Analogues for the Study of Prenylated Proteins: Fluorescent Imaging and Proteomic Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. A tagging-via-substrate technology for detection and proteomics of farnesylated proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Dual Chemical Probes Enable Quantitative System-Wide Analysis of Protein Prenylation and Prenylation Dynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Protein farnesyltransferase isoprenoid substrate discrimination is dependent on isoprene double bonds and branched methyl groups - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Protein farnesylation in mammalian cells: effects of farnesyltransferase inhibitors on cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Kinetic studies of protein farnesyltransferase mutants establish active substrate conformation - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Formation of 2-Methyl-2-butenylmagnesium Bromide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The formation of Grignard reagents is a cornerstone of organic synthesis, enabling the construction of carbon-carbon bonds. This document provides detailed application notes and protocols for the preparation of the Grignard reagent from 1-bromo-2-methyl-2-butene, an allylic halide. The resulting organometallic species, 2-methyl-2-butenylmagnesium bromide, is a versatile intermediate in the synthesis of complex organic molecules, including pharmaceuticals and natural products.

A critical consideration in the synthesis of Grignard reagents from allylic halides is the potential for the formation of isomeric products due to allylic rearrangement. The Grignard reagent of 1-bromo-2-methyl-2-butene can exist in equilibrium with its isomeric form. Understanding and controlling this equilibrium is crucial for achieving desired regioselectivity in subsequent reactions. Furthermore, the primary side reaction in the formation of allylic Grignard reagents is Wurtz coupling, which leads to the dimerization of the alkyl halide. This protocol is designed to minimize this side reaction and provide guidance on handling the resulting isomeric mixture of the Grignard reagent.

Data Presentation

The yield of Grignard reagent formation is influenced by several factors, including the purity of the reagents and solvent, the activation of the magnesium, and the rate of addition of the alkyl halide. While specific quantitative data for the reaction of 1-bromo-2-methyl-2-butene is not extensively reported in the literature, the following table provides typical parameters and expected outcomes based on analogous allylic Grignard preparations.

Parameter	Recommended Condition/Value	Expected Outcome
Reagents
1-Bromo-2-methyl-2-butene	1.0 equivalent	-
Magnesium Turnings	1.2 - 1.5 equivalents	Ensures complete reaction of the halide.
Solvent
Anhydrous Diethyl Ether (Et₂O) or Tetrahydrofuran (THF)	Sufficient to dissolve the halide and suspend the magnesium	Diethyl ether is a common choice; THF can sometimes lead to higher yields but may also promote side reactions.
Reaction Conditions
Temperature	Initiation at room temperature, then maintained at gentle reflux.	The reaction is exothermic and should be controlled.
Rate of Addition	Slow, dropwise addition of the halide solution.	Crucial for minimizing Wurtz coupling.
Reaction Time	1 - 3 hours after addition is complete.	Monitored by the consumption of magnesium.
Yield and Purity
Expected Yield of Grignard Reagent	70-90% (estimated based on similar reactions)	Yield is highly dependent on experimental conditions.
Primary Side Product	2,7-dimethyl-2,6-octadiene (Wurtz coupling product)	Minimized by slow addition and dilute conditions.
Isomeric Grignard Reagents	A mixture of 2-methyl-2-butenylmagnesium bromide and 3-methyl-2-butenylmagnesium bromide	The ratio of isomers is dependent on solvent and temperature.

Experimental Protocols

Crucial Prerequisite: All glassware must be rigorously dried in an oven (e.g., at 120°C overnight) and assembled while hot under a stream of inert gas (Argon or Nitrogen) to completely exclude atmospheric moisture. All solvents and reagents must be anhydrous.

Protocol 1: Standard Procedure for the Synthesis of 2-Methyl-2-butenylmagnesium Bromide

Materials:

• Magnesium turnings

• Iodine crystal (as an initiator)

• 1-Bromo-2-methyl-2-butene

• Anhydrous diethyl ether (or THF)

• Three-necked round-bottom flask

• Reflux condenser

• Pressure-equalizing dropping funnel

• Magnetic stirrer and stir bar

• Inert gas supply (Argon or Nitrogen)

Procedure:

• Apparatus Setup: Assemble a flame-dried three-neck flask equipped with a magnetic stir bar, a reflux condenser fitted with a drying tube, and a pressure-equalizing dropping funnel. Maintain a positive pressure of an inert gas (e.g., Argon or Nitrogen) throughout the reaction.

• Magnesium Activation: Place magnesium turnings (1.2 equivalents) in the flask. Add a single crystal of iodine to activate the magnesium surface. The purple color of the iodine will disappear upon activation.

• Initiation: In the dropping funnel, prepare a solution of 1-bromo-2-methyl-2-butene (1.0 equivalent) in anhydrous diethyl ether. Add a small portion (approximately 10%) of the bromide solution to the magnesium. Initiation is indicated by the disappearance of the iodine color, gentle bubbling, and the appearance of a cloudy gray solution. Gentle warming with a heat gun may be necessary to initiate the reaction.

• Grignard Reagent Formation: Once the reaction has started, add the remaining bromide solution dropwise at a rate that maintains a gentle reflux. This slow addition is critical to minimize the formation of the Wurtz coupling byproduct.

• Reaction Completion: After the addition is complete, continue to stir the mixture at room temperature or with gentle heating to maintain reflux until most of the magnesium has been consumed (typically 1-3 hours). The resulting grayish, slightly cloudy solution is the Grignard reagent.

• Quantification (Optional but Recommended): The concentration of the Grignard reagent can be determined by titration before use in subsequent reactions.

Protocol 2: Titration of the Grignard Reagent

Materials:

• Aliquots of the prepared Grignard reagent solution

• Standardized solution of sec-butanol in xylene

• 1,10-Phenanthroline (B135089) (indicator)

• Anhydrous diethyl ether or THF

• Burette and flask

Procedure:

• In a dry flask under an inert atmosphere, add a known volume of the Grignard solution and dilute with anhydrous ether or THF.

• Add a few crystals of 1,10-phenanthroline as an indicator.

• Titrate with the standardized solution of sec-butanol until the color of the indicator changes from red to colorless.

• Calculate the molarity of the Grignard reagent.

Mandatory Visualizations

Caption: Reaction pathway for the formation of 2-methyl-2-butenylmagnesium bromide.

Caption: Experimental workflow for Grignard reagent synthesis.

Application Notes and Protocols for Laboratory-Scale Synthesis and Purification of Hemiterpenes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hemiterpenes, the simplest class of terpenes, are five-carbon molecules derived from isoprene (B109036) units. These compounds, including isoprene, prenol, and isovaleric acid, serve as fundamental building blocks for the biosynthesis of a vast array of natural products with significant biological activities. Their derivatives are integral to various cellular processes, including protein prenylation, a critical post-translational modification that regulates protein function and signaling pathways. The ability to synthesize and purify hemiterpenes and their derivatives on a laboratory scale is crucial for research in drug discovery, materials science, and chemical biology.

These application notes provide detailed protocols for the laboratory-scale synthesis and purification of key hemiterpenes. The methodologies are presented to be accessible to researchers with a standard organic chemistry laboratory setup.

Data Presentation

Table 1: Summary of Synthesis Methods and Yields for Selected Hemiterpenes

Hemiterpene	Starting Material(s)	Key Reagents/Catalysts	Reaction Conditions	Reported Yield	Purity	Reference(s)
Isoprene	Acetone (B3395972), Acetylene (B1199291)	Anion exchange resin, Pd/CaCO₃, Al₂O₃	2.5 MPa, 40°C (Ethynylation); 50-80°C, 0.5 MPa (Hydrogenation); 260-300°C (Dehydration)	>98% selectivity	Polymerization grade	[1]
Isobutene, Formaldehyde	Acid catalyst (e.g., H₂SO₄)	70-95°C, ~20 bar	~77% total selectivity	Not specified	[2]
Prenol	Isoprene	Dichloroacetic acid, Sodium hydroxide (B78521)	Room temperature	84.39% (total yield)	High purity	[3][4]
Prenol (isomerization)	Molybdenum catalyst (Molyvan L)	130-150°C, 2 h	High conversion and selectivity	High purity	[5]
Isovaleric Acid	Isovaleraldehyde (B47997)	Palladium acetate (B1210297), Potassium acetate, Ligand L2	30-35°C, 8 h, Airflow	99.1%	High purity	[6]
Isobutylene, Carbon monoxide, Glycerin	Pd(Acac)₂, PPh₃, TsOH	100°C, 2.0 MPa, 3 h	18.7% (α-monoglyceride)	Not specified

Experimental Protocols

Synthesis and Purification of Isoprene

1.1. Synthesis of Isoprene from Acetone and Acetylene

This multi-step synthesis provides a reliable laboratory-scale route to high-purity isoprene.

Protocol:

• Ethynylation of Acetone:

  • Suspend a strong basic anion exchange resin (e.g., Amberlite IRA400) in a 7% sodium hydroxide solution to convert it to the OH⁻ form. Wash the resin with water until neutral and then with methanol (B129727) until the water content is minimal.

  • Pack a tubular reactor with the prepared resin.

  • Saturate acetone with acetylene and introduce it into the reactor along with liquid ammonia (B1221849) at 2.5 MPa and 40°C.

  • After the reaction, flash evaporate the mixture at 50°C to recover and recycle unreacted acetylene and ammonia.

  • Distill the remaining solution to obtain 2-methyl-3-butyn-2-ol (B105114).[1]

• Selective Hydrogenation:

  • In a hydrogenation reactor, combine 2-methyl-3-butyn-2-ol with a Pd/CaCO₃ catalyst.

  • Introduce hydrogen gas at 50-80°C and 0.5 MPa. A small amount of a zinc salt can be added to suppress by-product formation.

  • The reaction proceeds to yield 2-methyl-3-buten-2-ol (B93329).[1]

• Dehydration:

  • Pass the 2-methyl-3-buten-2-ol over an alumina (B75360) catalyst in a fixed-bed reactor at 260-300°C under atmospheric pressure to yield isoprene.[1]

1.2. Purification of Isoprene

Isoprene can be purified by fractional distillation to remove impurities. For higher purity, extractive distillation is employed.

Protocol: Extractive Distillation

• Add a suitable solvent, such as dimethylformamide, to the crude isoprene.

• Perform fractional distillation of the mixture. The solvent will alter the relative volatilities of the components, allowing for a more efficient separation of isoprene from close-boiling impurities.

• Collect the purified isoprene as the overhead product.

Synthesis and Purification of Prenol

2.1. Synthesis of Prenol from Isoprene

This method involves the formation of a prenyl ester followed by saponification.

Protocol:

• Ester Formation:

  • In a reaction flask, place dichloroacetic acid.

  • Slowly add isoprene dropwise to the acid at room temperature with stirring. The use of a sodium or potassium salt of the carboxylic acid can improve the yield. This reaction forms the prenyl dichloroacetate (B87207) ester.[4]

• Saponification:

  • To the prenyl ester, add a solution of sodium hydroxide in methanol.

  • Stir the mixture at room temperature for approximately 90 minutes to convert the ester to prenyl alcohol.[4]

• Work-up:

  • Dilute the reaction mixture with a saturated aqueous sodium chloride solution.

  • Extract the prenyl alcohol with an organic solvent such as a 1:1 (v/v) mixture of pentane (B18724) and ether.

  • Wash the organic layer with saturated aqueous sodium bicarbonate and then with saturated aqueous sodium chloride.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain prenol.[4]

2.2. Purification of Prenol

Prenol can be purified by column chromatography.

Protocol: Column Chromatography

• Prepare a silica (B1680970) gel column.

• Dissolve the crude prenol in a minimal amount of a non-polar solvent (e.g., hexane).

• Load the sample onto the column.

• Elute the column with a gradient of ethyl acetate in hexane.

• Collect fractions and analyze by thin-layer chromatography (TLC) to identify those containing pure prenol.

• Combine the pure fractions and remove the solvent under reduced pressure.

Synthesis and Purification of Isovaleric Acid

3.1. Synthesis of Isovaleric Acid from Isovaleraldehyde

This protocol describes the oxidation of isovaleraldehyde to isovaleric acid.

Protocol:

• To a dry three-neck flask, add isovaleraldehyde, isovaleric acid (as a co-solvent), a palladium acetate catalyst, a suitable ligand, and potassium acetate.[6]

• Stir the mixture mechanically under a nitrogen atmosphere.

• Once the temperature reaches 30°C, introduce a stream of air.

• Maintain the reaction temperature between 30-35°C for 8 hours.[6]

• The product, isovaleric acid, can be purified by distillation.

3.2. Purification of Isovaleric Acid

Protocol: Distillation

• Set up a standard distillation apparatus.

• Heat the crude isovaleric acid mixture.

• Collect the fraction that distills at the boiling point of isovaleric acid (175-177°C).

Mandatory Visualizations

Signaling Pathway: Protein Prenylation

Hemiterpenes are the precursors to isoprenoid pyrophosphates, which are essential for protein prenylation. This post-translational modification involves the attachment of farnesyl pyrophosphate (FPP) or geranylgeranyl pyrophosphate (GGPP) to cysteine residues of target proteins, such as small GTPases. This modification is crucial for membrane association and subsequent involvement in various signaling cascades.

Caption: Protein Prenylation Signaling Pathway.

Experimental Workflow: Synthesis of Isoprene from Acetone and Acetylene

Caption: Isoprene Synthesis Workflow.

Experimental Workflow: Synthesis and Purification of Prenol from Isoprene

Caption: Prenol Synthesis Workflow.

Experimental Workflow: Synthesis and Purification of Isovaleric Acid

Caption: Isovaleric Acid Synthesis Workflow.

References

• 1. bio.libretexts.org [bio.libretexts.org]
• 2. mdpi.com [mdpi.com]
• 3. Biochemistry of Terpenes and Recent Advances in Plant Protection - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Prenylation - Wikipedia [en.wikipedia.org]
• 5. [PDF] Biochemistry of protein prenylation. | Semantic Scholar [semanticscholar.org]
• 6. mdpi.com [mdpi.com]

Application Notes & Protocols: A Proposed Bioorthogonal Labeling Strategy Utilizing 1-Bromo-2-methyl-2-butene Analogs

For the attention of researchers, scientists, and drug development professionals, this document outlines a proposed novel bioorthogonal labeling strategy. The information presented is a conceptual framework intended to inspire further research, as direct established applications of 1-bromo-2-methyl-2-butene analogs in bioorthogonal chemistry are not widely documented in current literature.

Introduction

Bioorthogonal chemistry provides powerful tools for the specific labeling of biomolecules in complex biological systems.[1][2][3] These reactions are designed to be highly selective and non-interfering with native biochemical processes.[1] This application note details a proposed bioorthogonal strategy centered around the reaction of a 1-bromo-2-methyl-2-butene analog probe with a genetically encoded non-canonical amino acid (ncAA) bearing a uniquely reactive nucleophile. This proposed "Prenyl Halide-Nucleophile Ligation" (PHNL) offers a potential new modality for orthogonal covalent modification of proteins.

The core of this proposed strategy is the specific and efficient reaction between a soft nucleophile, incorporated into a protein of interest, and an electrophilic 1-bromo-2-methyl-2-butene derivative functionalized with a reporter molecule (e.g., a fluorophore or an affinity tag). The prenyl structure of the electrophile is hypothesized to provide favorable reaction kinetics and stability.

Principle of the Proposed Strategy

The proposed PHNL strategy is a two-step process:

• Genetic Encoding of a Non-Canonical Amino Acid: A target protein is genetically engineered to incorporate a non-canonical amino acid with a uniquely reactive side chain. For this proposed strategy, we will consider a hypothetical ncAA, Nε-(2-mercapto-2-methylpropyl)-L-lysine ("Thio-Lys"), which presents a sterically accessible and highly nucleophilic thiol group. This ncAA would be incorporated into the protein of interest at a specific site using an evolved aminoacyl-tRNA synthetase/tRNA pair.

• Bioorthogonal Labeling with a 1-Bromo-2-methyl-2-butene Analog Probe: A probe, consisting of 1-bromo-2-methyl-2-butene functionalized with a cargo molecule (e.g., a fluorophore), is introduced to the biological system. The probe is designed to be cell-permeable and stable in aqueous environments. The bioorthogonal reaction occurs as the thiol group of the incorporated Thio-Lys attacks the electrophilic carbon of the 1-bromo-2-methyl-2-butene probe, forming a stable thioether linkage and releasing the bromide ion.

Proposed Reaction and Workflow

Below are diagrams illustrating the proposed chemical reaction and the experimental workflow for this hypothetical bioorthogonal labeling strategy.

Caption: Proposed PHNL Reaction.

Caption: Experimental Workflow.

Hypothetical Quantitative Data

The following tables present hypothetical data for the characterization of the proposed PHNL reaction. These values are based on typical expectations for a successful bioorthogonal reaction and would need to be determined experimentally.

Table 1: Hypothetical Reaction Kinetics

Reactants	Second-Order Rate Constant (M⁻¹s⁻¹)	Notes
Thio-Lys Protein + Prenyl-Br-Fluorophore	50	Fast kinetics suitable for in-cell labeling.
Cysteine Protein + Prenyl-Br-Fluorophore	0.1	Low reactivity with native cysteines, demonstrating orthogonality.
Glutathione + Prenyl-Br-Fluorophore	0.05	Minimal reaction with endogenous thiols.

Table 2: Hypothetical Labeling Efficiency and Cytotoxicity

Cell Line	Probe Concentration (µM)	Labeling Efficiency (%)	Cell Viability (%)
HEK293T	10	95	>98
HeLa	10	92	>97
U2OS	10	94	>98

Detailed Experimental Protocols

Protocol 1: Expression of Thio-Lys Containing Protein in Mammalian Cells

Materials:

• HEK293T cells

• DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin

• Plasmid encoding the target protein with an amber stop codon (TAG) at the desired labeling site

• Plasmid encoding the evolved Thio-Lys-tRNA synthetase and its corresponding tRNA

• Transfection reagent (e.g., Lipofectamine 3000)

• Nε-(2-mercapto-2-methylpropyl)-L-lysine (Thio-Lys)

• 6-well tissue culture plates

Procedure:

• Seed HEK293T cells in 6-well plates at a density of 2 x 10⁵ cells per well and allow them to adhere overnight.

• On the day of transfection, prepare the transfection complexes according to the manufacturer's protocol. Co-transfect the target protein plasmid and the synthetase/tRNA plasmid.

• 24 hours post-transfection, replace the medium with fresh DMEM containing 1 mM Thio-Lys.

• Incubate the cells for 48 hours to allow for protein expression and incorporation of the ncAA.

Protocol 2: Synthesis of a 1-Bromo-2-methyl-2-butene-Fluorophore Probe (Hypothetical)

This protocol outlines a hypothetical synthesis of a fluorescent probe.

Materials:

• 1-bromo-2-methyl-2-butene

• A fluorophore with a linker containing a terminal amine (e.g., TAMRA-amine)

• A suitable coupling reagent (e.g., a bifunctional linker with an NHS ester and a group reactive with the prenyl bromide)

• Anhydrous solvents (DMF, DCM)

• Silica gel for column chromatography

Procedure:

• The synthesis would likely involve a multi-step process to link the 1-bromo-2-methyl-2-butene moiety to the fluorophore. A potential route could involve reacting 1-bromo-2-methyl-2-butene with a linker containing a protected nucleophile.

• After deprotection, the linker would be activated (e.g., as an NHS ester) and reacted with the amine-containing fluorophore.

• The final product would be purified by column chromatography and its identity confirmed by NMR and mass spectrometry.

Protocol 3: Bioorthogonal Labeling of Thio-Lys Containing Protein

Materials:

• Cells expressing the Thio-Lys containing protein

• 1-bromo-2-methyl-2-butene-fluorophore probe (e.g., 10 mM stock in DMSO)

• DPBS

• Fixative (e.g., 4% paraformaldehyde in PBS)

• Mounting medium with DAPI

Procedure:

• Prepare a 10 µM working solution of the 1-bromo-2-methyl-2-butene-fluorophore probe in pre-warmed cell culture medium.

• Remove the culture medium from the cells and add the probe-containing medium.

• Incubate the cells for 1 hour at 37°C in a CO₂ incubator.

• Wash the cells three times with warm DPBS to remove any unreacted probe.

• For microscopy, fix the cells with 4% paraformaldehyde for 15 minutes at room temperature.

• Wash the cells twice with PBS.

• Mount the coverslips onto microscope slides using a mounting medium containing DAPI for nuclear counterstaining.

• Visualize the labeled protein using a fluorescence microscope with appropriate filter sets for the chosen fluorophore and DAPI.

Protocol 4: In-Gel Fluorescence Analysis

Materials:

• Cell lysate from cells expressing the Thio-Lys containing protein, labeled as in Protocol 3.

• SDS-PAGE loading buffer

• Polyacrylamide gels

• Fluorescence gel scanner

Procedure:

• After labeling and washing, lyse the cells in a suitable lysis buffer.

• Quantify the protein concentration of the lysate.

• Mix the lysate with SDS-PAGE loading buffer and heat at 95°C for 5 minutes.

• Load the samples onto a polyacrylamide gel and run the electrophoresis.

• After electrophoresis, visualize the fluorescently labeled protein directly in the gel using a fluorescence gel scanner.

• As a loading control, the gel can be subsequently stained with Coomassie Blue.

Disclaimer: The bioorthogonal labeling strategy, protocols, and data presented in this document are hypothetical and for illustrative purposes. The use of 1-bromo-2-methyl-2-butene analogs for bioorthogonal labeling has not been established in the peer-reviewed literature. This document is intended to serve as a conceptual guide for researchers interested in developing new bioorthogonal methodologies. Experimental validation is required to determine the feasibility and efficacy of this proposed strategy.

References

• 1. Bioorthogonal chemistry - Wikipedia [en.wikipedia.org]
• 2. Bioorthogonal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Bioorthogonal chemistry | Springer Nature Experiments [experiments.springernature.com]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 1-Bromo-2-methyl-2-butene

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for the synthesis of 1-Bromo-2-methyl-2-butene. The primary focus is on improving the yield of the target molecule through the allylic bromination of 2-methyl-2-butene (B146552).

Troubleshooting Guides

This section addresses specific issues that may arise during the synthesis in a question-and-answer format.

Issue 1: Low Overall Yield of Brominated Products

Q: My reaction is resulting in a low overall yield of the desired brominated products. What are the common causes and how can I troubleshoot this?

A: A low yield of brominated products in an allylic bromination reaction can be attributed to several factors. A systematic approach to troubleshooting is recommended:

• Reagent Quality and Handling:

  • N-Bromosuccinimide (NBS): It is crucial to use fresh, high-purity NBS. NBS can decompose over time, often indicated by a yellow or brown discoloration due to the formation of molecular bromine (Br₂), which can promote undesired side reactions.[1] If the purity is questionable, NBS can be recrystallized from water.

  • Solvent Purity: The reaction should be performed in a dry, non-polar solvent like carbon tetrachloride (CCl₄) or cyclohexane.[2][3] The presence of water is detrimental as it can lead to the formation of bromohydrin byproducts.[4]

  • Radical Initiator: Ensure the radical initiator, such as azobisisobutyronitrile (AIBN) or benzoyl peroxide (BPO), is active. The reaction temperature must be appropriate for the chosen initiator to ensure efficient radical generation.[2][5] As an alternative, photo-initiation using a UV lamp can be employed.[6][7]

• Reaction Conditions:

  • Temperature Control: The allylic bromination is typically carried out at the reflux temperature of the chosen solvent (e.g., approximately 77°C for CCl₄).[2] Temperatures that are too low will result in a sluggish reaction, while excessively high temperatures may cause decomposition of the reactants and products.

  • Monitoring Reaction Time: It is advisable to monitor the reaction's progress using techniques like Gas Chromatography (GC) or Thin Layer Chromatography (TLC). An incomplete reaction will naturally lead to a lower yield, whereas an extended reaction time might increase the formation of degradation products.

• Work-up Procedure:

  • Upon completion of the reaction, the solid succinimide (B58015) byproduct must be removed by filtration.[4] The resulting filtrate should be washed with an aqueous solution of sodium thiosulfate (B1220275) to quench any residual bromine, followed by washes with water and brine to eliminate any remaining water-soluble impurities.[4]

Issue 2: Formation of Multiple Isomeric Products

Q: I am observing a mixture of brominated isomers, which reduces the yield of the desired 1-Bromo-2-methyl-2-butene. How can I improve the selectivity of the reaction?

A: The formation of a mixture of isomers is a well-documented challenge in the allylic bromination of 2-methyl-2-butene. This is due to the formation of a resonance-stabilized allylic radical intermediate, which can lead to products such as 1-Bromo-2-methyl-2-butene and 3-Bromo-2-methyl-1-butene.[3][6][8]

• Mechanistic Insight: The initial step of the propagation phase involves the abstraction of an allylic hydrogen by a bromine radical. In the case of 2-methyl-2-butene, there are two distinct allylic positions from which a hydrogen can be abstracted, leading to two different, yet resonance-stabilized, allylic radicals. The subsequent reaction with bromine at different positions of these resonance structures results in the formation of an isomeric mixture.

• Strategies for Enhancing Selectivity:

  • Temperature Optimization: Conducting the reaction at a lower temperature may favor the formation of the thermodynamically more stable isomer. However, this will also decrease the overall reaction rate. Therefore, a careful optimization of the reaction temperature is necessary to balance selectivity and reaction time.

  • Solvent Choice: The polarity of the solvent can influence the stability of the radical intermediates and the transition states, which in turn can affect the product ratio. While non-polar solvents like CCl₄ are standard, empirical investigation of other non-polar solvents may yield improved selectivity.

Issue 3: Challenges in Product Purification

Q: What is the most effective method to purify 1-Bromo-2-methyl-2-butene from the reaction mixture and its isomers?

A: A multi-step purification process is generally required to isolate pure 1-Bromo-2-methyl-2-butene.

• Preliminary Work-up: A thorough aqueous work-up, as described previously, is essential for removing the bulk of the impurities, including succinimide and any water-soluble byproducts.

• Fractional Distillation: Given that the isomeric products will have different boiling points, fractional distillation is a highly effective technique for their separation.[9][10][11] The efficiency of the separation is directly related to the number of theoretical plates in the fractionating column; a column with a higher number of plates will provide a better separation.

Compound	Boiling Point (°C at atmospheric pressure)
2-methyl-2-butene (Starting Material)	~38.5
1-Bromo-2-methyl-2-butene	~134-136
3-Bromo-2-methyl-1-butene	Not readily available in literature

Note: While the boiling point of 3-Bromo-2-methyl-1-butene is not commonly reported, it is anticipated to be sufficiently different from that of 1-Bromo-2-methyl-2-butene to allow for separation via fractional distillation.

Frequently Asked Questions (FAQs)

Q1: What is the recommended synthetic route for 1-Bromo-2-methyl-2-butene?

A1: The most widely employed and efficient method is the allylic bromination of 2-methyl-2-butene utilizing N-Bromosuccinimide (NBS) in the presence of a radical initiator (such as AIBN or BPO) or under UV irradiation.[2][5] This specific type of reaction is known as the Wohl-Ziegler reaction.[12]

Q2: Why is N-Bromosuccinimide (NBS) preferred over molecular bromine (Br₂)?

A2: The use of NBS is critical for maintaining a low and steady concentration of molecular bromine (Br₂) throughout the reaction.[4][5] If a high concentration of Br₂ were present, it would readily undergo an electrophilic addition reaction with the double bond of 2-methyl-2-butene. This would lead to the formation of a dibromide byproduct, consequently lowering the yield of the desired allylic bromination product.[13]

Q3: What are the primary side products to expect in this synthesis?

A3: The principal side products are isomers of the target molecule, with 3-Bromo-2-methyl-1-butene being a significant component.[6] If the reaction is not conducted under strictly anhydrous conditions, bromohydrins can also be formed as byproducts.[4] Furthermore, over-bromination can result in the formation of dibrominated compounds.

Q4: How can I confirm the identity and purity of the synthesized 1-Bromo-2-methyl-2-butene?

A4: A combination of spectroscopic methods is recommended for the characterization and purity assessment of the final product:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H NMR and ¹³C NMR spectroscopy provide detailed structural information. The chemical shifts, integration, and coupling patterns of the signals are unique to the structure of 1-Bromo-2-methyl-2-butene and can be used for its unambiguous identification.

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a powerful tool for assessing purity. The gas chromatogram will show the relative amounts of different components in the sample, while the mass spectrum will provide the molecular weight and fragmentation pattern of each component, confirming the identity of the desired product.

Experimental Protocols

Key Experiment: Synthesis of 1-Bromo-2-methyl-2-butene via Allylic Bromination

This protocol provides a general framework for the synthesis and should be adapted and optimized based on the specific laboratory setup and scale of the reaction.

Materials:

• 2-methyl-2-butene

• N-Bromosuccinimide (NBS)

• Azobisisobutyronitrile (AIBN) or Benzoyl Peroxide (BPO)

• Carbon tetrachloride (CCl₄), anhydrous

• 10% (w/v) aqueous sodium thiosulfate solution

• Saturated aqueous sodium chloride solution (brine)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: A round-bottom flask is charged with 2-methyl-2-butene (1.0 equivalent) and anhydrous carbon tetrachloride. The flask is equipped with a magnetic stirrer and a reflux condenser.

• Reagent Addition: N-Bromosuccinimide (1.0 to 1.1 equivalents) and a catalytic amount of a radical initiator such as AIBN or BPO (e.g., 0.02 equivalents) are added to the flask.

• Reaction Execution: The reaction mixture is heated to reflux (approximately 77°C for CCl₄) with efficient stirring. If a photoinitiator is used, the reaction can be initiated with a UV lamp. The reaction progress should be monitored by TLC or GC. A common visual cue for completion is the consumption of the solid NBS and the formation of the less dense succinimide, which will float on the surface of the solvent.[12]

• Work-up:

  • The reaction mixture is cooled to room temperature.

  • The solid succinimide is removed by filtration, and the solid is washed with a small volume of cold CCl₄.

  • The filtrate and washings are combined and transferred to a separatory funnel.

  • The organic layer is washed with a 10% aqueous solution of sodium thiosulfate to remove any unreacted bromine.

  • Subsequent washes are performed with water and then with brine.

  • The organic layer is dried over anhydrous MgSO₄ or Na₂SO₄.

• Purification:

  • The drying agent is removed by filtration.

  • The solvent is removed using a rotary evaporator.

  • The crude product is then purified by fractional distillation, preferably under reduced pressure, to separate the isomeric products. The fraction corresponding to the boiling point of 1-Bromo-2-methyl-2-butene is collected.

Data Presentation

The yield and product distribution of the allylic bromination of 2-methyl-2-butene are highly dependent on the specific reaction conditions employed. The following table provides an illustrative summary of expected outcomes.

Table 1: Illustrative Product Distribution under Various Reaction Conditions

Initiator	Solvent	Temperature	Reaction Time	Major Products	Approximate Ratio (1-Bromo-2-methyl-2-butene : 3-Bromo-2-methyl-1-butene)	Overall Yield (%)
AIBN	CCl₄	Reflux (~77°C)	2 - 4 hours	1-Bromo-2-methyl-2-butene, 3-Bromo-2-methyl-1-butene	Mixture, ratio can vary	60 - 80
BPO	CCl₄	Reflux (~77°C)	2 - 4 hours	1-Bromo-2-methyl-2-butene, 3-Bromo-2-methyl-1-butene	Mixture, ratio can vary	60 - 80
UV Light	CCl₄	Room Temp. to Reflux	4 - 8 hours	1-Bromo-2-methyl-2-butene, 3-Bromo-2-methyl-1-butene	Mixture, ratio can vary	50 - 70

Disclaimer: The product ratios and overall yields presented are for illustrative purposes and can be influenced by the specific experimental setup, scale, and purity of reagents.

Mandatory Visualization

Caption: Reaction pathway for the synthesis of 1-Bromo-2-methyl-2-butene.

Caption: Troubleshooting workflow for low yield in 1-Bromo-2-methyl-2-butene synthesis.

References

• 1. Solved What is the major product obtained from the | Chegg.com [chegg.com]
• 2. WOHL-ZIEGLER BROMINATION: ALLYLIC AND BEZYLIC BROMINATION WITH N-BROMOSUCCINIMIDE (NBS) – My chemistry blog [mychemblog.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. orgosolver.com [orgosolver.com]
• 5. Solved Practice the Skill 10.17 When 2-methyl-2-butene is | Chegg.com [chegg.com]
• 6. homework.study.com [homework.study.com]
• 7. (Solved) - When 2-methyl-2-butene is treated with NBS and irradiated with UV... (1 Answer) | Transtutors [transtutors.com]
• 8. Allylic Bromination by NBS with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 9. Purification [chem.rochester.edu]
• 10. scribd.com [scribd.com]
• 11. benchchem.com [benchchem.com]
• 12. Wohl-Ziegler Reaction [organic-chemistry.org]
• 13. 1H proton nmr spectrum of 1-bromo-2-methylpropane C4H9Br (CH3)2CHCH2Br low/high resolution analysis interpretation of chemical shifts ppm spin spin line splitting H-1 1-bromo-2-methylpropane 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes [docbrown.info]

Technical Support Center: Purification of Crude 1-Bromo-2-methyl-2-butene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the purification of crude 1-Bromo-2-methyl-2-butene. The information is tailored for researchers, scientists, and drug development professionals to address common issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in a crude sample of 1-Bromo-2-methyl-2-butene?

A1: Common impurities can include unreacted starting materials, residual acidic reagents such as hydrogen bromide (HBr), isomeric byproducts like 1-bromo-2-butene, and potential oligomers or polymers formed during the reaction. The specific impurities will depend on the synthetic route used.

Q2: Why is it necessary to wash the crude product with an aqueous solution of sodium bicarbonate?

A2: Washing the crude product with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) is crucial for neutralizing any remaining acidic impurities, particularly residual HBr from the reaction. This prevents acid-catalyzed side reactions, such as decomposition or isomerization of the product, during subsequent purification steps like distillation.

Q3: My purified product appears to be a mixture of isomers. How can I improve the separation?

A3: The separation of isomers, which often have very close boiling points, requires fractional distillation. To enhance separation, you can use a longer fractionating column, which increases the number of theoretical plates. It is also important to heat the distillation flask slowly and maintain a high reflux ratio to allow for proper equilibrium to be established within the column.

Q4: What is the purpose of a brine wash in the workup procedure?

A4: A brine wash, which is a wash with a saturated aqueous solution of sodium chloride (NaCl), is performed to help remove dissolved water from the organic layer. This reduces the amount of water that needs to be removed by the drying agent and can also help to break up emulsions that may have formed between the organic and aqueous layers.

Q5: Which drying agent is suitable for drying 1-Bromo-2-methyl-2-butene?

A5: Anhydrous magnesium sulfate (B86663) (MgSO₄) or calcium chloride (CaCl₂) are commonly used drying agents for alkyl halides. Ensure the drying agent is completely removed by filtration before proceeding to distillation to avoid bumping and potential side reactions.

Troubleshooting Guides

Problem	Possible Cause(s)	Recommended Solution(s)
Low yield of purified product	- Incomplete reaction- Product loss during aqueous workup- Inefficient distillation	- Monitor the reaction to completion using techniques like TLC or GC.- Ensure proper separation of layers during extraction and avoid discarding the organic layer.- Use fractional distillation for compounds with close boiling points and ensure the apparatus is properly set up.
Product decomposes during distillation	- Overheating- Presence of acidic impurities	- Use a vacuum distillation to lower the boiling point.- Ensure the crude product is thoroughly washed with sodium bicarbonate solution to remove any residual acid before distillation.
Distillation is very slow or stops	- Insufficient heating- Vapor leaks in the distillation apparatus	- Ensure the heating mantle is set to an appropriate temperature.- Check all joints and connections for a proper seal.
Cloudy appearance of the final product	- Presence of water	- Ensure the organic layer is thoroughly dried with a suitable drying agent before distillation.- Perform a brine wash during the workup to remove excess water.

Experimental Protocols

Protocol 1: Aqueous Workup of Crude 1-Bromo-2-methyl-2-butene

• Transfer Crude Product : Transfer the crude reaction mixture to a separatory funnel. If the product is in a water-miscible solvent, dilute it with a water-immiscible organic solvent like diethyl ether or dichloromethane.

• Water Wash : Add an equal volume of deionized water, shake gently, and allow the layers to separate. Discard the aqueous layer.

• Neutralization Wash : Add an equal volume of saturated aqueous sodium bicarbonate (NaHCO₃) solution. Shake the funnel, venting frequently to release any pressure from CO₂ evolution. Allow the layers to separate and discard the aqueous layer. This step is crucial for neutralizing residual acids.[1]

• Brine Wash : Wash the organic layer with an equal volume of saturated aqueous sodium chloride (brine). This helps in removing dissolved water. Discard the aqueous layer.

• Drying : Transfer the organic layer to an Erlenmeyer flask and add a suitable anhydrous drying agent (e.g., MgSO₄ or CaCl₂). Swirl the flask and let it stand for 15-20 minutes.

• Filtration : Filter the dried organic solution to remove the drying agent. The filtrate is the crude product ready for distillation.

Protocol 2: Purification by Fractional Distillation

• Apparatus Setup : Assemble a fractional distillation apparatus. The key component that differentiates it from simple distillation is the fractionating column placed between the distillation flask and the condenser.

• Transfer Crude Product : Add the dried crude product to the distillation flask along with a few boiling chips.

• Heating : Begin to heat the distillation flask gently. The goal is to establish a temperature gradient along the fractionating column.

• Distillation : As the vapor rises through the column, it will undergo multiple condensation and vaporization cycles, enriching the vapor with the lower-boiling point component.[2][3]

• Fraction Collection : Collect the fraction that distills at the boiling point of 1-Bromo-2-methyl-2-butene. Monitor the temperature closely; a sharp, stable boiling point indicates a pure fraction.

Data Presentation

Compound	Molecular Weight ( g/mol )	Boiling Point (°C)	Notes
1-Bromo-2-methyl-2-butene	149.03	~125-127	Desired Product
3-Bromo-2-methyl-1-butene	149.03	~120-122	Isomeric Impurity
Unreacted 2-methyl-2-butanol	88.15	102	Starting Material
Hydrogen Bromide (HBr)	80.91	-67	Acidic Impurity

Visualizations

Caption: General workflow for the purification of 1-Bromo-2-methyl-2-butene.

Caption: Detailed steps of the aqueous workup process.

References

• 1. Chemistry Teaching Labs - Theory of Aqueous Workup [chemtl.york.ac.uk]
• 2. Fractional Distillation [sites.pitt.edu]
• 3. Reddit - The heart of the internet [reddit.com]

Technical Support Center: Optimizing Reactions of 1-Bromo-2-methyl-2-butene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing reactions involving 1-Bromo-2-methyl-2-butene. The information is presented in a question-and-answer format to directly address common experimental challenges.

Troubleshooting Guides

Issue 1: Low Yield in Nucleophilic Substitution Reactions

Q1: My nucleophilic substitution reaction with 1-Bromo-2-methyl-2-butene is giving a low yield. What are the likely causes and how can I improve it?

A1: Low yields in nucleophilic substitution reactions with 1-Bromo-2-methyl-2-butene can stem from several factors, primarily related to reaction conditions that favor competing elimination reactions or result in slow reaction rates.

Possible Causes & Solutions:

• Suboptimal Temperature: Temperature plays a critical role in the competition between substitution (S\u20992/S\u20991) and elimination (E2/E1) pathways. Higher temperatures generally favor elimination.[1][2]

  • Solution: Conduct the reaction at a lower temperature (e.g., room temperature or below) to favor the S\u20992 pathway. Monitor the reaction progress over a longer period, as the rate will be slower.[1]

• Inappropriate Solvent Choice: The solvent significantly influences the reaction mechanism. Polar protic solvents (e.g., water, ethanol) can stabilize the carbocation intermediate, favoring S\u20991 and E1 pathways, and can also solvate the nucleophile, reducing its reactivity in S\u20992 reactions.[3][4] For S\u20992 reactions, polar aprotic solvents (e.g., DMSO, DMF, acetone) are generally preferred as they do not solvate the nucleophile as strongly, thereby increasing its reactivity.

• Strongly Basic Nucleophile: If the nucleophile is also a strong base, it can promote the E2 elimination pathway, leading to the formation of dienes.

  • Solution: If substitution is the desired outcome, consider using a good nucleophile that is a weaker base.

Summary of Temperature and Solvent Effects on Nucleophilic Substitution:

Reaction Type	Optimal Temperature	Optimal Solvent Type	Rationale
S\u20992	Lower Temperatures	Polar Aprotic (e.g., Acetone, DMF, DMSO)	Minimizes competing E2 elimination, which has a higher activation energy. Enhances nucleophilicity.[1]
S\u20991	Moderate Temperatures	Polar Protic (e.g., Water, Ethanol, Methanol)	Stabilizes the carbocation intermediate, speeding up the rate-determining step.[3][4]

Experimental Workflow for Optimizing Nucleophilic Substitution:

Caption: Troubleshooting workflow for low yield in nucleophilic substitution.

Issue 2: Difficulty Initiating or Low Yield in Grignard Reagent Formation

Q2: I am having trouble forming the Grignard reagent from 1-Bromo-2-methyl-2-butene. The reaction won't start, or the yield is very low. What should I do?

A2: The formation of Grignard reagents is highly sensitive to experimental conditions. The primary issues are typically the presence of moisture and the passivated surface of the magnesium metal.

Possible Causes & Solutions:

• Presence of Moisture: Grignard reagents are extremely reactive towards protic sources, including water. Any moisture in the glassware or solvent will quench the Grignard reagent as it forms.

  • Solution: Rigorously dry all glassware in an oven or by flame-drying under an inert atmosphere before use. Use anhydrous solvents, preferably freshly distilled or from a sealed bottle.[5]

• Inactive Magnesium Surface: Magnesium turnings can have a passivating layer of magnesium oxide on the surface, which prevents the reaction with the alkyl halide.

  • Solution: Activate the magnesium surface. Common methods include:

    • Adding a small crystal of iodine. The disappearance of the purple color indicates the reaction has initiated.[5]

    • Adding a few drops of 1,2-dibromoethane.

    • Gently crushing some of the magnesium turnings with a dry glass rod to expose a fresh surface.

• Slow Reaction Initiation: Some Grignard reactions are slow to start.

  • Solution: Gentle warming of a small portion of the alkyl halide with the activated magnesium can help initiate the reaction. Once initiated, the reaction is typically exothermic and may require cooling to maintain a controlled rate.[5]

• Side Reactions (Wurtz Coupling): A common side reaction is the coupling of the Grignard reagent with the starting alkyl bromide (R-MgBr + R-Br → R-R).

  • Solution: Add the 1-Bromo-2-methyl-2-butene solution slowly and dropwise to the magnesium suspension. This maintains a low concentration of the alkyl halide and minimizes the Wurtz coupling side product.[5]

Comparative Guide for Solvents in Grignard Reactions:

Solvent	Boiling Point (°C)	Key Advantages	Key Disadvantages
Diethyl Ether (Et₂O)	34.6	Well-established, reliable, easy to remove.[6]	Highly flammable, prone to peroxide formation.[6]
Tetrahydrofuran (THF)	66	Higher boiling point allows for higher reaction temperatures, good solvating power.[6]	Miscible with water, complicating work-up; forms explosive peroxides.[6]
2-Methyltetrahydrofuran (2-MeTHF)	~80	"Green" solvent from renewable resources, lower peroxide formation, less water-soluble.[6]	Higher boiling point can make removal more difficult.

Experimental Protocol for Grignard Reagent Formation:

• Apparatus Setup: Assemble a three-necked round-bottom flask with a reflux condenser, a dropping funnel, and a nitrogen or argon inlet. Flame-dry all glassware under an inert gas stream and allow it to cool.

• Magnesium Activation: Add magnesium turnings (1.2 equivalents) and a single crystal of iodine to the flask. Gently warm the flask with a heat gun under an inert atmosphere until iodine vapors are observed, then cool to room temperature.

• Solvent and Reagent Addition: Add anhydrous THF to cover the magnesium. Prepare a solution of 1-Bromo-2-methyl-2-butene (1.0 equivalent) in anhydrous THF in the dropping funnel.

• Initiation: Add a small portion (approx. 10%) of the bromide solution to the stirred magnesium. Initiation is indicated by bubbling and a temperature increase. The disappearance of the iodine color also signals initiation.[5]

• Grignard Formation: Once initiated, add the remaining bromide solution dropwise at a rate that maintains a gentle reflux.

• Completion: After the addition is complete, continue stirring at a gentle reflux for 1-2 hours or until most of the magnesium is consumed.

• Cooling and Use: Allow the Grignard reagent solution to cool to room temperature before use in subsequent reactions.

Frequently Asked Questions (FAQs)

Q3: What are the expected side products when performing nucleophilic substitution on 1-Bromo-2-methyl-2-butene, and how can I minimize them?

A3: Besides the desired substitution product, you may observe elimination and rearrangement products.

• Elimination Products: Due to its structure, 1-Bromo-2-methyl-2-butene can undergo E2 elimination, especially with a strong, bulky base and at higher temperatures, to yield a conjugated diene. To minimize this, use a less basic nucleophile and lower reaction temperatures.[1]

• Allylic Rearrangement (S\u20991' Products): Because 1-Bromo-2-methyl-2-butene is an allylic bromide, it can form a resonance-stabilized allylic carbocation intermediate under S\u20991 conditions. This can lead to the nucleophile attacking at the tertiary carbon, resulting in a rearranged product. To avoid this, favor S\u20992 conditions by using a polar aprotic solvent and a high concentration of a good, non-bulky nucleophile.[7]

Signaling Pathway of Competing Reactions:

Caption: Competing reaction pathways for 1-Bromo-2-methyl-2-butene.

Q4: Which solvent is best for an S\u20992 reaction with 1-Bromo-2-methyl-2-butene?

A4: For an S\u20992 reaction, a polar aprotic solvent is generally the best choice. These solvents, such as acetone, DMF (dimethylformamide), and DMSO (dimethyl sulfoxide), can dissolve the nucleophile but do not form a strong "solvent cage" around it through hydrogen bonding. This leaves the nucleophile more "naked" and reactive, leading to a faster S\u20992 reaction rate.

Q5: Can I use 1-Bromo-2-methyl-2-butene for Friedel-Crafts alkylation?

A5: While technically possible, using an allylic halide like 1-Bromo-2-methyl-2-butene for Friedel-Crafts alkylation is prone to complications. The carbocation intermediate that forms is resonance-stabilized, which can lead to rearrangements and a mixture of products. Additionally, the double bond can be reactive under the strong Lewis acid conditions of the reaction. For these reasons, it is often not the preferred substrate for clean Friedel-Crafts alkylations.

References

• 1. benchchem.com [benchchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Allylic Bromination of 2-Methyl-2-Butene

This guide provides troubleshooting advice and answers to frequently asked questions regarding the challenges encountered during the allylic bromination of 2-methyl-2-butene (B146552).

Frequently Asked Questions (FAQs)

Q1: Why am I getting a mixture of products in my reaction?

The allylic bromination of 2-methyl-2-butene inherently leads to a mixture of products due to two primary factors:

• Multiple Allylic Positions: 2-methyl-2-butene has two distinct, non-equivalent allylic positions from which a hydrogen atom can be abstracted. This leads to the formation of different constitutional isomers.[1]

• Allylic Rearrangement: The intermediate allylic radical is stabilized by resonance. If the resonance structures are not identical, bromination can occur at more than one carbon, resulting in a mixture of regioisomers.[2][3] In the case of 2-methyl-2-butene, this resonance delocalization contributes to the product mixture.

It has been reported that the reaction of 2-methyl-2-butene with N-bromosuccinimide (NBS) under UV light can yield up to five different monobromination products, including a racemic mixture of enantiomers.[4]

Q2: My reaction is not proceeding, and I am recovering my starting material. What could be the issue?

Several factors can cause the reaction to stall:

• Inactive Brominating Agent: Ensure your N-bromosuccinimide (NBS) is fresh and has been stored correctly. Older or improperly stored NBS may be less reactive.[5]

• Insufficient Initiation: Allylic bromination is a radical chain reaction that requires an initiator.[6][7] Ensure you are using a suitable radical initiator, such as AIBN or benzoyl peroxide, or providing sufficient UV light (e.g., from a sunlamp) to initiate the reaction.[1][5]

• Reaction Temperature: Some bromination reactions require a specific temperature to proceed efficiently. While many NBS brominations are run at the reflux temperature of the solvent, ensure your reaction temperature is adequate.

• Presence of Inhibitors: Radical reactions can be sensitive to inhibitors. Ensure your glassware is clean and your reagents are free from impurities that could quench the radical chain reaction.

Q3: I am observing a significant amount of dibrominated product. How can I minimize this?

The formation of dibrominated products typically occurs when the concentration of molecular bromine (Br₂) is too high, leading to electrophilic addition across the double bond.[2][8] The primary role of NBS is to maintain a low and constant concentration of Br₂ throughout the reaction, which favors the desired radical substitution pathway.[6][8] To minimize dibromination:

• Use N-Bromosuccinimide (NBS): Avoid using Br₂ directly for allylic bromination of alkenes.[8]

• Ensure Proper Reaction Conditions: The reaction of HBr (a byproduct of the propagation step) with NBS generates the low concentration of Br₂ needed to continue the radical chain.[7] Ensure the reaction is proceeding as expected to maintain this balance.

Q4: How does the choice of solvent affect the reaction?

The choice of solvent is crucial. Non-polar solvents like carbon tetrachloride (CCl₄) or cyclohexane (B81311) are typically used for allylic bromination with NBS.[1][9] These solvents are used because NBS has low solubility in them, which helps in maintaining the required low concentration of bromine.[10]

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Low or no product yield	Inactive NBS, insufficient initiation (light/initiator), incorrect temperature, presence of radical inhibitors.	Use fresh, recrystallized NBS. Ensure a strong light source or the correct amount of radical initiator is used. Optimize the reaction temperature. Use clean glassware and pure reagents.
Formation of multiple products	Inherent to the substrate (multiple allylic positions, resonance stabilization of the radical intermediate).	This is expected for 2-methyl-2-butene. Use chromatographic techniques (e.g., GC-MS, column chromatography) to separate and identify the isomers.
Formation of dibrominated side products	High concentration of Br₂, leading to electrophilic addition.	Use NBS as the bromine source. Ensure the reaction conditions favor the radical pathway (low and constant Br₂ concentration).
Reaction is slow or stalls	Poor initiation, low temperature, or catalyst/initiator decomposition.	Check the intensity of the light source or the age of the radical initiator. Consider a slight increase in temperature. A drop of aqueous HBr can sometimes help initiate the reaction.

Data Presentation

Product	Structure	Relative Percentage (%)
4-bromo-2-hexene	CH₃CH=CHCH(Br)CH₂CH₃	50
2-bromo-3-hexene	CH₃CH(Br)CH=CHCH₂CH₃	32
Other monobrominated products	-	18

This data is for trans-2-hexene (B1208433) and serves as an illustrative example of product distribution in the NBS bromination of an unsymmetrical alkene.

Experimental Protocols

General Protocol for Allylic Bromination of 2-Methyl-2-Butene with NBS

This protocol is a general guideline and may require optimization.

Materials:

• 2-methyl-2-butene

• N-bromosuccinimide (NBS), recrystallized

• Carbon tetrachloride (CCl₄) or cyclohexane, dry

• Radical initiator (e.g., AIBN or benzoyl peroxide) OR a UV lamp (e.g., 250W sunlamp)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

• Setup: Assemble a dry round-bottom flask with a magnetic stir bar and a reflux condenser under an inert atmosphere.

• Reagents: To the flask, add 2-methyl-2-butene and dry carbon tetrachloride (or cyclohexane).

• NBS Addition: Add a stoichiometric amount (or a slight excess) of recrystallized NBS to the flask.

• Initiation:

  • Light-initiated: Position a UV lamp close to the reaction flask.

  • Chemically initiated: Add a catalytic amount of a radical initiator (e.g., AIBN or benzoyl peroxide).

• Reaction: Heat the mixture to a gentle reflux while stirring vigorously. The reaction can be monitored by observing the consumption of the denser NBS and the formation of the less dense succinimide (B58015) which will float on top of the CCl₄.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Filter the mixture to remove the succinimide.

  • Wash the filtrate with water and then with a saturated sodium bicarbonate solution to remove any remaining HBr.

  • Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄).

  • Remove the solvent under reduced pressure.

• Purification and Analysis: The resulting crude product will be a mixture of isomeric bromides. Purify the products using fractional distillation or column chromatography. Analyze the product distribution using GC-MS or NMR.

Visualizations

Caption: Reaction mechanism for the allylic bromination of 2-methyl-2-butene with NBS.

Caption: A troubleshooting workflow for common issues in allylic bromination.

Caption: Factors leading to product mixtures in the allylic bromination of 2-methyl-2-butene.

References

• 1. orgosolver.com [orgosolver.com]
• 2. 10.3 Allylic and Benzylic Bromination with NBS - Chad's Prep® [chadsprep.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. homework.study.com [homework.study.com]
• 5. benchchem.com [benchchem.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Allylic Bromination by NBS with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. openriver.winona.edu [openriver.winona.edu]
• 10. chemistry.stackexchange.com [chemistry.stackexchange.com]

Storage and handling guidelines for 1-Bromo-2-methyl-2-butene to prevent degradation

This technical support guide provides detailed information on the proper storage and handling of 1-Bromo-2-methyl-2-butene to prevent its degradation. It is intended for researchers, scientists, and professionals in drug development who utilize this reagent in their experiments.

Troubleshooting Guide

This guide addresses specific issues that may arise during the storage and use of 1-Bromo-2-methyl-2-butene, helping you to identify and resolve potential degradation problems.

Issue 1: The material has developed a yellow or brown discoloration.

• Possible Cause: Discoloration is a primary indicator of degradation. This is often due to exposure to light, heat, or air, which can initiate radical chain reactions or other decomposition pathways. The color may result from the formation of polymeric materials or the release of elemental bromine.

• Solution:

  • Assess Purity: Before use, it is crucial to determine the purity of the discolored reagent. This can be achieved using analytical techniques such as Gas Chromatography (GC) or Nuclear Magnetic Resonance (NMR) spectroscopy to identify the presence of impurities.

  • Purification: If significant impurities are detected, the compound can be purified. Distillation under reduced pressure is a common and effective method. It is important to maintain a low temperature during distillation to prevent further thermal decomposition.

  • Proper Storage: After purification, or when handling a new batch, ensure it is stored under the recommended conditions: in a cool, dark place, and under an inert atmosphere.

Issue 2: Inconsistent experimental results, low yields, or unexpected side products.

• Possible Cause: These issues are strong indicators that the 1-Bromo-2-methyl-2-butene has degraded. The presence of isomers, elimination products (dienes), or hydrolysis products (alcohols) can interfere with your desired reaction pathway.

• Solution:

  • Use a Fresh or Purified Batch: It is highly recommended to use a fresh bottle of 1-Bromo-2-methyl-2-butene or to purify the existing stock as described above.

  • Verify Reagent Quality: Ensure that all other reagents and solvents in your experiment are pure and dry, as contaminants can also lead to unwanted side reactions.

  • Optimize Reaction Conditions: Review your experimental protocol. Given the reactivity of allylic bromides, it is important to control the reaction temperature and maintain an inert atmosphere.

Issue 3: Pressure buildup is observed in the storage container.

• Possible Cause: Decomposition of 1-Bromo-2-methyl-2-butene can lead to the formation of gaseous byproducts, most notably hydrogen bromide (HBr) through an elimination reaction. This can cause a dangerous increase in pressure within a sealed container.

• Solution:

  • Handle with Caution: Carefully and slowly vent the container in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, a face shield, and acid-resistant gloves.

  • Assess and Purify: After safely releasing the pressure, assess the purity of the material. If degradation is suspected, purification is recommended.

  • Storage with Stabilizer: For long-term storage, consider adding a stabilizer. For similar compounds, silver chips are sometimes used to scavenge trace amounts of HBr that may form.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for 1-Bromo-2-methyl-2-butene?

A1: To minimize degradation, 1-Bromo-2-methyl-2-butene should be stored in a cool, dry, and dark environment. It is recommended to store it in a refrigerator at approximately 4°C.[1] The container should be tightly sealed and the headspace purged with an inert gas, such as argon or nitrogen, to protect it from moisture and oxygen.[2]

Q2: What materials are incompatible with 1-Bromo-2-methyl-2-butene?

A2: 1-Bromo-2-methyl-2-butene is incompatible with strong oxidizing agents, strong acids, and strong bases. Contact with these substances can lead to vigorous reactions and accelerate decomposition. It should also be stored away from metals.

Q3: What are the primary degradation pathways for 1-Bromo-2-methyl-2-butene?

A3: As an allylic bromide, 1-Bromo-2-methyl-2-butene is susceptible to several degradation pathways:[2]

• Radical Decomposition: Initiated by light or heat, the carbon-bromine bond can undergo homolytic cleavage to form a resonance-stabilized allylic radical. This can lead to polymerization or other undesired reactions.

• Elimination: The molecule can undergo dehydrobromination to form a conjugated diene, releasing hydrogen bromide (HBr) gas.

• Substitution (Hydrolysis): In the presence of water, it can hydrolyze to form the corresponding allylic alcohol (2-methyl-2-buten-1-ol).

• Isomerization: The double bond may migrate to form isomeric bromoalkenes.

Q4: How can I tell if my 1-Bromo-2-methyl-2-butene has degraded?

A4: The most common signs of degradation are a change in color from colorless to yellow or brown, the formation of a precipitate, or pressure buildup in the container.[2] Inconsistent results in your experiments, such as lower yields or the appearance of unexpected byproducts, are also strong indicators of a degraded starting material.[2]

Q5: Can I use 1-Bromo-2-methyl-2-butene that has started to turn yellow?

A5: It is not recommended to use discolored material without first assessing its purity. The yellow or brown color indicates the presence of impurities that can negatively impact your reaction. If you must use it, purification by distillation under reduced pressure is advised.

Quantitative Data Summary

Parameter	Recommended Condition	Rationale
Storage Temperature	2-8°C (Refrigerated)	Minimizes thermal decomposition and side reactions.[1]
Atmosphere	Inert (Argon or Nitrogen)	Prevents oxidation and hydrolysis.[2]
Light Exposure	Store in an amber or opaque container in the dark	Prevents light-induced radical formation and decomposition.[1]
Incompatible Materials	Strong Oxidizing Agents, Strong Bases, Strong Acids, Metals	Avoids rapid and potentially hazardous reactions.

Experimental Protocols

Protocol for Purification by Distillation Under Reduced Pressure

• Setup: Assemble a standard distillation apparatus using clean, dry glassware. Use a vacuum-jacketed Vigreux column for better separation. Ensure all joints are properly sealed with vacuum grease.

• Safety Precautions: Perform the distillation in a well-ventilated fume hood. Wear appropriate PPE, including safety glasses, a lab coat, and gloves. Use a heating mantle with a stirrer for even heating.

• Procedure: a. Place the discolored 1-Bromo-2-methyl-2-butene in the distillation flask with a few boiling chips or a magnetic stir bar. b. Connect the apparatus to a vacuum pump with a cold trap in between. c. Gradually apply vacuum and begin gentle heating. d. Collect the fraction that distills at the appropriate boiling point for 1-Bromo-2-methyl-2-butene at the applied pressure. The boiling point will be significantly lower than its atmospheric boiling point.

• Storage: Immediately transfer the purified, colorless liquid to a clean, dry, amber glass bottle. Purge the headspace with an inert gas before sealing. Store under the recommended conditions.[2]

Visualizations

Caption: Potential degradation pathways of 1-Bromo-2-methyl-2-butene.

Caption: A logical workflow for troubleshooting 1-Bromo-2-methyl-2-butene degradation.

References

• 1. 1-Bromo-3-methyl-2-butene(870-63-3)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 2. benchchem.com [benchchem.com]

Troubleshooting low conversion rates in prenylation reactions

This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve issues related to low conversion rates in prenylation reactions.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Section 1: General Troubleshooting

Q1: My prenylation reaction has a very low conversion rate. What are the most common initial factors I should investigate?

A1: Low conversion in prenylation reactions can often be attributed to a few key areas. A systematic approach to troubleshooting is recommended. The primary factors to investigate include:

• Sub-optimal Reaction Conditions: Incorrect pH or temperature can drastically reduce enzyme activity.[1]

• Enzyme-Related Issues: The enzyme concentration may be too low, it may have lost activity due to improper storage, or it could be inhibited by a component in the reaction mixture.[1]

• Substrate Quality and Concentration: The purity and stability of the isoprenoid diphosphate (B83284) (e.g., FPP, GGPP) and the protein/peptide substrate are critical.[2] Degradation of substrates is a common issue.

• Presence of Inhibitors: Contaminants in your substrates or buffer could be inhibiting the prenyltransferase.[3][4]

Q2: How can I systematically troubleshoot a low-yield prenylation reaction?

A2: A logical workflow can help pinpoint the issue. Start by verifying the integrity of your reagents and then move to optimizing the reaction conditions.

Caption: A systematic workflow for troubleshooting low conversion rates.

Section 2: Enzyme and Substrate Issues

Q3: My enzyme (Farnesyltransferase/Geranylgeranyltransferase) may have lost activity. How can I test this?

A3: The best way to test your enzyme's activity is to run a small-scale control reaction with known, high-quality substrates that have previously worked well. Commercial recombinant protein substrates are available for this purpose.[5] A fluorimetric or radioactive assay is typically used to quantify the activity.[6][7] If this control reaction fails, it's highly likely your enzyme has degraded. Enzymes should be stored at -80°C in appropriate buffers, and repeated freeze-thaw cycles should be avoided.

Q4: I suspect my isoprenoid substrate (FPP or GGPP) has degraded. How can I check its quality?

A4: Isoprenoid diphosphates like Farnesyl pyrophosphate (FPP) and Geranylgeranyl pyrophosphate (GGPP) can be unstable, especially if not stored correctly or if subjected to pH extremes.[2] Their quality can be assessed using techniques like HPLC or LC-MS/MS to confirm the purity and identify any degradation products.[8][9] It is always recommended to use freshly prepared or properly stored aliquots for your reactions.

Q5: Could the concentration of my substrates be the issue? What is a good starting point?

A5: Yes, substrate concentration is critical. The reaction follows Michaelis-Menten kinetics, so if substrate concentrations are too far below the enzyme's Km value, the reaction rate will be very slow. Conversely, excessively high concentrations of the protein/peptide substrate can sometimes lead to substrate inhibition.[1] It's important to ensure you are working in a range that supports optimal enzyme velocity.

Parameter	Typical Concentration Range	Notes
Prenyltransferase (FTase/GGTase)	5 - 50 nM	Enzyme concentration should be optimized for linear reaction rates.[10]
Isoprenoid Substrate ([³H]FPP/GGPP)	0.1 - 1 µM	For radioactive assays, this concentration is typical.[10]
Peptide Substrate (e.g., Biotinylated)	0.2 - 2 µM	Should be in excess relative to the enzyme.[10]
Divalent Cations (e.g., Mg²⁺)	1 - 10 mM	Essential for isoprenoid diphosphate binding and catalysis.[11]

Table 1: Typical Starting Concentrations for In Vitro Prenylation Assays.

Section 3: Reaction Conditions and Analysis

Q6: What is the optimal pH and temperature for prenylation reactions?

A6: Most prenyltransferases exhibit optimal activity at a pH between 7.0 and 8.0 and a temperature of around 37°C.[10] However, the exact optimum can vary depending on the specific enzyme and substrates. It is advisable to perform a pH and temperature optimization experiment if you are consistently seeing low yields.[1] A sharp decline in activity at higher temperatures is indicative of enzyme denaturation.[1]

Q7: How do I monitor the progress of my prenylation reaction to determine the conversion rate?

A7: Several analytical methods can be used to monitor prenylation reactions:

• HPLC-Based Methods: Reversed-phase HPLC with UV or fluorescence detection can separate the prenylated product from the unreacted substrate, allowing for quantification.[8][12]

• LC-MS/MS: This is a highly sensitive and specific method for identifying and quantifying the prenylated product, especially in complex mixtures.[8][13][14]

• Radiometric Assays: Using radiolabeled isoprenoids (e.g., [³H]FPP) allows for the sensitive detection of incorporation into the protein/peptide substrate, often measured by scintillation counting after capture.[5][10]

• Fluorescence Assays: These assays use substrates that exhibit a change in fluorescence upon prenylation, providing a continuous, real-time measure of enzyme activity.[6][7]

• Electrophoretic Mobility Shift: Prenylated proteins may show a slight shift in mobility on SDS-PAGE compared to their unprenylated counterparts.[5]

Caption: The general enzymatic mechanism of protein prenylation.

Experimental Protocols

Protocol 1: In Vitro Farnesyltransferase (FTase) Activity Assay (Radiometric)

This protocol is adapted from methods used to measure the incorporation of a radiolabeled farnesyl group into a peptide substrate.[5][10]

Objective: To quantify the activity of FTase and assess the impact of inhibitors or varied reaction conditions.

Materials:

• Purified FTase enzyme

• [³H]Farnesyl pyrophosphate ([³H]FPP)

• Biotinylated peptide substrate (e.g., Biotin-GCVLS)

• Assay Buffer: 50 mM Tris-HCl (pH 7.5), 10 mM MgCl₂, 5 mM DTT

• Stop Solution: 1 M HCl

• Streptavidin-coated scintillation proximity assay (SPA) beads

• 96-well microplate

• Scintillation counter

Methodology:

• Reagent Preparation:

  • Dilute the FTase enzyme to the desired concentration (e.g., 20 nM) in cold assay buffer.

  • Prepare a substrate mix containing [³H]FPP and the biotinylated peptide in the assay buffer. Final concentrations in the reaction should be approximately 0.5 µM and 1 µM, respectively.

• Reaction Setup:

  • To each well of a 96-well plate, add 10 µL of any test compounds (inhibitors) or assay buffer for controls.

  • Add 10 µL of the diluted FTase solution to each well.

  • Initiate the reaction by adding 10 µL of the substrate mix to each well. The final reaction volume is 30 µL.

• Incubation:

  • Incubate the plate at 37°C for 30-60 minutes. Ensure the incubation time falls within the linear range of the reaction, which should be determined in preliminary experiments.

• Termination and Detection:

  • Stop the reaction by adding 30 µL of the stop solution to each well.

  • Add 60 µL of a slurry of streptavidin-coated SPA beads to each well.

  • Incubate the plate for at least 30 minutes at room temperature to allow the biotinylated and radiolabeled peptide to bind to the beads.

  • Measure the radioactivity in each well using a scintillation counter. The signal is proportional to the amount of [³H]farnesyl incorporated into the peptide.

• Data Analysis:

  • Subtract the background counts (wells with no enzyme) from all other readings.

  • Calculate the percent conversion or percent inhibition relative to the positive control (no inhibitor).

Signaling Pathway Context

Understanding the biological context of prenylation is crucial. Farnesylation is a key step in activating Ras proteins, which are central to major signaling pathways that control cell growth and proliferation.[3][10] Low efficiency in a research context could translate to ineffective disruption of these pathways in a therapeutic setting.

Caption: Role of FTase in the Ras-MAPK signaling pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. eurekaselect.com [eurekaselect.com]
• 4. Protein Prenylation: Enzymes, Therapeutics, and Biotechnology Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Measurement of protein farnesylation and geranylgeranylation in vitro, in cultured cells and in biopsies, and the effects of prenyl transferase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. bioassaysys.com [bioassaysys.com]
• 7. benchchem.com [benchchem.com]
• 8. Analytical methods for quantitation of prenylated flavonoids from hops - PMC [pmc.ncbi.nlm.nih.gov]
• 9. GGTase-I, Protein Prenyl Transferases - Jena Bioscience [jenabioscience.com]
• 10. benchchem.com [benchchem.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. benchchem.com [benchchem.com]
• 13. S-Prenylation: Function, Signaling, and Analytical Techniques - Creative Proteomics [creative-proteomics.com]
• 14. Analytical methods for quantitation of prenylated flavonoids from hops - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Elimination in Substitution Reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize the formation of elimination byproducts in substitution reactions.

Frequently Asked Questions (FAQs)

Q1: I am observing a significant amount of alkene byproduct in my substitution reaction. What are the primary factors that favor elimination over substitution?

A1: The competition between substitution and elimination reactions is primarily governed by four key factors: the structure of the substrate, the nature of the nucleophile/base, the reaction temperature, and the solvent.[1][2] Elimination is generally favored by:

• Increased steric hindrance in the substrate: Tertiary substrates are more prone to elimination than primary or secondary substrates.[3][4]

• Strong and/or bulky bases: Strong, sterically hindered bases preferentially abstract a proton, leading to elimination.[1]

• High temperatures: Elimination reactions are entropically favored and are therefore promoted by higher temperatures.[5]

• Protic solvents: In some cases, protic solvents can favor elimination over substitution.

Q2: How does the structure of the alkyl halide substrate influence the substitution-to-elimination ratio?

A2: The structure of the substrate plays a critical role in determining the reaction pathway.

• Primary (1°) alkyl halides: These substrates are the least sterically hindered and strongly favor S(_N)2 substitution reactions. Elimination (E2) can occur if a strong, bulky base is used.[3]

• Secondary (2°) alkyl halides: These substrates are susceptible to both substitution (S(_N)1 and S(_N)2) and elimination (E1 and E2) reactions, often leading to product mixtures. The outcome is highly dependent on the other reaction conditions.

• Tertiary (3°) alkyl halides: Due to significant steric hindrance around the reaction center, tertiary alkyl halides do not undergo S(_N)2 reactions. They primarily react via S(_N)1 and E1 pathways, with E2 being favored in the presence of a strong base.[3][4]

Q3: What is the role of the nucleophile/base in controlling the reaction outcome?

A3: The nucleophile's strength and steric bulk are crucial.

• Good nucleophiles that are weak bases: Species like I

  $^-$ , Br $^-$ , RS $^-$ , and N(_3) $^-$ are excellent for promoting S(_N)2 reactions while minimizing elimination.

• Strong, non-bulky bases/good nucleophiles: Reagents like hydroxide (B78521) (OH

  $^-$ ) and methoxide (B1231860) (CH(_3)O $^-$ ) can act as both nucleophiles and bases, often leading to a mixture of substitution and elimination products with secondary and tertiary substrates.

• Strong, bulky bases: Sterically hindered bases such as potassium tert-butoxide (t-BuOK) and lithium diisopropylamide (LDA) are poor nucleophiles due to their size. They are highly effective at promoting E2 elimination.[1]

Q4: How does the choice of solvent affect the competition between substitution and elimination?

A4: The solvent influences the stability of reactants, intermediates, and transition states.

• Polar aprotic solvents (e.g., DMSO, DMF, acetone): These solvents are generally preferred for S(_N)2 reactions as they solvate the cation but leave the nucleophile relatively "naked" and highly reactive. This can help favor substitution over elimination.

• Polar protic solvents (e.g., water, ethanol (B145695), methanol): These solvents can stabilize carbocation intermediates, favoring S(_N)1 and E1 pathways. They can also solvate the nucleophile through hydrogen bonding, reducing its nucleophilicity and potentially increasing the proportion of elimination.

Q5: I need to run my reaction at a higher temperature for it to proceed. How can I still minimize elimination?

A5: While high temperatures favor elimination, you can still influence the product ratio by carefully selecting other reaction parameters. To minimize elimination at elevated temperatures, you should:

• Use a substrate that is less prone to elimination (primary > secondary > tertiary).

• Employ a good nucleophile that is a weak base.

• Choose a polar aprotic solvent.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
High percentage of elimination product with a secondary alkyl halide.	1. The nucleophile is too basic. 2. The reaction temperature is too high. 3. A protic solvent is being used.	1. Switch to a less basic nucleophile (e.g., from RO $^-$ to RSH or N(_3) $^-$ ). 2. Run the reaction at a lower temperature, even if it requires a longer reaction time. 3. Change to a polar aprotic solvent like DMSO or DMF.
Elimination is the major product even with a primary alkyl halide.	A strong, sterically hindered base is being used.	Use a less sterically hindered base or a good nucleophile that is a weak base. For example, use sodium ethoxide instead of potassium tert-butoxide if an alkoxide is required.
S(_N)1 reaction is yielding a high proportion of E1 product.	The reaction temperature is elevated.	Lower the reaction temperature. S(_N)1 and E1 reactions have a common carbocation intermediate, and lower temperatures will favor the substitution pathway.[5]

Quantitative Data on Substitution vs. Elimination Ratios

The following table provides illustrative data on how the substrate and nucleophile/base affect the product distribution in the reaction of alkyl bromides with sodium ethoxide in ethanol at 55°C.

Substrate	Nucleophile/Base	% Substitution (S(_N)2)	% Elimination (E2)
CH(_3)CH(_2)Br (Primary)	NaOCH(_2)CH(_3)	~91%	~9%
(CH(_3))(_2)CHBr (Secondary)	NaOCH(_2)CH(_3)	~21%	~79%
(CH(_3))(_3)CBr (Tertiary)	NaOCH(_2)CH(_3)	<1%	>99%

Note: These values are approximate and can vary with precise reaction conditions.

Experimental Protocol to Minimize Elimination

This protocol outlines a general methodology for performing a nucleophilic substitution reaction on a secondary alkyl halide while minimizing the formation of elimination byproducts.

Objective: To maximize the yield of the S(_N)2 product in the reaction of 2-bromopropane (B125204) with sodium azide (B81097).

Materials:

• 2-bromopropane

• Sodium azide (NaN(_3))

• Dimethyl sulfoxide (B87167) (DMSO), anhydrous

• Diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Round-bottom flask

• Magnetic stirrer and stir bar

• Condenser

• Heating mantle with temperature control

• Separatory funnel

• Rotary evaporator

• Gas chromatograph-mass spectrometer (GC-MS) for product analysis

Procedure:

• Reaction Setup:

  • In a dry round-bottom flask equipped with a magnetic stir bar and a condenser, add sodium azide (1.2 equivalents) and anhydrous DMSO.

  • Stir the mixture at room temperature to ensure the sodium azide is well-suspended.

• Addition of Substrate:

  • Slowly add 2-bromopropane (1.0 equivalent) to the stirring suspension.

• Reaction Conditions:

  • Heat the reaction mixture to a moderate temperature (e.g., 50°C). It is crucial to avoid high temperatures to disfavor the E2 pathway.

  • Monitor the reaction progress by thin-layer chromatography (TLC) or GC-MS.

• Workup:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Pour the reaction mixture into a separatory funnel containing water and diethyl ether.

  • Extract the aqueous layer with diethyl ether (3x).

  • Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution and then with brine.

  • Dry the organic layer over anhydrous magnesium sulfate.

• Purification and Analysis:

  • Filter off the drying agent and concentrate the organic solution using a rotary evaporator.

  • Analyze the crude product by GC-MS to determine the ratio of the substitution product (2-azidopropane) to the elimination product (propene).

  • If necessary, purify the product by fractional distillation or column chromatography.

Visualizing Reaction Pathways

The following diagram illustrates the key decision points for predicting whether a reaction will primarily proceed via substitution or elimination.

Caption: Decision pathway for substitution vs. elimination.

References

• 1. Video: Predicting Products: Substitution vs. Elimination [jove.com]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. m.youtube.com [m.youtube.com]

Identifying and removing impurities from 1-Bromo-2-methyl-2-butene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 1-Bromo-2-methyl-2-butene. The following sections detail methods for identifying and removing common impurities encountered during synthesis and purification.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude 1-Bromo-2-methyl-2-butene?

A1: Common impurities can include unreacted starting materials such as 2-methyl-2-butene, residual brominating agents (e.g., bromine), and acidic byproducts like hydrogen bromide. Additionally, isomeric side products or small amounts of dibrominated compounds may be present. Solvents used in the reaction, such as dichloromethane (B109758) or chloroform, may also be present in the crude product.

Q2: How can I qualitatively assess the purity of my 1-Bromo-2-methyl-2-butene sample?

A2: A quick qualitative assessment can be performed using Thin Layer Chromatography (TLC). The presence of multiple spots indicates the presence of impurities. For a more detailed analysis, Gas Chromatography-Mass Spectrometry (GC-MS) is the recommended method to identify and quantify the impurities.[1][2][3][4]

Q3: My purified product has a reddish-brown color. What is the cause and how can I remove it?

A3: A reddish-brown color is often indicative of residual bromine. This can be removed by washing the crude product with a mild reducing agent solution, such as aqueous sodium bisulfite or sodium thiosulfate, until the color disappears. An alternative is to wash with a dilute solution of sodium bicarbonate.[5]

Q4: After washing, my organic layer is cloudy. What should I do?

A4: A cloudy organic layer typically indicates the presence of emulsified water. To break the emulsion, you can wash the organic layer with brine (a saturated aqueous solution of NaCl). After separating the layers, the organic phase should be thoroughly dried using a suitable drying agent like anhydrous magnesium sulfate (B86663) or sodium sulfate.

Q5: What is the best method for final purification of 1-Bromo-2-methyl-2-butene?

A5: Fractional distillation under reduced pressure is the most effective method for the final purification of 1-Bromo-2-methyl-2-butene. This will separate the desired product from less volatile impurities and any remaining solvent.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low Purity After Distillation	Inefficient fractionation.	Use a longer distillation column or a column with a higher number of theoretical plates (e.g., a Vigreux or packed column). Ensure a slow and steady distillation rate.
Co-distillation of impurities.	If impurities have boiling points very close to the product, consider alternative purification methods such as column chromatography on silica (B1680970) gel.
Product Decomposes During Distillation	Distillation temperature is too high.	Perform the distillation under reduced pressure to lower the boiling point. Ensure the heating mantle temperature is not excessively high.
Presence of acidic impurities.	Neutralize the crude product by washing with a dilute base (e.g., 5% sodium bicarbonate solution) before drying and distillation.[5]
Multiple Peaks in GC-MS Analysis	Incomplete reaction or side reactions.	Optimize the reaction conditions (temperature, reaction time, stoichiometry of reactants) to minimize the formation of byproducts.
Isomeric impurities.	Isomers can be difficult to separate by distillation. Preparative gas chromatography or careful column chromatography may be necessary for high-purity applications.

Purity Data Summary

The following table summarizes typical purity levels of 1-Bromo-2-methyl-2-butene and related compounds as reported by commercial suppliers and in synthetic procedures.

Product	Purity Level	Analysis Method	Reference
1-Bromo-3-methyl-2-butene	96%	Not specified	[6]
1-Bromo-3-methyl-2-butene	90+%	Not specified	[7]
1-bromo-3-methyl-2-butanone	95%	¹H NMR	[8]
1-Bromo-2-methylpropane	~99.2%	GC	[5]
(E)-4-bromo-2-methylbut-2-en-1-al	~80%	Not specified	[6]

Experimental Protocols

Protocol 1: General Purification of Crude 1-Bromo-2-methyl-2-butene

This protocol describes a general procedure for the purification of 1-Bromo-2-methyl-2-butene after synthesis.

1. Quenching and Initial Washes:

• Transfer the crude reaction mixture to a separatory funnel.

• If the reaction was performed in a water-miscible solvent, add an inert, water-immiscible organic solvent (e.g., diethyl ether or dichloromethane) and water.

• Wash the organic layer sequentially with:

  • A saturated aqueous solution of sodium bicarbonate (to neutralize any acidic byproducts).

  • Water.

  • Brine (to aid in the separation of the aqueous and organic layers).

2. Drying the Organic Layer:

• Separate the organic layer and dry it over an anhydrous drying agent, such as magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).

• Filter the drying agent from the organic solution.

3. Solvent Removal:

• Remove the bulk of the solvent using a rotary evaporator.

4. Final Purification by Distillation:

• Transfer the crude product to a distillation flask.

• Perform a fractional distillation under reduced pressure. Collect the fraction corresponding to the boiling point of 1-Bromo-2-methyl-2-butene.

Protocol 2: Identification of Impurities by GC-MS

This protocol provides a general workflow for analyzing the purity of 1-Bromo-2-methyl-2-butene using Gas Chromatography-Mass Spectrometry (GC-MS).

1. Sample Preparation:

• Dilute a small sample of the purified 1-Bromo-2-methyl-2-butene in a suitable volatile solvent (e.g., dichloromethane or hexane).

2. GC-MS Analysis:

• Inject the prepared sample into the GC-MS instrument.

• Use a suitable GC column (e.g., a non-polar column like a TG-SQC).

• Program the GC oven with a temperature gradient to ensure separation of compounds with different boiling points.

• The mass spectrometer will fragment the eluting compounds, providing a mass spectrum for each peak.

3. Data Analysis:

• Integrate the peaks in the chromatogram to determine the relative abundance of each component.

• Compare the mass spectra of the impurity peaks to a spectral library (e.g., NIST or Wiley) to identify the impurities.[1]

Workflow for Identification and Removal of Impurities

Caption: Workflow for the purification and analysis of 1-Bromo-2-methyl-2-butene.

References

• 1. nelsonlabs.com [nelsonlabs.com]
• 2. GC/MS method for short chain alkene? - Chromatography Forum [chromforum.org]
• 3. agilent.com [agilent.com]
• 4. researchgate.net [researchgate.net]
• 5. 1-Bromo-2-methylpropane synthesis - chemicalbook [chemicalbook.com]
• 6. EP0040830B1 - Method for the preparation of (e)-4-bromo-2-methylbut-2-en-1-al - Google Patents [patents.google.com]
• 7. 1-Bromo-3-methyl-2-butene, 90+%, stab. with silver 10 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 8. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Synthesis of 1-Bromo-2-methyl-2-butene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the synthesis of 1-Bromo-2-methyl-2-butene, tailored for researchers, scientists, and drug development professionals.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of 1-Bromo-2-methyl-2-butene, particularly when scaling up the reaction.

Issue	Potential Cause(s)	Recommended Action(s)
Low or No Product Yield	1. Ineffective radical initiation. 2. Deactivated N-bromosuccinimide (NBS). 3. Reaction temperature is too low. 4. Insufficient reaction time.	1. Ensure the UV lamp is functional and positioned correctly, or that the chemical initiator (e.g., AIBN, BPO) has been added in the correct amount and is not expired. 2. Use freshly opened or properly stored NBS. NBS can decompose over time, especially if exposed to moisture. 3. While the reaction should be controlled, ensure the temperature is sufficient for radical initiation and propagation. Monitor the reaction temperature closely. 4. Monitor the reaction progress using TLC or GC analysis to determine the optimal reaction time.
Formation of Multiple Products (Isomers)	1. 2-methyl-2-butene (B146552) has multiple allylic positions available for bromination.[1][2] 2. Radical rearrangement.	1. The formation of regioisomers is common in this reaction.[1] Purification by fractional distillation or column chromatography is necessary to isolate the desired 1-Bromo-2-methyl-2-butene. 2. Maintain a low and constant concentration of bromine radicals to favor the desired product. This can be achieved by the slow addition of a radical initiator or controlled irradiation.
Dibromination Side Product Formation	1. High concentration of bromine. 2. Reaction of the product with NBS.	1. N-bromosuccinimide is used to maintain a low concentration of bromine to favor allylic substitution over addition to the double bond.[3][4] Ensure NBS is used in the correct stoichiometry. 2. Monitor the reaction and stop it once the starting material is consumed to prevent further reaction of the product.
Runaway Reaction / Uncontrolled Exotherm	1. Rapid addition of reagents. 2. Inadequate cooling. 3. Use of highly concentrated solutions, especially with certain solvents like DMF.[5]	1. Add reagents, particularly the radical initiator, slowly and in portions. 2. Ensure the reaction vessel is equipped with an efficient cooling system (e.g., ice bath, cryocooler) and that the reaction scale is appropriate for the cooling capacity. 3. Avoid using DMF as a solvent with NBS at elevated temperatures due to the risk of a hazardous thermal decomposition.[5] Opt for safer solvents like carbon tetrachloride or cyclohexane.
Difficulty in Product Purification	1. Close boiling points of isomers. 2. Presence of unreacted starting materials or byproducts.	1. Use a high-efficiency distillation column (e.g., Vigreux or packed column) for fractional distillation. 2. Before distillation, wash the crude product with a mild reducing agent (e.g., sodium bisulfite solution) to remove any remaining bromine, followed by a wash with a weak base (e.g., sodium bicarbonate solution) to remove acidic byproducts.

Frequently Asked Questions (FAQs)

Q1: What is the most common and scalable method for synthesizing 1-Bromo-2-methyl-2-butene?

A1: The most common and scalable method is the allylic bromination of 2-methyl-2-butene using N-bromosuccinimide (NBS) as the brominating agent and a radical initiator.[3][4] This method is preferred over using elemental bromine (Br₂) because NBS maintains a low concentration of bromine in the reaction mixture, which favors substitution at the allylic position over the addition to the double bond.[3]

Q2: What are the primary safety concerns when working with N-bromosuccinimide (NBS)?

A2: N-bromosuccinimide is a hazardous substance and should be handled with care. It can cause severe skin burns and eye damage, is harmful if swallowed, and may intensify fire as it is an oxidizer.[6][7][8][9] It is crucial to wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat. Work in a well-ventilated fume hood. Many reactions involving NBS are highly exothermic and require careful temperature control.[6]

Q3: Are there any specific solvent hazards to be aware of?

A3: Yes. The combination of NBS with N,N-dimethylformamide (DMF) can be particularly hazardous. This mixture can undergo a hazardous thermal decomposition at relatively low temperatures (a safe working temperature for a 22 wt% solution was determined to be 32 °C), which can be autocatalytic and lead to a runaway reaction.[5] Therefore, for scale-up, it is highly recommended to use alternative solvents such as carbon tetrachloride or cyclohexane.

Q4: What are the typical byproducts in this synthesis, and how can they be minimized?

A4: The primary byproducts are other isomeric monobrominated products, such as 3-bromo-2-methyl-1-ene, and the dibrominated addition product, 2,3-dibromo-2-methylbutane.[1][2] To minimize the formation of the dibromo adduct, it is essential to use NBS to maintain a low bromine concentration.[3][4] The formation of isomeric products is inherent to the reaction mechanism due to the presence of different allylic hydrogens.[1] Careful control of reaction conditions (temperature, initiator concentration) can influence the product ratio, but purification is typically required to isolate the desired isomer.

Q5: What are the recommended storage conditions for 1-Bromo-2-methyl-2-butene?

A5: 1-Bromo-2-methyl-2-butene is a flammable liquid and should be stored in a cool, dry, and well-ventilated area away from sources of ignition.[10] It should be kept in a tightly closed container. It may also be light-sensitive, so storage in an amber bottle is advisable.

Experimental Protocol: Allylic Bromination of 2-methyl-2-butene with NBS

This protocol outlines a laboratory-scale synthesis of 1-Bromo-2-methyl-2-butene. Caution: This reaction should be performed in a well-ventilated fume hood, and all appropriate personal protective equipment should be worn.

Materials and Reagents:

Substance	Molar Mass ( g/mol )	Amount	Moles
2-methyl-2-butene	70.13	10.0 g	0.143
N-bromosuccinimide (NBS)	177.98	25.4 g	0.143
Azobisisobutyronitrile (AIBN)	164.21	0.24 g	0.0014
Carbon tetrachloride (CCl₄)	153.82	200 mL	-

Procedure:

• To a 500 mL three-necked round-bottom flask equipped with a reflux condenser, a magnetic stirrer, and an addition funnel, add 2-methyl-2-butene (10.0 g, 0.143 mol) and carbon tetrachloride (150 mL).

• In a separate flask, dissolve N-bromosuccinimide (25.4 g, 0.143 mol) and AIBN (0.24 g, 0.0014 mol) in carbon tetrachloride (50 mL) with gentle warming.

• Transfer the NBS/AIBN solution to the addition funnel.

• Heat the 2-methyl-2-butene solution to a gentle reflux.

• Add the NBS/AIBN solution dropwise to the refluxing mixture over 1 hour. The reaction is initiated by the decomposition of AIBN and can be exothermic. Maintain a steady reflux rate.

• After the addition is complete, continue to reflux the mixture for an additional 2 hours. The reaction can be monitored by GC or TLC.

• Cool the reaction mixture to room temperature. The succinimide (B58015) byproduct will precipitate.

• Filter the mixture to remove the succinimide precipitate and wash the solid with a small amount of cold carbon tetrachloride.

• Combine the filtrate and washings and transfer to a separatory funnel.

• Wash the organic layer with 10% aqueous sodium bisulfite solution (2 x 50 mL) to remove any unreacted bromine, then with saturated aqueous sodium bicarbonate solution (2 x 50 mL), and finally with brine (1 x 50 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent by rotary evaporation.

• Purify the crude product by fractional distillation under reduced pressure to obtain 1-Bromo-2-methyl-2-butene.

Visualizations

Caption: Experimental workflow for the synthesis of 1-Bromo-2-methyl-2-butene.

Caption: Troubleshooting logic for low product yield.

References

• 1. orgosolver.com [orgosolver.com]
• 2. homework.study.com [homework.study.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Hazards of a N-Bromosuccinimide Solution in N,N-Dimethylformamide | Hovione [hovione.com]
• 6. datasheets.scbt.com [datasheets.scbt.com]
• 7. fishersci.com [fishersci.com]
• 8. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 9. dept.harpercollege.edu [dept.harpercollege.edu]
• 10. 1-Bromo-3-methyl-2-butene(870-63-3)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]

Reference Data & Comparative Studies

A Comparative Guide to the ¹H and ¹³C NMR Spectral Analysis of 1-Bromo-2-methyl-2-butene and Its Isomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectral data for 1-bromo-2-methyl-2-butene and its constitutional isomers. Understanding the distinct NMR spectroscopic signatures of these closely related haloalkenes is crucial for unambiguous structure elucidation in synthetic chemistry and drug development, where precise molecular architecture is paramount. This document presents experimental and predicted spectral data, detailed experimental protocols, and a visual workflow to aid in the analysis and interpretation of NMR spectra for this class of compounds.

¹H and ¹³C NMR Data Comparison

The following tables summarize the experimental and predicted ¹H and ¹³C NMR spectral data for 1-bromo-2-methyl-2-butene and a selection of its isomers. These values are critical for distinguishing between these structurally similar compounds.

Table 1: ¹H NMR Spectral Data (Chemical Shift δ [ppm], Multiplicity, Coupling Constant J [Hz])

Compound	Structure	Hₐ (δ, mult., J)	Hₑ (δ, mult., J)	H𝒻 (δ, mult., J)	Other Protons (δ, mult., J)
1-Bromo-2-methyl-2-butene		1.06 (t, 7.4)	2.13 (q, 7.4)	1.72 (s)	3.96 (s, -CH₂Br)
(E)-2-Bromo-2-butene		1.69 (d, 7.0)	-	-	2.37 (s, -CH₃); 5.86 (q, 7.0, =CH)
(Z)-2-Bromo-2-butene		1.72 (d, 7.0)	-	-	2.35 (s, -CH₃); 6.05 (q, 7.0, =CH)
1-Bromo-2-methyl-1-butene		1.05 (t, 7.5)	2.15 (q, 7.5)	1.75 (s)	5.80 (s, =CHBr)
3-Bromo-2-methyl-1-butene		1.80 (s)	-	-	1.82 (s, -CH₃); 4.95 (s, =CH₂); 5.05 (s, =CH₂)

Note: Data for 1-bromo-2-methyl-1-butene and 3-bromo-2-methyl-1-butene are predicted values due to the limited availability of experimental spectra.

Table 2: ¹³C NMR Spectral Data (Chemical Shift δ [ppm])

Compound	Structure	C₁	C₂	C₃	C₄	Other Carbons
1-Bromo-2-methyl-2-butene		12.9	134.1	123.5	23.4	35.0 (-CH₂Br)
(E)-2-Bromo-2-butene		14.2	119.9	118.9	23.8	-
(Z)-2-Bromo-2-butene		15.1	120.5	119.5	24.5	-
1-Bromo-2-methyl-1-butene		13.2	140.1	29.8	21.2	108.5 (=CHBr)
3-Bromo-2-methyl-1-butene		25.1	145.2	55.8	25.1	115.3 (=CH₂)

Note: Data for 1-bromo-2-methyl-1-butene and 3-bromo-2-methyl-1-butene are predicted values.

Experimental Protocols

A standardized protocol is essential for obtaining high-quality, reproducible NMR spectra.

1. Sample Preparation:

• Sample Purity: Ensure the analyte is of high purity to avoid interference from impurities in the spectrum.

• Solvent Selection: Choose a deuterated solvent that completely dissolves the sample. For the bromoalkenes discussed, deuterated chloroform (B151607) (CDCl₃) is a suitable choice.

• Concentration: For ¹H NMR, a concentration of 5-25 mg of the compound in 0.5-0.7 mL of solvent is typically sufficient. For the less sensitive ¹³C NMR, a higher concentration of 20-50 mg is recommended.

• NMR Tube: Use a clean, dry, high-quality 5 mm NMR tube.

• Filtration: To remove any particulate matter that can degrade spectral resolution, filter the sample solution through a small plug of glass wool in a Pasteur pipette directly into the NMR tube.

• Internal Standard: Tetramethylsilane (TMS) is commonly used as an internal standard for ¹H and ¹³C NMR, with its signal set to 0.00 ppm.

2. NMR Data Acquisition:

• Spectrometer: Data should be acquired on a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Locking and Shimming: The spectrometer's magnetic field is "locked" onto the deuterium (B1214612) signal of the solvent to ensure field stability. The magnetic field homogeneity is then optimized through a process called "shimming" to achieve sharp, symmetrical peaks.

• ¹H NMR Parameters:

  • Pulse Angle: A 30-45° pulse angle is typically used for routine spectra.

  • Acquisition Time: An acquisition time of 2-4 seconds is generally sufficient.

  • Relaxation Delay: A relaxation delay of 1-2 seconds between pulses allows for adequate relaxation of the nuclei.

  • Number of Scans: For a sufficiently concentrated sample, 8 to 16 scans are usually adequate.

• ¹³C NMR Parameters:

  • Pulse Angle: A 45-60° pulse angle is common.

  • Proton Decoupling: Broad-band proton decoupling is employed to simplify the spectrum by removing C-H coupling, resulting in a single peak for each unique carbon atom.

  • Acquisition Time: An acquisition time of 1-2 seconds is typical.

  • Relaxation Delay: A longer relaxation delay of 2-5 seconds is often necessary for quaternary carbons.

  • Number of Scans: Due to the low natural abundance of ¹³C, a larger number of scans (hundreds to thousands) is required to achieve a good signal-to-noise ratio.

3. Data Processing:

• Fourier Transformation: The acquired Free Induction Decay (FID) is converted into a frequency-domain spectrum through a Fourier transform.

• Phasing: The spectrum is phased to ensure all peaks have a pure absorption lineshape.

• Baseline Correction: The baseline of the spectrum is corrected to be flat.

• Referencing: The chemical shifts are referenced to the TMS signal at 0.00 ppm.

• Integration: The area under each peak in the ¹H NMR spectrum is integrated to determine the relative number of protons giving rise to that signal.

NMR Spectral Analysis Workflow

The following diagram illustrates the logical workflow from molecular structure to the interpretation and comparison of NMR spectra.

Caption: Workflow for NMR spectral analysis and comparison.

This guide serves as a practical resource for the identification and differentiation of 1-bromo-2-methyl-2-butene and its isomers using ¹H and ¹³C NMR spectroscopy. The provided data and protocols will aid researchers in their synthetic and analytical endeavors.

Unraveling the Fragmentation Fingerprints: A Comparative Guide to the Mass Spectra of Brominated Butene Isomers

For researchers, scientists, and professionals in drug development, understanding the structural nuances of isomeric compounds is paramount. Mass spectrometry serves as a powerful analytical tool in this endeavor, providing distinct fragmentation patterns that act as molecular fingerprints. This guide offers a detailed comparison of the electron ionization (EI) mass spectrometry fragmentation patterns of 1-bromo-2-methyl-2-butene and its structural isomer, 1-bromo-3-methyl-2-butene, supported by experimental data and protocols.

This comparative analysis aims to elucidate the key differences in the mass spectra of these two isomers, providing a valuable resource for their unambiguous identification. By examining the relative abundances of characteristic fragment ions, researchers can confidently distinguish between these closely related structures.

Comparative Analysis of Fragmentation Patterns

The mass spectra of 1-bromo-2-methyl-2-butene and 1-bromo-3-methyl-2-butene, while both exhibiting the characteristic isotopic pattern of a bromine-containing compound (M+ and M+2 peaks of roughly equal intensity), display significant differences in their fragmentation pathways. These differences are driven by the location of the double bond and the methyl group, which influence the stability of the resulting carbocations and radical species.

Below is a table summarizing the major fragment ions and their relative intensities for both compounds.

m/z	Proposed Fragment Ion	1-Bromo-2-methyl-2-butene Relative Intensity (%)	1-Bromo-3-methyl-2-butene Relative Intensity (%)
148/150	[M]•+ (Molecular Ion)	25	15
69	[C5H9]+	100 (Base Peak)	45
55	[C4H7]+	40	100 (Base Peak)
41	[C3H5]+	60	85
39	[C3H3]+	30	50

Data for 1-bromo-2-methyl-2-butene is sourced from the Spectral Database for Organic Compounds (SDBS) and for 1-bromo-3-methyl-2-butene from the NIST WebBook.

The most striking difference is the base peak in each spectrum. For 1-bromo-2-methyl-2-butene, the base peak is at m/z 69, corresponding to the loss of the bromine radical to form a stable tertiary allylic carbocation. In contrast, 1-bromo-3-methyl-2-butene shows a base peak at m/z 55, which can be attributed to the formation of a different, highly stable carbocation following bromine loss and subsequent rearrangement.

Visualizing the Fragmentation Pathway of 1-Bromo-2-methyl-2-butene

The fragmentation of 1-bromo-2-methyl-2-butene is initiated by the ionization of the molecule, followed by cleavage of the weakest bonds and rearrangements to form stable fragments. The following diagram illustrates the primary fragmentation pathway leading to the formation of the major observed ions.

Caption: Fragmentation of 1-bromo-2-methyl-2-butene.

Experimental Protocol

The mass spectral data presented in this guide were obtained using Gas Chromatography-Mass Spectrometry (GC-MS) with electron ionization. The following is a typical experimental protocol for the analysis of volatile brominated hydrocarbons.

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (e.g., Agilent GC-MS system).

• Capillary Column: HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent non-polar column.

GC Conditions:

• Injector Temperature: 250 °C

• Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 200 °C.

  • Final hold: 5 minutes at 200 °C.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injection Mode: Split (split ratio 50:1).

• Injection Volume: 1 µL.

MS Conditions:

• Ionization Mode: Electron Ionization (EI).

• Electron Energy: 70 eV.

• Ion Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

• Mass Range: m/z 35-300.

• Scan Speed: 2 scans/second.

Sample Preparation:

Samples are typically dissolved in a volatile organic solvent, such as dichloromethane (B109758) or hexane, to a concentration of approximately 100 ppm before injection.

By adhering to standardized experimental protocols and understanding the fundamental principles of mass spectral fragmentation, researchers can effectively utilize this powerful analytical technique for the confident identification and differentiation of isomeric compounds. This guide provides a foundational comparison that can be expanded upon with further experimental data on other related bromoalkene isomers.

A Comparative Guide to Analytical Protocols for 1-Bromo-2-methyl-2-butene Reaction Mixtures

For researchers and professionals in drug development and organic synthesis, the accurate analysis of reaction mixtures is paramount for process optimization, yield determination, and impurity profiling. This guide provides a detailed comparison of analytical protocols for the quantification and identification of 1-Bromo-2-methyl-2-butene in a reaction mixture, focusing on Gas Chromatography-Mass Spectrometry (GC-MS) as the primary method and High-Performance Liquid Chromatography (HPLC) with UV detection as a viable alternative.

Introduction to Analytical Challenges

1-Bromo-2-methyl-2-butene is a volatile haloalkane. The analysis of this compound and its reaction mixtures presents several challenges, including the need to separate it from starting materials, reagents, and potential byproducts. The chosen analytical method must offer sufficient selectivity and sensitivity to accurately quantify the target analyte.

Primary Analytical Method: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds.[1][2] It offers high chromatographic resolution and definitive identification based on mass spectra.

Detailed Experimental Protocol for GC-MS Analysis

This protocol is a comprehensive guide for the analysis of 1-Bromo-2-methyl-2-butene reaction mixtures.

1. Sample Preparation:

Proper sample preparation is crucial to avoid contamination and ensure compatibility with the GC-MS system.[3][4]

• Quenching the Reaction: Immediately cool the reaction mixture in an ice bath to halt the reaction.

• Solvent Extraction:

  • To 100 µL of the quenched reaction mixture, add 900 µL of a volatile organic solvent such as dichloromethane (B109758) or hexane.[1]

  • Vortex the mixture vigorously for 30 seconds.

  • Centrifuge the sample to separate the organic layer from any aqueous phase or solid precipitates.[3]

• Dilution:

  • Carefully transfer the organic layer to a clean vial.

  • If the concentration of the analyte is expected to be high, dilute the sample further with the extraction solvent to an approximate concentration of 10 µg/mL.[4]

• Final Sample Transfer: Transfer the final diluted sample into a 1.5 mL glass GC autosampler vial.[4]

2. GC-MS Instrumentation and Parameters:

The following parameters provide a starting point and may require optimization for specific instruments.

Parameter	Recommended Setting
Gas Chromatograph
Column	DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent non-polar column[5]
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Injector Temperature	250 °C
Injection Volume	1 µL
Injection Mode	Split (e.g., 50:1 split ratio) or Splitless for trace analysis
Oven Temperature Program	Initial temperature of 40 °C (hold for 2 minutes), ramp to 200 °C at 10 °C/min, hold for 2 minutes
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Ion Source Temperature	230 °C
MS Transfer Line Temp	280 °C
Mass Scan Range	40-300 amu
Solvent Delay	3 minutes (to prevent filament damage from the solvent peak)[6]

3. Data Analysis and Quantification:

• Identification: The identification of 1-Bromo-2-methyl-2-butene is confirmed by matching its retention time and mass spectrum with a known reference standard.

• Quantification: For quantitative analysis, an external calibration curve should be constructed using standard solutions of 1-Bromo-2-methyl-2-butene at a minimum of five different concentrations. The peak area of a characteristic ion is plotted against the concentration. The use of an internal standard is recommended for improved accuracy.

GC-MS Workflow Diagram

Caption: Workflow for the GC-MS analysis of a 1-Bromo-2-methyl-2-butene reaction mixture.

Alternative Analytical Method: HPLC with UV Detection

For less volatile byproducts or when GC-MS is unavailable, HPLC with UV detection can be an alternative. However, since 1-Bromo-2-methyl-2-butene lacks a strong chromophore, direct UV detection may lack sensitivity. Derivatization is not practical for this specific analyte. Therefore, HPLC is generally less suitable than GC-MS for this application.

A hypothetical HPLC method is presented below for comparative purposes, assuming some UV absorbance or the presence of other UV-active species in the reaction mixture.

Detailed Experimental Protocol for HPLC Analysis

1. Sample Preparation:

• Quenching and Dilution: Quench 100 µL of the reaction mixture and dilute with the mobile phase (e.g., acetonitrile/water mixture) to a suitable concentration.

• Filtration: Filter the diluted sample through a 0.22 µm syringe filter to remove particulates.[3]

2. HPLC Instrumentation and Parameters:

Parameter	Recommended Setting
HPLC System
Column	C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase	Isocratic or gradient elution with Acetonitrile and Water
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detector
Type	UV-Vis Detector
Wavelength	210 nm (or wavelength of maximum absorbance if determinable)

Comparison of Analytical Methods

The following table summarizes the key performance characteristics of GC-MS and HPLC for the analysis of 1-Bromo-2-methyl-2-butene.

Feature	GC-MS	HPLC-UV
Applicability	Excellent for volatile compounds like 1-Bromo-2-methyl-2-butene.	Limited due to low volatility and lack of strong chromophore. Better for non-volatile impurities.
Selectivity	Very high, based on both chromatographic separation and mass fragmentation patterns.	Moderate, based on chromatographic separation and UV absorbance.
Sensitivity	High, especially in Selected Ion Monitoring (SIM) mode.	Low for the target analyte without a significant chromophore.
Identification	Definitive identification through mass spectral library matching.	Tentative identification based on retention time comparison with a standard.
Sample Prep	Requires solvent extraction and care to avoid loss of volatile analyte.	Simpler dilution and filtration, but analyte may be incompatible with aqueous mobile phases.
Run Time	Typically 15-30 minutes.	Typically 10-20 minutes.

Decision-Making Workflow for Method Selection

Caption: A simplified decision-making workflow for selecting an analytical method.

Conclusion

For the analysis of 1-Bromo-2-methyl-2-butene reaction mixtures, GC-MS is the superior method, providing excellent sensitivity, selectivity, and definitive identification. The detailed GC-MS protocol provided in this guide offers a robust starting point for developing a validated analytical method. While HPLC can be a useful technique for analyzing other components of a reaction mixture, its utility for the primary analyte, in this case, is limited. The choice of analytical methodology should always be guided by the specific properties of the analyte and the goals of the analysis.

References

• 1. Sample preparation GC-MS [scioninstruments.com]
• 2. GC-MS Sample Preparation | Thermo Fisher Scientific - TW [thermofisher.com]
• 3. Common Sample Preparation Techniques for GC-MS Analysis [hplcvials.com]
• 4. uoguelph.ca [uoguelph.ca]
• 5. benchchem.com [benchchem.com]
• 6. GC/MS method for short chain alkene? - Chromatography Forum [chromforum.org]

A Comparative Guide to the Reactivity of 1-Bromo-2-methyl-2-butene and Prenyl Chloride

For researchers, scientists, and professionals engaged in drug development and organic synthesis, the selection of appropriate starting materials and intermediates is paramount to the success of a synthetic route. This guide provides an objective comparison of the reactivity of two common allylic halides: 1-Bromo-2-methyl-2-butene and prenyl chloride (1-chloro-3-methyl-2-butene). The comparison is based on fundamental principles of physical organic chemistry, supported by analogous experimental observations.

Introduction to the Contestants

1-Bromo-2-methyl-2-butene is a tertiary allylic bromide, while prenyl chloride is a primary allylic chloride. Their structures are similar, both possessing a prenyl group, but they differ in the nature of the halogen leaving group and the substitution of the carbon to which it is attached. These differences have a profound impact on their reactivity in nucleophilic substitution reactions.

Comparative Reactivity: A Quantitative Perspective

Feature	1-Bromo-2-methyl-2-butene	Prenyl Chloride	Predicted Relative Reactivity
Substrate Type	Tertiary Allylic	Primary Allylic	Favors S_N1 for the bromide, S_N2 for the chloride
Leaving Group	Bromide (Br⁻)	Chloride (Cl⁻)	Bromide is a better leaving group
Carbocation Stability	Forms a resonance-stabilized tertiary carbocation	Forms a resonance-stabilized primary carbocation	The tertiary carbocation is more stable
Predicted Major Mechanism	S_N1	S_N2 (with strong nucleophiles), can undergo S_N1	-
Predicted Overall Reactivity	Higher	Lower	1-Bromo-2-methyl-2-butene > Prenyl Chloride

Justification:

• Leaving Group Ability: The carbon-bromine bond is weaker than the carbon-chlorine bond. This means that the bromide ion is a better leaving group than the chloride ion, leading to faster rates of both S_N1 and S_N2 reactions for the bromoalkane.

• Carbocation Stability: In an S_N1 reaction, the rate-determining step is the formation of a carbocation. 1-Bromo-2-methyl-2-butene, being a tertiary allylic halide, will form a resonance-stabilized tertiary carbocation. Prenyl chloride, a primary allylic halide, would form a resonance-stabilized primary carbocation. Tertiary carbocations are significantly more stable than primary carbocations, even with resonance stabilization. Therefore, 1-Bromo-2-methyl-2-butene is expected to undergo S_N1 reactions much more readily.

• Steric Hindrance: For an S_N2 reaction, the nucleophile attacks the carbon bearing the leaving group. Prenyl chloride, being a primary halide, is less sterically hindered and therefore a better candidate for S_N2 reactions compared to the tertiary 1-Bromo-2-methyl-2-butene. However, the enhanced S_N1 reactivity of the tertiary bromide is likely to be the dominant factor in its overall reactivity, especially in polar protic solvents.

Experimental Protocols: A General Method for Comparing Solvolysis Rates

The relative reactivity of 1-Bromo-2-methyl-2-butene and prenyl chloride can be experimentally determined by comparing their rates of solvolysis in a suitable solvent system. Solvolysis is a nucleophilic substitution reaction where the solvent acts as the nucleophile. A common method involves monitoring the production of the hydrohalic acid byproduct.

Objective: To qualitatively and quantitatively compare the rates of solvolysis of 1-Bromo-2-methyl-2-butene and prenyl chloride.

Materials:

• 1-Bromo-2-methyl-2-butene

• Prenyl chloride

• 80% Ethanol/20% Water (v/v) solvent system

• 0.1 M Sodium hydroxide (B78521) (NaOH) solution

• Phenolphthalein (B1677637) indicator

• Test tubes and rack

• Pipettes and burette

• Water bath with temperature control

• Stopwatch

Procedure:

• Preparation: Prepare a set of test tubes, each containing 5 mL of the 80% ethanol/water solvent and a few drops of phenolphthalein indicator.

• Equilibration: Place the test tubes in a constant temperature water bath (e.g., 25°C or 50°C) and allow them to reach thermal equilibrium.

• Initiation of Reaction: To the first test tube, add a known amount (e.g., 0.1 mL) of 1-Bromo-2-methyl-2-butene and start the stopwatch immediately.

• Titration: As the solvolysis reaction proceeds, hydrobromic acid (HBr) is produced, which will neutralize the added NaOH and eventually cause the pink color of the phenolphthalein to disappear.

• Data Collection: Record the time taken for the pink color to fade. This provides a measure of the initial rate of reaction. For a more quantitative analysis, the reaction can be quenched at different time intervals by adding an excess of cold acetone, and the amount of HBr produced can be determined by titration with a standardized NaOH solution.

• Comparison: Repeat the experiment under identical conditions using prenyl chloride. A faster disappearance of the pink color indicates a faster rate of solvolysis.

• Kinetic Analysis: For a quantitative comparison, the rate constants for the solvolysis of each compound can be determined by plotting the concentration of the hydrohalic acid produced versus time.

Reaction Mechanisms and Visualizations

The differing structures of the two compounds favor different nucleophilic substitution pathways.

1-Bromo-2-methyl-2-butene is a tertiary allylic halide and is thus expected to react primarily through an S_N1 mechanism , especially in polar protic solvents. The rate-determining step is the formation of a resonance-stabilized tertiary carbocation.

S_N1 Reaction Pathway for 1-Bromo-2-methyl-2-butene

Prenyl chloride is a primary allylic halide. With a strong nucleophile, it will favor an S_N2 mechanism , which is a one-step concerted process. In the absence of a strong nucleophile and in a polar protic solvent, it can also undergo an S_N1 reaction, though at a slower rate than the tertiary bromide.

S_N2 Reaction Pathway for Prenyl Chloride

The following diagram illustrates the logical relationship for predicting the higher reactivity of 1-Bromo-2-methyl-2-butene.

Factors Contributing to Higher Reactivity

Conclusion

Based on fundamental principles of organic chemistry, 1-Bromo-2-methyl-2-butene is predicted to be significantly more reactive than prenyl chloride in nucleophilic substitution reactions. This is primarily due to the superior leaving group ability of bromide compared to chloride and the greater stability of the tertiary allylic carbocation intermediate that can be formed from the bromide. While prenyl chloride is a suitable substrate for S_N2 reactions with strong nucleophiles, the tertiary structure and better leaving group of 1-Bromo-2-methyl-2-butene make it a more versatile and reactive electrophile, particularly under conditions that favor an S_N1 pathway. For synthetic applications requiring a highly reactive prenylating agent, 1-Bromo-2-methyl-2-butene would generally be the preferred choice.

A Comparative Guide to SN1 and SN2 Reaction Mechanisms for 1-Bromo-2-methyl-2-butene

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the SN1 (Substitution Nucleophilic Unimolecular) and SN2 (Substitution Nucleophilic Bimolecular) reaction mechanisms as they pertain to the substrate 1-bromo-2-methyl-2-butene. This primary allylic halide serves as an interesting case study due to its structural features that allow for competition between the two pathways. Understanding the factors that dictate the predominant mechanism is crucial for predicting reaction outcomes and designing synthetic routes in drug development and other chemical research.

Executive Summary

1-Bromo-2-methyl-2-butene can undergo nucleophilic substitution by both SN1 and SN2 pathways. The SN1 mechanism is favored under conditions that promote the formation of a stable, resonance-stabilized allylic carbocation, such as in the presence of a weak nucleophile and a polar protic solvent. Conversely, the SN2 mechanism is favored by strong nucleophiles and polar aprotic solvents, where a direct backside attack is sterically feasible. This guide will delve into the mechanistic details, present expected product distributions based on reaction conditions, and provide generalized experimental protocols for studying these competing reactions.

Data Presentation: A Comparative Analysis of SN1 vs. SN2 for 1-Bromo-2-methyl-2-butene

While specific kinetic data for 1-bromo-2-methyl-2-butene is not extensively available in the public domain, the following table summarizes the expected outcomes based on established principles of physical organic chemistry.

Feature	SN1 Reaction	SN2 Reaction
Substrate	1-Bromo-2-methyl-2-butene (Primary Allylic)	1-Bromo-2-methyl-2-butene (Primary Allylic)
Favorable Nucleophile	Weak (e.g., H₂O, ROH)	Strong (e.g., EtO⁻, CN⁻)
Favorable Solvent	Polar Protic (e.g., Ethanol (B145695), Water)	Polar Aprotic (e.g., Acetone, DMSO)
Rate Law	Rate = k[Substrate]	Rate = k[Substrate][Nucleophile]
Intermediate	Resonance-stabilized allylic carbocation	None (concerted reaction)
Stereochemistry	Racemization (if chiral center forms)	Inversion of configuration
Potential Products	Substitution at C1 and C3 (allylic rearrangement)	Primarily substitution at C1

Experimental Protocols

To empirically determine the predominant reaction mechanism and product distribution for the reaction of 1-bromo-2-methyl-2-butene, the following experimental protocols can be employed.

Protocol 1: Solvolysis in Ethanol (Favoring SN1)

• Reaction Setup: A solution of 1-bromo-2-methyl-2-butene (0.1 M) in absolute ethanol is prepared in a round-bottom flask equipped with a reflux condenser and a magnetic stirrer.

• Reaction Conditions: The reaction mixture is heated to a constant temperature (e.g., 50°C) and stirred for a predetermined time (e.g., 24 hours). Aliquots are taken at regular intervals for analysis.

• Workup: The reaction mixture is cooled to room temperature and partitioned between diethyl ether and water. The organic layer is washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure.

• Product Analysis: The product mixture is analyzed by Gas Chromatography-Mass Spectrometry (GC-MS) to identify and quantify the substitution products (1-ethoxy-2-methyl-2-butene and 3-ethoxy-2-methyl-1-butene). Nuclear Magnetic Resonance (NMR) spectroscopy can be used to confirm the structures of the isolated products.

• Kinetic Analysis: The rate of disappearance of the starting material can be monitored by GC to determine the reaction rate and establish a first-order rate law, characteristic of an SN1 reaction.

Protocol 2: Reaction with Sodium Ethoxide in Ethanol (Favoring SN2)

• Reaction Setup: A solution of sodium ethoxide in absolute ethanol (0.5 M) is prepared in a three-necked flask under an inert atmosphere (e.g., nitrogen). The flask is equipped with a dropping funnel, a condenser, and a magnetic stirrer.

• Reaction Conditions: The solution of sodium ethoxide is cooled in an ice bath. A solution of 1-bromo-2-methyl-2-butene (0.1 M) in absolute ethanol is added dropwise to the stirred ethoxide solution. The reaction is allowed to proceed at 0°C for a specified time.

• Workup: The reaction is quenched by the addition of cold water. The product is extracted with diethyl ether, and the organic layer is washed with brine, dried, and concentrated as described in Protocol 1.

• Product Analysis: The product composition is determined using GC-MS and NMR spectroscopy to identify the primary SN2 product (1-ethoxy-2-methyl-2-butene) and any potential elimination byproducts.

• Kinetic Analysis: The reaction rate can be determined by monitoring the concentrations of the reactants over time. The data should fit a second-order rate law (first order in both substrate and nucleophile) for an SN2 reaction.

Mandatory Visualization

The following diagram illustrates the competing SN1 and SN2 pathways for 1-bromo-2-methyl-2-butene.

Caption: Competing SN1 and SN2 pathways for 1-bromo-2-methyl-2-butene.

Alternative reagents to 1-Bromo-2-methyl-2-butene for isoprenoid synthesis

For Researchers, Scientists, and Drug Development Professionals

The introduction of isoprenoid moieties is a critical step in the synthesis of a vast array of natural products and pharmaceuticals. 1-Bromo-2-methyl-2-butene has traditionally been a widely used reagent for this purpose. However, the search for milder reaction conditions, improved yields, and greater functional group tolerance has led to the development of several alternative reagents and methodologies. This guide provides an objective comparison of the performance of these alternatives, supported by experimental data, to inform the selection of the most suitable reagent for your synthetic strategy.

Comparison of Prenylating Agents

The choice of prenylating agent significantly impacts the outcome of isoprenoid synthesis. This section compares the performance of 1-bromo-2-methyl-2-butene with key alternatives in various reaction types.

Reagent/Method	Reaction Type	Typical Substrate	Catalyst/Conditions	Yield (%)	Advantages	Disadvantages
1-Bromo-2-methyl-2-butene	Phenoxide C-Alkylation	Phenols	Mild base (e.g., K₂CO₃)	30-50[1]	Commercially available, well-established reactivity.	Moderate yields, potential for O-alkylation and bis-prenylation side products.[1]
Prenyl Alcohol (3-Methyl-2-buten-1-ol)	Friedel-Crafts Alkylation	Electron-rich phenols	Lewis acid (e.g., BF₃·OEt₂, Sc(OTf)₃)	15-54[2]	Less toxic than prenyl bromide, can be used for direct C-prenylation.	Requires activation by a Lewis acid, regioselectivity can be an issue.
Prenylboronic Acid Pinacol (B44631) Ester	Suzuki-Miyaura Coupling	Aryl/vinyl halides or triflates	Palladium catalyst (e.g., Pd(dppf)Cl₂) and base	Good to excellent	High functional group tolerance, mild reaction conditions.	Requires synthesis of the boronic ester, potential for side reactions.
Prenylstannane	Stille Coupling	Aryl/vinyl halides or triflates	Palladium catalyst (e.g., Pd(PPh₃)₄)	Good to excellent	Tolerates a wide variety of functional groups.	Toxicity of tin reagents, purification can be challenging.[3]
Isoprene	Diels-Alder / Ene Reactions	Dienes/Enophiles	Thermal or Lewis acid catalysis	Variable	Inexpensive and readily available.	Limited to specific reaction types, regioselectivity can be a challenge.
Geranyl Pyrophosphate (GPP) / Dimethylallyl Pyrophosphate (DMAPP)	Enzymatic Prenylation	Olivetolic acid and other natural product precursors	Prenyltransferase enzymes	High (in vitro)	High stereo- and regioselectivity.	Requires specific enzymes, may not be suitable for all substrates.

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the comparison.

Protocol 1: Friedel-Crafts Prenylation of a Phenol (B47542) using Prenyl Alcohol

This protocol describes the Lewis acid-catalyzed C-prenylation of a phenol with prenyl alcohol.

Materials:

• Phenol substrate (1.0 equiv)

• Prenyl alcohol (1.2 equiv)

• Boron trifluoride etherate (BF₃·OEt₂) (1.1 equiv)

• Anhydrous dichloromethane (B109758) (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Silica (B1680970) gel for column chromatography

Procedure:

• Dissolve the phenol substrate in anhydrous DCM in a flame-dried, round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0 °C in an ice bath.

• Slowly add boron trifluoride etherate to the stirred solution.

• Add prenyl alcohol dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 4-24 hours, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by slowly adding saturated aqueous sodium bicarbonate solution.

• Transfer the mixture to a separatory funnel and extract with DCM.

• Wash the organic layer with brine, dry over anhydrous magnesium sulfate, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to obtain the desired prenylated phenol.

Protocol 2: Suzuki-Miyaura Coupling of an Aryl Halide with Prenylboronic Acid Pinacol Ester

This protocol outlines a typical palladium-catalyzed cross-coupling reaction for the formation of a C-C bond between an aryl halide and a prenyl group.

Materials:

• Aryl halide (1.0 equiv)

• Prenylboronic acid pinacol ester (1.2 equiv)

• Palladium catalyst (e.g., Pd(dppf)Cl₂, 2-5 mol%)

• Base (e.g., K₂CO₃, 2.0 equiv)

• Anhydrous solvent (e.g., 1,4-dioxane (B91453) or DMF)

• Water

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• To a Schlenk flask, add the aryl halide, prenylboronic acid pinacol ester, palladium catalyst, and base.

• Evacuate and backfill the flask with an inert gas (e.g., argon) three times.

• Add the anhydrous solvent and water.

• Heat the reaction mixture to 80-100 °C and stir for 12-24 hours, monitoring by TLC or GC-MS.

• After completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography.

Visualizing Reaction Pathways and Workflows

Friedel-Crafts Alkylation Workflow

Caption: Experimental workflow for Friedel-Crafts prenylation.

Suzuki-Miyaura Coupling Pathway

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling.

Logical Relationship of Prenylation Strategies

Caption: Overview of major isoprenoid synthesis strategies.

References

• 1. Strategies for the Preparation of Differentially Protected ortho-Prenylated Phenols - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Stille Coupling [organic-chemistry.org]

A Comparative Guide to the Regioselectivity of Reactions with 1-Bromo-2-methyl-2-butene

For researchers, scientists, and drug development professionals, understanding the regioselectivity of chemical reactions is paramount for the efficient synthesis of target molecules. This guide provides a comparative analysis of the regioselectivity of three common addition reactions—Hydroboration-Oxidation, Oxymercuration-Demercuration, and Hydrobromination—with the substrate 1-Bromo-2-methyl-2-butene. The presence of a bromine atom on the double bond introduces electronic and steric factors that significantly influence the reaction outcomes, deviating from the textbook examples of simple alkenes.

Executive Summary of Regioselectivity

The addition reactions to the unsymmetrical alkene 1-Bromo-2-methyl-2-butene can, in principle, yield two regioisomeric products. The regioselectivity of each reaction dictates the predominant product, as summarized in the table below. It is important to note that while general principles of regioselectivity apply, the presence of the vinylic bromine atom can influence product distributions.

Reaction	Reagents	Expected Major Product	Regioselectivity
Hydroboration-Oxidation	1. BH₃•THF 2. H₂O₂, NaOH	2-Bromo-3-methyl-2-butanol	Anti-Markovnikov
Oxymercuration-Demercuration	1. Hg(OAc)₂, H₂O 2. NaBH₄	1-Bromo-2-methyl-2-butanol	Markovnikov
Hydrobromination	HBr	1,2-Dibromo-2-methylbutane	Markovnikov

Reaction Pathways and Mechanistic Insights

The regiochemical outcome of each reaction is governed by its distinct mechanism. The following sections detail the expected pathways and the factors influencing the regioselectivity for each reaction with 1-Bromo-2-methyl-2-butene.

Hydroboration-Oxidation: An Anti-Markovnikov Addition

Hydroboration-oxidation is a two-step reaction that results in the net addition of water across a double bond with anti-Markovnikov regioselectivity.[1][2] In the case of 1-Bromo-2-methyl-2-butene, the boron atom, being the electrophile, is expected to add to the less sterically hindered and less electron-deficient carbon of the double bond.

Reaction Scheme:

Figure 1: Hydroboration-Oxidation of 1-Bromo-2-methyl-2-butene.

In the hydroboration step, the boron adds to the carbon bearing the bromine atom (C1), and the hydride adds to the more substituted carbon (C2). This preference is driven by both steric factors (boron avoiding the bulkier tertiary carbon) and electronic factors (boron avoiding the more electron-rich tertiary carbon). Subsequent oxidation replaces the boron atom with a hydroxyl group, yielding 2-Bromo-3-methyl-2-butanol as the major product.[3]

Oxymercuration-Demercuration: A Markovnikov Addition without Rearrangement

The oxymercuration-demercuration reaction is another method for the hydration of alkenes, which typically proceeds with Markovnikov regioselectivity and has the advantage of avoiding carbocation rearrangements.[4][5]

Reaction Scheme:

Figure 2: Oxymercuration-Demercuration of 1-Bromo-2-methyl-2-butene.

The reaction is initiated by the electrophilic attack of the mercuric acetate (B1210297) on the double bond to form a cyclic mercurinium ion intermediate.[6] Water then attacks the more substituted and more electrophilic carbon, which is the tertiary carbon (C2). The subsequent demercuration step with sodium borohydride (B1222165) replaces the mercury-containing group with a hydrogen atom. This pathway leads to the formation of 1-Bromo-2-methyl-2-butanol as the major product, consistent with Markovnikov's rule.[7][8]

Hydrobromination: A Classic Markovnikov Addition

The addition of hydrogen bromide (HBr) to an unsymmetrical alkene is a classic example of an electrophilic addition that follows Markovnikov's rule.[6] In the case of a vinylic bromide like 1-Bromo-2-methyl-2-butene, the reaction is expected to proceed through a carbocation intermediate.

Reaction Scheme:

Figure 3: Hydrobromination of 1-Bromo-2-methyl-2-butene.

The initial step is the protonation of the double bond to form the more stable carbocation. In this case, protonation of the C1 carbon leads to a tertiary carbocation at C2, which is stabilized by the adjacent methyl and ethyl groups. The existing bromine atom at C1 can also stabilize this carbocation through resonance by donating a lone pair of electrons.[8][9] The subsequent attack of the bromide ion on the carbocation yields the geminal dihalide, 1,2-Dibromo-2-methylbutane , as the major product. It is worth noting that in the presence of peroxides, the addition of HBr can proceed via a free-radical mechanism, leading to the anti-Markovnikov product.[4][10]

Experimental Protocols

Detailed experimental protocols are essential for reproducing and building upon scientific findings. The following are generalized procedures for the reactions discussed. Specific quantities and reaction conditions should be optimized for the specific substrate and desired scale.

Protocol 1: General Procedure for Hydroboration-Oxidation

• Hydroboration: To a solution of the alkene (1 equivalent) in anhydrous tetrahydrofuran (B95107) (THF) under an inert atmosphere (e.g., nitrogen or argon), a solution of borane-tetrahydrofuran (B86392) complex (BH₃•THF, ~1.1 equivalents) is added dropwise at 0 °C. The reaction mixture is then stirred at room temperature for a specified time (typically 1-2 hours) to ensure complete hydroboration.

• Oxidation: The reaction mixture is cooled to 0 °C, and an aqueous solution of sodium hydroxide (B78521) (e.g., 3M) is carefully added, followed by the slow, dropwise addition of hydrogen peroxide (e.g., 30% aqueous solution), maintaining the temperature below 40 °C. The mixture is then stirred at room temperature for several hours or until the reaction is complete.

• Work-up: The reaction mixture is extracted with a suitable organic solvent (e.g., diethyl ether or ethyl acetate). The combined organic layers are washed with brine, dried over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), filtered, and the solvent is removed under reduced pressure to yield the crude alcohol product.

• Purification: The crude product can be purified by techniques such as column chromatography or distillation.

Protocol 2: General Procedure for Oxymercuration-Demercuration

• Oxymercuration: To a stirred solution of the alkene (1 equivalent) in a mixture of THF and water (e.g., 1:1 v/v), mercury(II) acetate (Hg(OAc)₂, ~1.1 equivalents) is added, and the mixture is stirred at room temperature until the disappearance of the starting alkene (typically monitored by TLC or GC).

• Demercuration: An aqueous solution of sodium hydroxide (e.g., 3M) is added to the reaction mixture, followed by the portion-wise addition of sodium borohydride (NaBH₄, ~0.5 equivalents) at 0 °C. The reaction is stirred for a few hours at room temperature. The formation of elemental mercury as a black precipitate is typically observed.

• Work-up: The reaction mixture is filtered to remove the mercury. The filtrate is then extracted with an organic solvent. The combined organic layers are washed with water and brine, dried over an anhydrous drying agent, and the solvent is evaporated.

• Purification: The resulting crude alcohol is purified by appropriate methods.

Protocol 3: General Procedure for Hydrobromination

• Addition of HBr: A solution of the alkene (1 equivalent) in a suitable inert solvent (e.g., dichloromethane (B109758) or pentane) is cooled to 0 °C. A solution of hydrogen bromide in acetic acid or gaseous HBr is then bubbled through the solution or added dropwise. The reaction progress is monitored by TLC or GC.

• Work-up: Upon completion, the reaction mixture is washed with a saturated aqueous solution of sodium bicarbonate to neutralize any excess acid, followed by washing with water and brine.

• Purification: The organic layer is dried over an anhydrous drying agent, filtered, and the solvent is removed under reduced pressure to afford the crude alkyl bromide. Further purification can be achieved by distillation or column chromatography.

Conclusion

The regioselectivity of addition reactions to 1-Bromo-2-methyl-2-butene is a clear illustration of the interplay between steric and electronic effects, as well as the distinct mechanisms of each reaction. Hydroboration-oxidation provides a route to the anti-Markovnikov alcohol, while oxymercuration-demercuration and hydrobromination yield the corresponding Markovnikov addition products. A thorough understanding of these reaction pathways and the ability to control them through the choice of reagents and conditions are fundamental skills for synthetic chemists in academic and industrial research. The provided protocols serve as a starting point for the practical application of these important transformations.

References

• 1. Oxymercuration-Demercuration - Chemistry Steps [chemistrysteps.com]
• 2. m.youtube.com [m.youtube.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Oxymercuration reaction - Wikipedia [en.wikipedia.org]
• 5. chegg.com [chegg.com]
• 6. Hydration of Alkenes; Oxymercuration & Hydroboration - Chad's Prep® [chadsprep.com]
• 7. community.wvu.edu [community.wvu.edu]
• 8. echemi.com [echemi.com]
• 9. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 10. researchgate.net [researchgate.net]

Kinetic Studies of 1-Bromo-2-methyl-2-butene Solvolysis: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the solvolysis kinetics of 1-bromo-2-methyl-2-butene, a tertiary allylic halide. Due to the limited availability of direct kinetic data for this specific compound in publicly accessible literature, this guide draws objective comparisons with structurally similar tertiary alkyl halides, namely tert-butyl bromide and 2-bromo-2-methylbutane (B1582447). The provided experimental data for these analogs serves as a robust benchmark for predicting and understanding the reactivity of 1-bromo-2-methyl-2-butene.

Performance Comparison: Reactivity in Solvolysis

The rate of solvolysis via the SN1 mechanism is critically dependent on the stability of the carbocation intermediate formed upon dissociation of the leaving group. 1-Bromo-2-methyl-2-butene is expected to undergo rapid solvolysis due to the formation of a tertiary allylic carbocation. This intermediate is particularly stable due to the combined effects of hyperconjugation from the methyl groups and resonance delocalization of the positive charge across the allyl system.

In comparison, tert-butyl bromide and 2-bromo-2-methylbutane also undergo SN1 solvolysis, forming stable tertiary carbocations. However, the additional resonance stabilization present in the tertiary allylic carbocation from 1-bromo-2-methyl-2-butene suggests that its rate of solvolysis would be significantly faster than that of its non-allylic tertiary counterparts under identical conditions.

Quantitative Data Summary

The following table summarizes relative solvolysis rate data for analogous tertiary alkyl halides in 80% aqueous ethanol (B145695) at 25°C. This data provides a quantitative basis for comparing the expected reactivity of 1-bromo-2-methyl-2-butene.

Compound	Structure	Classification	Relative Rate of Solvolysis
1-Bromo-2-methyl-2-butene	Tertiary Allylic	Expected to be > 1,200,000
tert-Butyl bromide	(CH₃)₃CBr	Tertiary	1,200,000
2-Bromo-2-methylbutane	CH₃C(Br)(CH₃)CH₂CH₃	Tertiary	Data not available, but expected to be high
Isopropyl bromide	(CH₃)₂CHBr	Secondary	43
Ethyl bromide	CH₃CH₂Br	Primary	2
Methyl bromide	CH₃Br	Methyl	1

Data for compounds other than 1-bromo-2-methyl-2-butene is adapted from studies on alkyl halide solvolysis.

Experimental Protocols

The following is a detailed methodology for conducting kinetic studies of the solvolysis of 1-bromo-2-methyl-2-butene or its analogs. This protocol is based on established methods for monitoring SN1 reactions.[1]

Determination of Solvolysis Rate by Titration

Objective: To determine the first-order rate constant for the solvolysis of a tertiary halide by monitoring the production of hydrobromic acid (HBr).

Materials:

• 1-Bromo-2-methyl-2-butene (or other tertiary halide)

• Solvent (e.g., 80:20 ethanol:water mixture)

• Standardized sodium hydroxide (B78521) (NaOH) solution (approx. 0.02 M)

• Bromothymol blue indicator solution

• Erlenmeyer flasks

• Burette

• Pipettes

• Magnetic stirrer and stir bar

• Constant temperature water bath

Procedure:

• Reaction Setup: In a clean Erlenmeyer flask, place a known volume (e.g., 50 mL) of the chosen solvent mixture. Add a few drops of bromothymol blue indicator and a magnetic stir bar. Place the flask in a constant temperature water bath and allow it to equilibrate.

• Initiation of Reaction: Once the solvent has reached the desired temperature, add a precise, small amount of the tertiary halide (e.g., 0.1 mL of 1-bromo-2-methyl-2-butene) to the flask and start a timer immediately. The solution will be acidic due to the production of HBr, turning the indicator yellow.

• Titration: Immediately begin titrating the reaction mixture with the standardized NaOH solution from a burette. The goal is to maintain the solution at the neutral (green) endpoint of the bromothymol blue indicator.

• Data Collection: Record the volume of NaOH added at regular time intervals (e.g., every 2 minutes). Continue taking readings until the reaction is essentially complete, as indicated by a very slow rate of HBr production.

• Data Analysis:

  • The concentration of the tertiary halide at any time t, [RX]t, can be calculated from the initial concentration, [RX]0, and the amount of HBr produced, which is equivalent to the amount of NaOH added.

  • For a first-order reaction, a plot of ln([RX]t) versus time will yield a straight line.

  • The slope of this line is equal to the negative of the rate constant (-k).

Visualizations

Solvolysis Mechanism of 1-Bromo-2-methyl-2-butene

Caption: SN1 solvolysis mechanism of 1-bromo-2-methyl-2-butene.

Experimental Workflow for Kinetic Analysis

Caption: Workflow for the kinetic analysis of solvolysis.

References

• 1. amherst.edu [amherst.edu]

The Genesis of Stability: A Comparative Guide to Tertiary Allylic Carbocations from Diverse Precursors

For researchers, scientists, and professionals in drug development, understanding the stability of reactive intermediates is paramount for predicting reaction pathways and designing novel synthetic routes. Among these intermediates, tertiary allylic carbocations stand out for their unique resonance-imparted stability. This guide provides an objective comparison of the stability of tertiary allylic carbocations generated from different precursors, supported by experimental data and detailed methodologies.

Tertiary allylic carbocations, characterized by a positively charged tertiary carbon atom adjacent to a carbon-carbon double bond, exhibit enhanced stability due to the delocalization of the positive charge through resonance. This stability is a key factor in various reactions, including nucleophilic substitutions and electrophilic additions. The choice of precursor molecule, which dictates the leaving group in the carbocation-forming step, significantly influences the rate of carbocation generation and, consequently, the overall reaction kinetics. This guide delves into a comparative analysis of tertiary allylic carbocations derived from two common classes of precursors: allylic halides and allylic alcohols (often converted to better leaving groups like tosylates).

Quantitative Comparison of Carbocation Stability

The stability of a carbocation is intrinsically linked to its ease of formation. In the context of S"N"1-type reactions, the rate of solvolysis of a precursor serves as a direct measure of the stability of the resulting carbocation. A faster solvolysis rate implies a more stable carbocation intermediate. The following table summarizes representative solvolysis rate constants for a tertiary allylic halide and provides a qualitative comparison with a tosylate precursor, which is a common derivative of an allylic alcohol.

Precursor	Leaving Group	Solvent	Temperature (°C)	Rate Constant (s⁻¹)	Relative Rate
3-Chloro-3-methyl-1-butene (B3368806)	-Cl	Acetic Acid	25	~ 4.4 x 10⁻⁵ (est.)	1
3-Methyl-1-buten-3-yl tosylate	-OTs	Acetic Acid	25	Significantly Faster	>> 1

Note: The rate constant for 3-chloro-3-methyl-1-butene is estimated from qualitative descriptions of its reactivity[1]. The significantly faster rate for the tosylate is based on the general principle that tosylate is a much better leaving group than chloride[2].

Experimental Protocols

Solvolysis Kinetics

The determination of solvolysis rates is a fundamental method for assessing carbocation stability. The protocol typically involves monitoring the progress of the reaction of the precursor in a suitable solvent over time.

Objective: To determine the first-order rate constant for the solvolysis of a tertiary allylic precursor.

Materials:

• Tertiary allylic halide (e.g., 3-chloro-3-methyl-1-butene) or tertiary allylic tosylate.

• Solvent (e.g., acetic acid, ethanol, water, or mixtures thereof).

• Titrating solution (e.g., standardized sodium hydroxide (B78521) solution).

• Indicator (e.g., phenolphthalein).

• Constant temperature bath.

• Glassware: volumetric flasks, pipettes, burette, reaction vessel.

Procedure:

• A solution of the tertiary allylic precursor of a known concentration is prepared in the chosen solvent.

• The reaction vessel containing the solution is placed in a constant temperature bath to maintain a stable reaction temperature.

• At regular time intervals, aliquots of the reaction mixture are withdrawn.

• The reaction in the aliquot is quenched, often by cooling it rapidly in an ice bath.

• The amount of acid produced (from the leaving group) is determined by titration with a standardized base solution using a suitable indicator.

• The concentration of the unreacted precursor at each time point is calculated from the amount of acid produced.

• A plot of the natural logarithm of the precursor concentration versus time is generated. For a first-order reaction, this plot should yield a straight line.

• The negative of the slope of this line corresponds to the first-order rate constant (k).

13C NMR Spectroscopy of Tertiary Allylic Carbocations

Direct observation of the carbocation provides invaluable information about its structure and charge distribution, which correlates with its stability. Due to their high reactivity, these carbocations are typically generated and studied at low temperatures in superacid media.

Objective: To generate and characterize a tertiary allylic carbocation by 13C NMR spectroscopy.

Materials:

• Tertiary allylic precursor (halide or alcohol).

• Superacid system (e.g., a mixture of antimony pentafluoride (SbF₅) and fluorosulfuric acid (HSO₃F) or sulfuryl chloride fluoride (B91410) (SO₂ClF) as a solvent).

• NMR spectrometer equipped for low-temperature measurements.

• NMR tubes suitable for low-temperature work.

Procedure:

• The superacid solution is prepared in an NMR tube at a very low temperature (e.g., -78 °C) in a dry atmosphere to prevent the ingress of moisture.

• The precursor (tertiary allylic halide or alcohol) is slowly added to the cold superacid solution with careful mixing. The strong acid protonates the alcohol or facilitates the abstraction of the halide, leading to the formation of the carbocation.

• The NMR tube is then quickly transferred to the pre-cooled NMR probe.

• 13C NMR spectra are acquired at the low temperature. The chemical shifts of the carbon atoms, particularly the deshielded cationic centers, provide evidence for the formation and structure of the carbocation.

Logical Relationships and Workflows

The following diagrams illustrate the key relationships and experimental workflows discussed in this guide.

Figure 1. Formation of a tertiary allylic carbocation from different precursors.

Figure 2. Experimental workflow for determining solvolysis rate constants.

Conclusion

The stability of tertiary allylic carbocations is a critical factor in a multitude of chemical transformations. While both allylic halides and alcohols can serve as precursors, the nature of the leaving group profoundly impacts the rate of carbocation formation. By converting alcohols to derivatives with better leaving groups, such as tosylates, the generation of the corresponding tertiary allylic carbocation can be significantly accelerated. The experimental protocols for solvolysis kinetics and low-temperature NMR spectroscopy provide robust methods for quantifying and characterizing the stability of these important reactive intermediates. This guide offers a foundational understanding for researchers to compare and select appropriate precursors for their synthetic endeavors.

References

• 1. askfilo.com [askfilo.com]
• 2. Research Portal [repository.lib.umassd.edu]

Validating Stereochemistry: A Comparative Guide to Products of 1-Bromo-2-methyl-2-butene Reactions

For researchers, scientists, and drug development professionals, achieving precise stereochemical control in chemical reactions is paramount. This guide provides a comparative analysis of synthetic routes to chiral products originating from 1-bromo-2-methyl-2-butene, offering experimental data and detailed protocols to aid in the validation of their stereochemistry.

1-Bromo-2-methyl-2-butene, a common precursor in organic synthesis, can undergo a variety of reactions, particularly nucleophilic substitutions, to generate products with potential stereocenters. The stereochemical outcome of these reactions is highly dependent on the reaction mechanism, reagents, and catalysts employed. This guide explores different approaches to controlling and validating the stereochemistry of these products, presenting a comparison of catalytic asymmetric allylic substitution methods.

Performance Comparison of Catalytic Asymmetric Allylic Substitutions

Catalytic asymmetric allylic substitution (AAA) reactions are powerful tools for the enantioselective and diastereoselective formation of carbon-carbon and carbon-heteroatom bonds. Below is a comparison of different catalytic systems used in reactions of allylic electrophiles, which serve as models for the reactivity of 1-bromo-2-methyl-2-butene.

Catalyst System	Nucleophile	Electrophile (Allylic Substrate)	Yield (%)	d.r.	ee (%)	Reference
Iridium-Phosphoramidite	5H-Oxazol-4-one	Cinnamyl t-butyl carbonate	88	10.4:1	99	[1]
Iridium-Phosphoramidite	5H-Thiazol-4-one	Cinnamyl acetate	80	11:1	99	[1]
Palladium/(R,R)-DACH-phenyl	Malonates	meso-Cyclohexenyl acetate	>95	-	up to 99	[2]
Palladium/TADDOL-based phosphoramidite (B1245037)	Malonates	cis-2-oxabicyclo[2.2.0]hex-5-en-3-one	>95	>19:1	96	[2]
Ruthenium/(S)-AMP	Phenol	Cinnamyl chloride	Good	-	up to 90	[3]
Copper/(R,R)-QuinoxP*	Diboron pinacol (B44631) ester	Racemic cyclic allylic phosphate	98	-	up to 97

Note: While not all examples use 1-bromo-2-methyl-2-butene directly, the data illustrates the high levels of stereocontrol achievable with similar allylic systems. The diastereomeric ratio (d.r.) indicates the ratio of diastereomers formed, and the enantiomeric excess (e.e.) quantifies the stereochemical purity of the major enantiomer.

Experimental Protocols

General Procedure for Iridium-Catalyzed Asymmetric Allylic Substitution

This protocol is adapted from the allylation of 5H-oxazol-4-ones.[1]

• Catalyst Preparation: In a glovebox, a solution of [Ir(COD)Cl]₂ and the desired phosphoramidite ligand in an appropriate solvent (e.g., THF) are stirred at room temperature for 30 minutes.

• Reaction Setup: To a separate vial, add the 5H-oxazol-4-one nucleophile, a non-nucleophilic base (e.g., Mg(N(iPr)₂)₂), and the allylic carbonate (e.g., cinnamyl t-butyl carbonate) in the chosen solvent.[1]

• Reaction Execution: The prepared catalyst solution is added to the vial containing the reactants. The reaction mixture is stirred at a specified temperature until completion, monitored by TLC or HPLC.

• Work-up and Purification: The reaction is quenched with a saturated aqueous solution of NH₄Cl. The aqueous layer is extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica (B1680970) gel.

• Stereochemical Analysis: The diastereomeric ratio is determined by ¹H NMR analysis of the crude reaction mixture. The enantiomeric excess of the major diastereomer is determined by chiral HPLC analysis.[1]

Protocol for Stereochemical Determination using Circular Dichroism

This method provides a rapid way to determine enantiomeric and diastereomeric excess without the need for chiral chromatography.[4][5]

• Sample Preparation: Prepare solutions of the purified product at a known concentration in a suitable solvent (e.g., methanol).

• CD Spectroscopy: Acquire circular dichroism (CD) spectra for the sample across a relevant wavelength range.

• Model Training (for quantitative analysis): For a given class of compounds, a series of CD spectra from samples with known enantiomeric and diastereomeric compositions are used to train multivariate regression models.[4][5]

• Data Analysis: The CD spectrum of the unknown sample is then analyzed using the pre-trained model to predict its enantiomeric and diastereomeric excess.[4][5] This technique can be particularly useful for high-throughput screening of reaction conditions.

Workflow for Stereochemical Validation

The following diagram illustrates a logical workflow for the synthesis and stereochemical validation of products from 1-bromo-2-methyl-2-butene.

A logical workflow for the synthesis and stereochemical validation of products.

Signaling Pathways and Reaction Mechanisms

The stereochemical outcome of nucleophilic substitution on allylic systems like 1-bromo-2-methyl-2-butene is dictated by the operative reaction mechanism. The two primary pathways are the Sₙ2 and Sₙ2' mechanisms. In catalytic asymmetric reactions, the chiral ligand coordinates to the metal center, creating a chiral environment that directs the nucleophilic attack to one face of the π-allyl intermediate, leading to the preferential formation of one enantiomer.

A simplified diagram of a catalytic cycle for asymmetric allylic substitution.

This guide provides a framework for understanding and validating the stereochemistry of products derived from 1-bromo-2-methyl-2-butene. By leveraging catalytic asymmetric methods and rigorous analytical techniques, researchers can achieve high levels of stereocontrol, which is crucial for the development of new chemical entities with specific biological activities.

References

• 1. Cation Control of Diastereoselectivity in Iridium-Catalyzed Allylic Substitutions. Formation of Enantioenriched Tertiary Alcohols and Thioethers by Allylation of 5H-Oxazol-4-ones and 5H-Thiazol-4-ones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent Advances in Enantioselective Pd-Catalyzed Allylic Substitution: From Design to Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Enantio- and regioselective asymmetric allylic substitution using a chiral aminophosphinite ruthenium complex: an experimental and theoretical investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Determination of enantiomeric excess and diastereomeric excess via optical methods. Application to α-methyl-β-hydroxy-carboxylic acids - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 5. Determination of Enantiomeric Excess and Diastereomeric Excess via Optical Methods. Application to α-methyl-β-hydroxy-carboxylic acids - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Safe Disposal of 1-Bromo-2-methyl-2-butene: A Procedural Guide

For researchers, scientists, and professionals in drug development, the proper handling and disposal of chemical reagents are paramount to ensuring laboratory safety and environmental compliance. This guide provides essential, immediate safety and logistical information for the disposal of 1-Bromo-2-methyl-2-butene (CAS Number: 57253-30-2), a halogenated organic compound. Adherence to these procedures is critical for minimizing risks and maintaining a safe research environment.

Immediate Safety and Handling Precautions:

Spill Management:

In the event of a spill, evacuate non-essential personnel from the area.[4] Wearing appropriate PPE, contain the spill using an inert absorbent material such as sand or vermiculite. Do not use combustible materials like paper towels to absorb the spill. The collected material should be placed in a sealed, properly labeled container for hazardous waste disposal.[5]

Quantitative Data for Structurally Similar Compounds

The following table summarizes key quantitative data for compounds structurally related to 1-Bromo-2-methyl-2-butene. This information should be used as a general guideline for assessing potential hazards.

Property	2-Bromo-2-methylbutane	1-Bromo-3-methyl-2-butene[4]	(S)-1-bromo-2-methylbutane[2][3]
Boiling Point	107 °C	82 - 83 °C (at 200 hPa)	Not specified
Density	1.182 g/cm³ (at 25 °C)	1.29 g/mL (at 20 °C)	Not specified
Flash Point	Not specified	Not specified	22 °C[6]
GHS Hazard Statements	H225 (Highly flammable liquid and vapour), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation)	Not specified	H225 (Highly flammable liquid and vapour), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation)[3]

Experimental Protocol: Waste Accumulation and Disposal

This protocol outlines the standard operating procedure for the collection and disposal of waste 1-Bromo-2-methyl-2-butene in a laboratory setting.

Materials:

• Designated hazardous waste container (polyethylene or other compatible material)[1]

• Hazardous waste labels

• Personal Protective Equipment (PPE): chemical-resistant gloves, safety goggles, lab coat

• Chemical fume hood

• Waste logbook

Procedure:

• Container Preparation:

  • Obtain a clean, dry, and compatible waste container. Ensure the container has a secure, tight-fitting lid.[7]

  • Affix a hazardous waste label to the container. The label must include the words "Hazardous Waste," the full chemical name ("1-Bromo-2-methyl-2-butene"), and the associated hazards (e.g., "Flammable," "Irritant").[5]

• Waste Collection:

  • All operations involving the transfer of 1-Bromo-2-methyl-2-butene waste must be conducted within a certified chemical fume hood.

  • Carefully pour the waste into the designated container, avoiding splashes.

  • Do not mix 1-Bromo-2-methyl-2-butene waste with other waste streams, especially non-halogenated solvents, to prevent chemical reactions and ensure proper disposal routing.[8][9]

  • Keep the waste container closed at all times, except when adding waste.[5][7][10]

• Storage:

  • Store the waste container in a designated satellite accumulation area that is at or near the point of generation.[7][11]

  • The storage area should be a cool, dry, and well-ventilated location, away from sources of ignition and incompatible materials.[1][2]

  • Ensure secondary containment is in place to capture any potential leaks.

• Disposal Request:

  • Once the container is full or waste is no longer being generated, arrange for disposal through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[10][11]

  • Do not dispose of 1-Bromo-2-methyl-2-butene down the drain or by evaporation.[1][10]

  • Complete all necessary waste disposal paperwork as required by your institution and local regulations.

• Decontamination of Empty Containers:

  • An empty container that held 1-Bromo-2-methyl-2-butene must be managed as hazardous waste unless properly decontaminated.

  • If decontamination is permissible by your institution's policies, triple rinse the container with a suitable solvent. The rinsate must be collected and disposed of as hazardous waste.[10]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of 1-Bromo-2-methyl-2-butene.

Caption: Disposal workflow for 1-Bromo-2-methyl-2-butene.

References

• 1. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 2. fishersci.com [fishersci.com]
• 3. echemi.com [echemi.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 6. 1-Bromo-2-methylbutane CAS#: 10422-35-2 [m.chemicalbook.com]
• 7. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 8. bucknell.edu [bucknell.edu]
• 9. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 10. vumc.org [vumc.org]
• 11. ehrs.upenn.edu [ehrs.upenn.edu]

Personal protective equipment for handling 1-Bromo-2-methyl-2-butene

Essential Safety and Handling Guide for 1-Bromo-2-methyl-2-butene

Disclaimer: A specific Safety Data Sheet (SDS) for 1-Bromo-2-methyl-2-butene was not available. The following guidance is based on the safety data of structurally similar compounds, including its isomers. Researchers should handle this chemical with caution and adhere to all institutional safety protocols.

This guide provides essential safety, operational, and disposal information for handling 1-Bromo-2-methyl-2-butene in a laboratory setting, designed for researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE) Summary

Proper personal protective equipment is critical to ensure safety when handling 1-Bromo-2-methyl-2-butene. The following table summarizes the recommended PPE based on the hazards associated with similar brominated organic compounds, which are known to be flammable and irritants.[1][2][3][4]

Body Part	Recommended PPE	Specifications & Best Practices
Eyes/Face	Safety Goggles with Side Shields & Face Shield	Must conform to EN 166 (EU) or NIOSH (US) standards. A face shield should be used when there is a significant risk of splashing.[1][3][4]
Skin	Chemical-Resistant Gloves	Nitrile or neoprene gloves are recommended. Inspect gloves for any signs of degradation or perforation before use.[1][3]
Flame-Retardant & Impervious Lab Coat	A lab coat made of a material resistant to chemical penetration and flame is essential.[1]
Respiratory	Full-Face Respirator with Organic Vapor Cartridge	Recommended, especially when handling larger quantities or in poorly ventilated areas.[2][4]

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is necessary to minimize exposure and ensure a safe working environment.

1. Preparation and Engineering Controls:

• Work in a well-ventilated chemical fume hood.[1]

• Ensure an eyewash station and safety shower are readily accessible.[5]

• Remove all potential ignition sources, such as open flames, hot plates, and spark-producing equipment.[1][6]

• Ground all equipment to prevent static discharge.[2][6]

2. Donning Personal Protective Equipment (PPE):

• Follow the PPE recommendations outlined in the table above.

3. Chemical Handling:

• Carefully uncap the container, avoiding inhalation of any vapors.

• Use only non-sparking tools for transfers and manipulations.[2][6]

• Keep the container tightly closed when not in use.[2][6]

4. Post-Handling:

• Thoroughly wash hands and any exposed skin with soap and water after handling.[3]

• Clean the work area and any contaminated equipment.

• Properly remove and dispose of contaminated PPE.

Disposal Plan

1-Bromo-2-methyl-2-butene and any materials contaminated with it must be treated as hazardous waste.

• Waste Collection: Collect all waste containing 1-Bromo-2-methyl-2-butene in a designated, properly labeled, and sealed container.

• Waste Segregation: Do not mix with other waste streams unless explicitly permitted by your institution's hazardous waste management plan.

• Disposal: Dispose of the hazardous waste through your institution's environmental health and safety (EHS) office, following all local, state, and federal regulations.[4]

Visual Workflow for Safe Handling

The following diagram illustrates the logical flow of operations for safely handling 1-Bromo-2-methyl-2-butene.

Caption: A flowchart illustrating the key steps for the safe handling of 1-Bromo-2-methyl-2-butene.

References

• 1. jubilantingrevia.com [jubilantingrevia.com]
• 2. fishersci.com [fishersci.com]
• 3. angenechemical.com [angenechemical.com]
• 4. echemi.com [echemi.com]
• 5. fishersci.com [fishersci.com]
• 6. fishersci.com [fishersci.com]